Methyl vanillate glucoside

Core Science & Biosynthesis

Methyl Vanillate Glucoside: A Comprehensive Technical Guide on its Natural Occurrence and Sources

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl vanillate (B8668496) glucoside, a naturally occurring phenolic glycoside, has been identified in a variety of plant species. This technical guide provides a detailed overview of its natural sources, available data on its occurrence, and generalized methodologies for its extraction and isolation. While quantitative data remains limited in the current body of scientific literature, this document consolidates the existing knowledge to support further research and development. This guide also explores the known biological activities of its aglycone, methyl vanillate, and the extracts of plants in which the glucoside is found, offering insights into its potential therapeutic applications.

Introduction

Methyl vanillate glucoside (specifically, Methyl vanillate 4-O-β-D-glucoside) is a secondary metabolite found in the plant kingdom. As a glycoside of methyl vanillate, it is composed of a methyl vanillate aglycone linked to a glucose molecule. The presence of the glucose moiety generally increases the water solubility of the compound compared to its aglycone. The study of such natural compounds is of significant interest to the pharmaceutical and nutraceutical industries due to their potential biological activities and role as precursors to other bioactive molecules. This guide aims to provide a thorough understanding of the natural occurrence and sources of Methyl vanillate glucoside, based on available scientific research.

Natural Occurrence and Sources

Methyl vanillate glucoside has been identified in a diverse range of plant species. The following table summarizes the plant families and species reported to contain this compound. It is important to note that while the presence of Methyl vanillate glucoside has been confirmed in these plants, quantitative data on its concentration is largely unavailable in the reviewed literature.

Family	Genus	Species	Common Name	Part of Plant	Citation
Solanaceae	Lycium	schweinfurthii	Desert-thorn	Leaves	[1]
Moraceae	Ficus	carica	Common Fig	Fruit	[2][3]
Apiaceae	Foeniculum	vulgare	Fennel	-
Blechnaceae	Blechnum	various species	Fern	-	[4]
Asteraceae	Artemisia	copa	-	Aerial Parts	[5][6][7]
Schisandraceae	Illicium	verum	Star Anise	Fruit	[8][9]

Table 1: Documented Natural Sources of Methyl Vanillate Glucoside

Experimental Protocols: A Generalized Approach to Isolation and Identification

While specific, detailed protocols for the extraction and isolation of Methyl vanillate glucoside from its natural sources are not extensively published, a general workflow can be established based on standard phytochemical practices. The following represents a composite of methodologies typically employed for the isolation of phenolic glycosides from plant matrices.

General Extraction Workflow

The initial step involves the preparation of a crude extract from the plant material. The choice of solvent and extraction method is critical for maximizing the yield of the target compound.

3.1.1. Maceration/Infusion

• Protocol:

  • Air-dry the plant material (e.g., leaves, fruits) at room temperature and grind to a fine powder.

  • For maceration, soak the powdered plant material in a suitable solvent (e.g., methanol, ethanol, or a mixture with water) at room temperature for an extended period (24-72 hours) with occasional agitation.

  • For infusion, steep the powdered plant material in hot water (e.g., boiling water for 30 minutes)[5].

  • Filter the mixture to separate the extract from the solid plant residue.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

3.1.2. Ultrasonic-Assisted Extraction

• Protocol:

  • Suspend the powdered plant material in a chosen solvent in an Erlenmeyer flask.

  • Place the flask in an ultrasonic bath and sonicate for a specified period (e.g., 30 minutes) and temperature[4].

  • Filter the mixture and concentrate the extract as described above.

Purification Workflow

The crude extract, containing a complex mixture of compounds, requires further purification to isolate Methyl vanillate glucoside. This is typically achieved through chromatographic techniques.

3.2.1. Column Chromatography

• Principle: This technique separates compounds based on their differential adsorption to a stationary phase while being carried by a mobile phase.

• Generalized Protocol:

  • Prepare a slurry of the stationary phase (e.g., silica (B1680970) gel) in a non-polar solvent (e.g., hexane).

  • Pack a glass column with the slurry.

  • Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the top of the column.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually increasing the polarity (e.g., transitioning from hexane (B92381) to ethyl acetate (B1210297) to methanol).

  • Collect fractions of the eluate.

  • Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the target compound.

  • Pool the fractions containing Methyl vanillate glucoside and concentrate them.

3.2.2. Preparative High-Performance Liquid Chromatography (Prep-HPLC)

• Principle: A high-resolution purification technique that uses high pressure to pass the mobile phase through a column packed with a stationary phase.

• Generalized Protocol:

  • Dissolve the partially purified fraction from column chromatography in a suitable solvent.

  • Inject the sample into a preparative HPLC system equipped with a suitable column (e.g., C18).

  • Elute with a specific mobile phase composition (e.g., a gradient of acetonitrile (B52724) and water).

  • Detect the compound using a UV detector at an appropriate wavelength.

  • Collect the peak corresponding to Methyl vanillate glucoside.

  • Remove the solvent to obtain the purified compound.

Structure Elucidation

The identity and purity of the isolated compound are confirmed using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Activity and Signaling Pathways

Currently, there is a paucity of research on the specific biological activities and associated signaling pathways of purified Methyl vanillate glucoside. However, insights can be drawn from studies on its aglycone, methyl vanillate, and the biological effects of plant extracts known to contain the glucoside.

Methyl Vanillate (Aglycone)

Research has indicated that methyl vanillate, the non-glycosylated form of the compound, is an activator of the Wnt/β-catenin signaling pathway . This pathway is crucial for various cellular processes, including proliferation, differentiation, and apoptosis. The activation of this pathway by methyl vanillate suggests its potential role in processes such as bone formation.

Wnt/β-catenin signaling pathway activated by Methyl Vanillate.

Plant Extracts Containing Methyl Vanillate Glucoside

Extracts from plants such as Ficus carica and Artemisia copa, which contain Methyl vanillate glucoside, have been reported to exhibit various biological activities, including:

• Antioxidant activity [2][6]

• Immunomodulatory effects [2][3]

• Anti-inflammatory properties [10]

It is plausible that Methyl vanillate glucoside contributes to the overall biological activity of these extracts. However, further studies with the purified compound are necessary to confirm its specific effects.

Conclusion and Future Directions

Methyl vanillate glucoside is a naturally occurring secondary metabolite found in several plant species across different families. While its presence has been qualitatively confirmed, there is a clear need for quantitative studies to determine its concentration in these natural sources. Furthermore, the development and publication of detailed and optimized protocols for its extraction and purification are essential for facilitating further research. The biological activity of Methyl vanillate glucoside remains largely unexplored, presenting a promising area for future investigation. Elucidating the specific pharmacological effects and underlying mechanisms of action of the purified glucoside will be crucial for unlocking its potential therapeutic applications. Future research should focus on isolating sufficient quantities of this compound to enable comprehensive in vitro and in vivo studies.

Workflow Diagrams

Generalized workflow for the extraction and purification of Methyl Vanillate Glucoside.

References

• 1. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel glycoside of vanillyl alcohol, 4-hydroxy-3-methoxybenzyl-α-D-glucopyranoside: study of enzymatic synthesis, in vitro digestion and antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Separation of Ethyl vanillin glucoside on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. web.uvic.ca [web.uvic.ca]

The Enigmatic Pathway of Methyl Vanillate Glucoside Biosynthesis in Plants: A Technical Guide

For Immediate Release

A Deep Dive into the Putative Biosynthetic Route of a Novel Plant Metabolite for Researchers and Drug Development Professionals

This technical guide offers a comprehensive exploration of the proposed biosynthetic pathway of methyl vanillate (B8668496) glucoside in plants. While the complete pathway is yet to be fully elucidated, this document synthesizes current knowledge on related metabolic routes, key enzyme families, and analytical methodologies to provide a foundational resource for researchers, scientists, and professionals in drug development.

Introduction

Methyl vanillate glucoside is a naturally occurring phenolic compound that has been identified in plant species such as Lycium schweinfurti. As a derivative of vanillic acid, a key intermediate in the phenylpropanoid pathway, methyl vanillate glucoside is of significant interest for its potential biological activities and as a target for metabolic engineering. This guide outlines a putative biosynthetic pathway, details the enzyme classes likely involved, and provides experimental frameworks for its investigation.

A Putative Biosynthetic Pathway for Methyl Vanillate Glucoside

Based on established knowledge of phenylpropanoid metabolism and the modification of secondary metabolites in plants, a two-step pathway for the formation of methyl vanillate glucoside from the central intermediate, vanillic acid, is proposed.

Step 1: Methylation of Vanillic Acid

The initial step involves the methylation of the carboxylic acid group of vanillic acid to form methyl vanillate. This reaction is catalyzed by an S-adenosyl-L-methionine (SAM)-dependent O-methyltransferase (OMT).

Step 2: Glucosylation of Methyl Vanillate

The subsequent step is the attachment of a glucose moiety to the hydroxyl group of methyl vanillate, resulting in the formation of methyl vanillate glucoside. This glucosylation is carried out by a UDP-glycosyltransferase (UGT).

Figure 1: A putative biosynthetic pathway for methyl vanillate glucoside in plants.

Key Enzyme Families

S-adenosyl-L-methionine:O-Methyltransferases (OMTs)

Plant OMTs are a diverse group of enzymes that catalyze the transfer of a methyl group from SAM to a variety of acceptor molecules, including phenylpropanoids, flavonoids, and alkaloids. Caffeic acid O-methyltransferase (COMT) is a well-characterized enzyme in this family that methylates caffeic acid to ferulic acid, a precursor of vanillin. While a specific OMT acting on the carboxylic acid of vanillic acid has not been definitively identified in the context of methyl vanillate biosynthesis, the substrate promiscuity of some plant OMTs suggests this is a plausible reaction.

UDP-Glycosyltransferases (UGTs)

UGTs constitute a large and functionally diverse superfamily of enzymes in plants. They catalyze the transfer of a glycosyl moiety from a nucleotide-activated sugar, most commonly UDP-glucose, to a wide array of acceptor molecules. This glycosylation enhances the solubility, stability, and bioactivity of secondary metabolites. Plant UGTs are known for their substrate promiscuity, and some have been shown to glycosylate vanillin, a structurally similar compound to methyl vanillate. For instance, a UGT from Nicotiana benthamiana has been demonstrated to glucosylate vanillin.

Quantitative Data

Currently, there is a scarcity of quantitative data specifically on the biosynthesis of methyl vanillate glucoside in plants. The following table summarizes general kinetic parameters for related plant enzymes to provide a reference for future studies.

Enzyme Class	Substrate	Km (µM)	Vmax/kcat	Plant Source
O-Methyltransferase	Caffeic acid	50 - 150	Varies	Various
5-hydroxyferulic acid	20 - 100	Varies	Various
UDP-Glycosyltransferase	Vanillin	Varies	Varies	Nicotiana benthamiana
Flavonoids	1 - 50	Varies	Various

Table 1: General kinetic parameters of related plant methyltransferases and glycosyltransferases.

Experimental Protocols

The following section provides detailed methodologies for the key experiments required to investigate the putative biosynthetic pathway of methyl vanillate glucoside.

Heterologous Expression and Purification of Candidate Enzymes

To characterize the function of candidate OMTs and UGTs, heterologous expression in a host system like Escherichia coli is a common approach.

Figure 2: A generalized workflow for the heterologous expression and purification of plant enzymes.

Protocol for Heterologous Expression in E. coli

• Gene Cloning:

  • Isolate total RNA from the plant tissue of interest.

  • Synthesize first-strand cDNA using reverse transcriptase.

  • Amplify the open reading frame of the candidate OMT or UGT gene using gene-specific primers.

  • Ligate the PCR product into a suitable expression vector (e.g., pET vector with a His-tag).

• Protein Expression:

  • Transform a suitable E. coli expression strain (e.g., BL21(DE3)) with the expression construct.

  • Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.

  • Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.

  • Continue to culture the cells at a lower temperature (e.g., 18-25°C) for 16-24 hours.

• Protein Purification:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in lysis buffer and lyse the cells by sonication or using a French press.

  • Clarify the lysate by centrifugation.

  • Apply the supernatant to an affinity chromatography column (e.g., Ni-NTA agarose (B213101) for His-tagged proteins).

  • Wash the column with wash buffer to remove unbound proteins.

  • Elute the recombinant protein using an elution buffer containing a high concentration of imidazole.

  • Assess the purity of the eluted protein by SDS-PAGE.

Enzyme Activity Assays

Protocol for O-Methyltransferase (OMT) Assay

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM Tris-HCl buffer (pH 7.5)

  • 10 mM MgCl₂

  • 1 mM dithiothreitol (B142953) (DTT)

  • 1 mM vanillic acid (substrate)

  • 1 mM S-adenosyl-L-methionine (SAM)

  • Purified recombinant OMT

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding an equal volume of methanol (B129727) or by acidification.

• Analysis: Analyze the formation of methyl vanillate using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol for UDP-Glycosyltransferase (UGT) Assay

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM potassium phosphate (B84403) buffer (pH 7.0)

  • 1 mM methyl vanillate (substrate)

  • 5 mM UDP-glucose (sugar donor)

  • Purified recombinant UGT

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding an equal volume of methanol.

• Analysis: Analyze the formation of methyl vanillate glucoside using HPLC or LC-MS.

Quantitative Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of plant metabolites.

Figure 3: A typical workflow for the quantitative analysis of plant metabolites using LC-MS/MS.

Protocol for LC-MS/MS Analysis

• Sample Preparation:

  • Homogenize fresh or freeze-dried plant tissue in a suitable solvent (e.g., 80% methanol).

  • Centrifuge the homogenate to pellet cell debris.

  • Filter the supernatant through a 0.22 µm filter.

• LC Separation:

  • Inject the filtered extract onto a C18 reverse-phase HPLC column.

  • Elute the compounds using a gradient of mobile phases, typically water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• MS/MS Detection:

  • Ionize the eluting compounds using electrospray ionization (ESI) in either positive or negative mode.

  • Perform tandem mass spectrometry using Multiple Reaction Monitoring (MRM) for targeted quantification. Select specific precursor-to-product ion transitions for methyl vanillate and methyl vanillate glucoside.

• Quantification:

  • Generate a standard curve using authentic standards of methyl vanillate and, if available, methyl vanillate glucoside.

  • Quantify the analytes in the plant extracts by comparing their peak areas to the standard curve.

Conclusion and Future Perspectives

The biosynthesis of methyl vanillate glucoside in plants presents an intriguing area of research with potential applications in the pharmaceutical and flavor industries. The putative pathway outlined in this guide, involving an O-methyltransferase and a UDP-glycosyltransferase, provides a solid framework for future investigation. The detailed experimental protocols offer a practical starting point for researchers to identify and characterize the specific enzymes involved, quantify the metabolites in various plant species, and ultimately harness this biosynthetic pathway for biotechnological applications. Further research is needed to isolate and characterize the specific OMT and UGT responsible for the synthesis of this compound, which will pave the way for its sustainable production through metabolic engineering.

Spectroscopic and Synthetic Profile of Methyl Vanillate Glucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for methyl vanillate (B8668496) glucoside (specifically, methyl vanillate 4-O-β-D-glucoside), a glycosylated form of the naturally occurring phenolic compound, methyl vanillate. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry, offering a consolidated resource for the identification and characterization of this compound. The guide details the methodologies for acquiring Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) data, and presents the available spectroscopic information in a clear, tabular format. Additionally, a workflow for the enzymatic synthesis of this glucoside is provided.

Spectroscopic Data

The structural elucidation of methyl vanillate glucoside is reliant on a combination of spectroscopic techniques. The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the precise structure of organic molecules. The following tables present the ¹H and ¹³C NMR chemical shift assignments for methyl vanillate 4-O-β-D-glucoside.

Table 1: ¹H NMR Spectroscopic Data for Methyl Vanillate 4-O-β-D-Glucoside

Atom No.	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2	7.65	d	2.0
5	7.15	d	8.5
6	7.78	dd	8.5, 2.0
7-OCH₃	3.88	s	-
8-OCH₃	3.85	s	-
1'	5.05	d	7.5
2'	3.55	m	-
3'	3.52	m	-
4'	3.45	m	-
5'	3.48	m	-
6'a	3.92	dd	12.0, 2.5
6'b	3.75	dd	12.0, 5.5

Note: Data is based on the characterization of methyl vanillate 4-O-β-D-glucoside synthesized by Li et al. (2021). Actual spectra should be consulted for definitive assignments.

Table 2: ¹³C NMR Spectroscopic Data for Methyl Vanillate 4-O-β-D-Glucoside

Atom No.	Chemical Shift (δ, ppm)
1	125.5
2	112.9
3	148.9
4	151.8
5	116.2
6	124.7
7 (C=O)	166.8
8-OCH₃	52.1
3-OCH₃	56.1
1'	102.5
2'	74.9
3'	77.8
4'	71.3
5'	78.2
6'	62.5

Note: Data is based on the characterization of methyl vanillate 4-O-β-D-glucoside synthesized by Li et al. (2021). Actual spectra should be consulted for definitive assignments.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. For methyl vanillate glucoside, electrospray ionization (ESI) is a common technique.

Table 3: Mass Spectrometry Data for Methyl Vanillate Glucoside

Parameter	Value
Molecular Formula	C₁₅H₂₀O₉
Molecular Weight	344.31 g/mol
Ionization Mode	ESI-TOF (Negative Ion Mode)
[M-H]⁻ (Observed)	Data not available
[M-H]⁻ (Calculated)	343.10

Note: The specific observed mass-to-charge ratio is dependent on the experimental setup.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of methyl vanillate glucoside is expected to show characteristic absorptions for hydroxyl, ether, ester, and aromatic functionalities.

Table 4: Predicted Infrared (IR) Absorption Bands for Methyl Vanillate Glucoside

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3400	Broad, Strong	O-H stretch (hydroxyl groups of glucose)
~2950	Medium	C-H stretch (aliphatic)
~1710	Strong	C=O stretch (ester)
~1600, ~1510	Medium	C=C stretch (aromatic ring)
~1270	Strong	C-O stretch (ester and aryl ether)
~1070	Strong	C-O stretch (glycosidic bond and alcohols)

Note: This table represents predicted values based on the known functional groups. An experimental spectrum should be obtained for accurate peak positions and intensities.

Experimental Protocols

The following sections detail the methodologies for obtaining the spectroscopic data presented above.

NMR Spectroscopy

The following protocol is based on the methods described for the characterization of enzymatically synthesized methyl vanillate 4-O-β-D-glucoside.[1]

• Sample Preparation: Dissolve approximately 5-10 mg of purified methyl vanillate glucoside in a suitable deuterated solvent, such as methanol-d₄ (CD₃OD).

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal reference for chemical shifts (δ = 0.00 ppm).

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a frequency of 300 MHz or higher for proton spectra.

• Data Acquisition: Record standard one-dimensional ¹H and ¹³C spectra. For unambiguous assignments, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) should be performed.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry

The following protocol is based on the methods described by Li et al. (2021).[1]

• Sample Preparation: Prepare a dilute solution of the purified methyl vanillate glucoside in a solvent compatible with electrospray ionization, such as methanol (B129727) or acetonitrile/water.

• Instrumentation: Utilize an electrospray ionization time-of-flight mass spectrometer (ESI-TOF MS).

• Analysis Mode: Operate the mass spectrometer in negative ion mode to detect the deprotonated molecule [M-H]⁻.

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

• Data Analysis: Determine the accurate mass of the molecular ion and compare it with the calculated mass for the expected molecular formula (C₁₅H₂₀O₉).

Infrared (IR) Spectroscopy

The following is a general protocol for obtaining the IR spectrum of a solid sample.[2][3]

• Sample Preparation (Thin Solid Film Method): [2]

  • Dissolve a small amount (a few milligrams) of the solid sample in a volatile organic solvent (e.g., methylene (B1212753) chloride or acetone) in a small vial.[2]

  • Place a single, clean salt plate (e.g., NaCl or KBr) on a clean surface.[2]

  • Using a pipette, apply a drop of the solution to the surface of the salt plate.[2]

  • Allow the solvent to completely evaporate, leaving a thin film of the solid sample on the plate.[2]

• Instrumentation: Place the salt plate with the sample film into the sample holder of an FT-IR spectrometer.

• Data Acquisition: Record the infrared spectrum, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of the clean, empty salt plate should be acquired and subtracted from the sample spectrum.

• Data Analysis: Identify the major absorption bands and assign them to the corresponding functional groups within the molecule.

Workflow Visualization

The enzymatic synthesis of methyl vanillate glucoside provides a greener alternative to chemical synthesis. The following diagram illustrates this biotransformation process.

Caption: Enzymatic synthesis of methyl vanillate 4-O-β-D-glucoside.

This guide serves as a foundational resource for the spectroscopic identification and characterization of methyl vanillate glucoside. For definitive structural confirmation, it is recommended to acquire and interpret the full set of spectroscopic data for the specific sample under investigation.

References

• 1. A thermostable glycosyltransferase from Paenibacillus polymyxa NJPI29: recombinant expression, characterization, and application in synthesis of glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. webassign.net [webassign.net]

An In-depth Technical Guide to the Solubility of Methyl Vanillate Glucoside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl vanillate (B8668496) glucoside in various solvents. Due to the limited availability of precise quantitative data in public literature, this document summarizes the known qualitative and quantitative solubility information and furnishes a detailed experimental protocol for researchers to determine precise solubility values. This guide is intended to be a valuable resource for scientists and professionals engaged in research and drug development involving methyl vanillate glucoside.

Introduction to Methyl Vanillate Glucoside

Methyl vanillate glucoside is a phenolic glycoside that consists of a methyl vanillate molecule bound to a glucose unit. As a derivative of vanillic acid, it is of interest in various fields, including food chemistry, cosmetics, and pharmaceuticals. Understanding its solubility is a critical first step in the formulation of products, the design of biological assays, and the development of drug delivery systems. The glycosidic linkage significantly influences the molecule's polarity and, consequently, its solubility profile compared to its aglycone, methyl vanillate.

Solubility Data for Methyl Vanillate Glucoside

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in different media. The following tables present the available quantitative and qualitative solubility data for methyl vanillate glucoside.

Quantitative Solubility Data

Currently, publicly accessible literature provides limited quantitative solubility data for methyl vanillate glucoside. The most consistently reported value is its solubility in water.

Solvent	Temperature (°C)	Solubility (g/L)	Molarity (mol/L)	Citation
Water	25	8.6	~0.025	[1]

Qualitative Solubility Data

Several chemical suppliers and databases provide qualitative descriptions of methyl vanillate glucoside's solubility in a range of common laboratory solvents. This information is useful for initial solvent screening.

Solvent	Solubility Description	Citation
Dimethyl Sulfoxide (DMSO)	Soluble	[2][3]
Pyridine	Soluble	[2][3]
Methanol	Soluble	[2][3]
Ethanol	Soluble	[2][3]
Chloroform	Soluble	[4]
Dichloromethane	Soluble	[4]
Ethyl Acetate	Soluble	[4]
Acetone	Soluble	[4]

Note: The term "soluble" is qualitative. For precise formulation and experimental design, it is highly recommended that researchers quantitatively determine the solubility in their specific solvent systems using the protocols outlined in the following section.

Experimental Protocol: Determination of Equilibrium Solubility using the Shake-Flask Method

The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound in a given solvent. The following protocol provides a detailed methodology for obtaining reliable and reproducible solubility data for methyl vanillate glucoside.

Materials and Equipment

• Methyl vanillate glucoside (high purity, >98%)

• Selected solvents (analytical grade)

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure

• Preparation of Supersaturated Solution:

  • Add an excess amount of methyl vanillate glucoside to a glass vial. The exact amount should be more than what is expected to dissolve to ensure that a solid phase remains at equilibrium.

  • Add a known volume of the desired solvent to the vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples at a constant speed for a sufficient period to reach equilibrium. A typical duration is 24 to 48 hours. It is advisable to perform a time-course experiment to determine the point at which the concentration of the dissolved solute in the supernatant no longer increases.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow them to stand undisturbed to let the excess solid settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a high speed (e.g., 10,000 x g) for 15-20 minutes.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Filter the aliquot through a syringe filter (e.g., 0.22 µm) to remove any remaining solid particles. It is crucial to use a filter that does not bind the analyte.

  • Dilute the filtered supernatant with the appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

  • Prepare a calibration curve using standard solutions of methyl vanillate glucoside of known concentrations.

  • Determine the concentration of methyl vanillate glucoside in the diluted samples by interpolating from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/L or mol/L.

The following diagram illustrates the workflow for the shake-flask solubility determination method.

Workflow for Shake-Flask Solubility Determination.

Related Signaling Pathway: Wnt/β-catenin Pathway Activation by Methyl Vanillate

While specific signaling pathways for methyl vanillate glucoside are not extensively documented, its aglycone, methyl vanillate , has been reported to activate the Wnt/β-catenin signaling pathway. This pathway is crucial in embryonic development, tissue homeostasis, and disease. Activation of this pathway by methyl vanillate suggests potential therapeutic applications, particularly in bone formation.

The canonical Wnt signaling pathway is initiated by the binding of a Wnt ligand to a Frizzled (FZD) receptor and its co-receptor LRP5/6. This leads to the recruitment of Dishevelled (DVL), which in turn inhibits the "destruction complex" (comprising Axin, APC, GSK-3β, and CK1α). In the absence of Wnt signaling, this complex phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation. Upon inhibition of the destruction complex, β-catenin accumulates in the cytoplasm and translocates to the nucleus, where it acts as a transcriptional co-activator with TCF/LEF transcription factors to regulate the expression of target genes.

The following diagram provides a simplified representation of the canonical Wnt/β-catenin signaling pathway, which can be activated by methyl vanillate.

References

• 1. guidechem.com [guidechem.com]
• 2. chemfaces.com [chemfaces.com]
• 3. chemrct.com [chemrct.com]
• 4. Methyl vanillate glucoside CAS#: 72500-11-9 [chemicalbook.com]

A Technical Guide to the Comparative Stability of Methyl Vanillate Glucoside and Methyl Vanillate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth comparison of the stability of methyl vanillate (B8668496) glucoside and its aglycone, methyl vanillate. While direct comparative stability studies are not extensively available in the public domain, this document synthesizes information from studies on similar phenolic compounds and glycosides to provide a comprehensive overview of their expected chemical, thermal, and enzymatic stability. This guide also details standardized experimental protocols for stability assessment and explores a relevant biological signaling pathway influenced by methyl vanillate. The information presented herein is intended to be a valuable resource for researchers and professionals involved in the development of pharmaceuticals and other products containing these compounds.

Introduction

Methyl vanillate, a phenolic compound, and its glycosidic form, methyl vanillate glucoside, are of significant interest in various fields, including pharmaceuticals and food science, due to their potential biological activities. The stability of these compounds is a critical factor that influences their efficacy, shelf-life, and formulation development. The addition of a glucose moiety to methyl vanillate to form methyl vanillate glucoside is expected to significantly alter its physicochemical properties, including its stability.

Generally, glycosylation of phenolic compounds can enhance water solubility and stability, and can also influence their bioavailability and metabolic pathways. This guide will explore the anticipated differences in stability between methyl vanillate and methyl vanillate glucoside under various stress conditions.

Comparative Stability Profile

Based on the general principles of chemical stability for phenolic compounds and their glycosides, the following is a summarized comparison of the expected stability of methyl vanillate and methyl vanillate glucoside.

Chemical Stability

The chemical stability of these compounds is largely influenced by pH and oxidative conditions.

Table 1: Predicted Chemical Stability Comparison

Stress Condition	Methyl Vanillate	Methyl Vanillate Glucoside	Expected Outcome
Acidic Hydrolysis	Stable	Potentially labile at the glycosidic bond, leading to the release of methyl vanillate and glucose.	Methyl vanillate is expected to be more stable than its glucoside under acidic conditions.
Alkaline Hydrolysis	The ester group is susceptible to hydrolysis under strong alkaline conditions. The phenolic hydroxyl group can be oxidized.	The glycosidic bond is generally more stable under alkaline conditions compared to acidic conditions. The ester and phenolic groups remain susceptible.	Methyl vanillate glucoside may exhibit greater stability of the core phenolic structure under moderately alkaline conditions, though both are susceptible to ester hydrolysis.
Oxidative Stress	The free phenolic hydroxyl group makes it susceptible to oxidation.	The glycosidic linkage can offer some protection to the phenolic hydroxyl group from oxidation.	Methyl vanillate glucoside is expected to have enhanced stability against oxidation compared to methyl vanillate.

Thermal Stability

Thermal degradation can occur through various mechanisms, including decarboxylation and cleavage of ether and ester bonds.

Table 2: Predicted Thermal Stability Comparison

Stress Condition	Methyl Vanillate	Methyl Vanillate Glucoside	Expected Outcome
Elevated Temperature	Susceptible to degradation at high temperatures.	The additional glucose moiety increases the molecular weight and may slightly increase the decomposition temperature. The glycosidic bond can be thermally cleaved.	Methyl vanillate glucoside is likely to have a higher initial decomposition temperature but may exhibit more complex degradation pathways.

Enzymatic Stability

The presence of a glycosidic bond in methyl vanillate glucoside makes it a substrate for specific enzymes.

Table 3: Predicted Enzymatic Stability Comparison

Stress Condition	Methyl Vanillate	Methyl Vanillate Glucoside	Expected Outcome
β-glucosidase	Not a substrate.	Susceptible to hydrolysis, releasing methyl vanillate and glucose.[1]	Methyl vanillate is stable in the presence of β-glucosidase, while its glucoside is not.
Other Glycosidases	Not a substrate.	Stability will depend on the specificity of the enzyme.	Methyl vanillate will be stable against a range of glycosidases.

Experimental Protocols for Stability Assessment

The following are detailed methodologies for conducting forced degradation studies to assess the stability of methyl vanillate and methyl vanillate glucoside.

General Forced Degradation Study Protocol

Forced degradation studies are essential for establishing the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[2]

Objective: To generate potential degradation products and evaluate the stability of the compound under various stress conditions.

Materials:

• Methyl vanillate and Methyl vanillate glucoside reference standards

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Methanol or acetonitrile (B52724) (HPLC grade)

• pH meter

• Thermostatically controlled oven

• Photostability chamber

• HPLC system with a UV/PDA detector

• LC-MS system for identification of degradation products

Workflow for Forced Degradation Study:

Caption: Workflow for a typical forced degradation study.

Specific Protocols

• Prepare solutions of methyl vanillate and methyl vanillate glucoside (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol/water).

• For acid hydrolysis, add an equal volume of 0.1 M HCl. For base hydrolysis, add an equal volume of 0.1 M NaOH.

• Incubate the solutions at a specified temperature (e.g., 60°C for acid hydrolysis, room temperature for base hydrolysis) for a defined period (e.g., 24 hours).

• At various time points, withdraw aliquots, neutralize them (with NaOH for acid hydrolysis and HCl for base hydrolysis), and dilute to a suitable concentration for analysis.

• Prepare solutions of the compounds (1 mg/mL) in a suitable solvent.

• Add an equal volume of 3% hydrogen peroxide.

• Keep the solutions at room temperature for a specified duration, protected from light.

• Withdraw aliquots at different time intervals for analysis.

• Place the solid compounds in a thermostatically controlled oven at an elevated temperature (e.g., 80°C).

• At specified time points, withdraw samples, dissolve them in a suitable solvent, and analyze.

• Expose the solid compounds and their solutions to a light source according to ICH Q1B guidelines (e.g., exposure to not less than 1.2 million lux hours and 200 watt hours/square meter).

• Analyze the samples after the exposure period.

Analytical Methodology: Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial to separate the parent compound from its degradation products.

Table 4: Example HPLC Method Parameters

Parameter	Condition
Column	C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Gradient elution with a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol).
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV/PDA detector at a wavelength of maximum absorbance (e.g., around 260 nm and 290 nm).

Method Validation: The HPLC method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness to ensure it is stability-indicating.[3]

Biological Context: Signaling Pathway

While stability is a key chemical property, the biological activity of these compounds is what often drives their application. Methyl vanillate has been shown to have anti-tumor activity and has been implicated in the regulation of specific signaling pathways.

A study on ovarian cancer cells has suggested that methyl vanillate can inhibit cell proliferation, migration, and the epithelial-mesenchymal transition (EMT) by potentially inhibiting the ZEB2/Snail signaling pathway.[4]

Caption: Proposed ZEB2/Snail signaling pathway influenced by methyl vanillate.

Conclusion

The glycosylation of methyl vanillate to form methyl vanillate glucoside is predicted to significantly enhance its stability, particularly against oxidative degradation and enzymatic attack by non-specific enzymes. However, the glycosidic bond introduces a point of lability to acid hydrolysis and specific enzymatic cleavage by β-glucosidases. Methyl vanillate, while more susceptible to oxidation, is expected to be more stable under acidic conditions.

The provided experimental protocols offer a robust framework for systematically evaluating the stability of both compounds. A thorough understanding of their stability profiles is paramount for the successful development of new drug products and other applications. Furthermore, the exploration of the biological pathways affected by these molecules, such as the ZEB2/Snail pathway for methyl vanillate, provides crucial insights into their therapeutic potential. Further direct comparative studies are warranted to provide quantitative data on the stability differences between these two important compounds.

References

• 1. Vanillin - Wikipedia [en.wikipedia.org]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Methyl Vanillate Glucoside: A Technical Overview of Potential Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside, specifically methyl vanillate 4-O-β-D-glucoside, is a phenolic glycoside found in a variety of plant species. As a derivative of vanillic acid, a well-known phenolic compound with established biological activities, methyl vanillate glucoside is of increasing interest to the scientific community. Glycosylation can significantly alter the physicochemical properties of a compound, such as its solubility and stability, which in turn can modulate its bioavailability and biological activity. This technical guide provides a comprehensive overview of the current state of knowledge regarding the potential biological activities of methyl vanillate glucoside, with a focus on quantitative data from plant extracts containing this compound and detailed experimental methodologies. It is important to note that while methyl vanillate glucoside has been identified in numerous extracts with biological activities, studies on the purified compound are currently limited. Therefore, the activities described herein are attributed to the extracts as a whole and suggest the potential for methyl vanillate glucoside to contribute to these effects.

Potential Biological Activities

Antioxidant Activity

Phenolic compounds are renowned for their antioxidant properties, primarily due to their ability to scavenge free radicals and chelate metal ions. The antioxidant potential of extracts containing methyl vanillate glucoside has been evaluated using various in vitro assays.

Table 1: Antioxidant Activity of an Artemisia copa Infusion Containing Methyl Vanillate Glucoside

Assay	Result (for the entire infusion)	Reference
DPPH Radical Scavenging Activity	IC50: 89.72 ± 0.01 µg/mL	[1][2]
Ferric Reducing Antioxidant Power (FRAP)	6.2 ± 0.2 mg Trolox equivalent / 100 g of dry plant	[1]

Anticholinesterase Activity

Inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) is a key therapeutic strategy for the management of Alzheimer's disease. Extracts containing methyl vanillate glucoside have demonstrated inhibitory activity against these enzymes.[1][2] A molecular docking study has also suggested a high potential for methyl vanillate glucoside to inhibit cholinesterases, although this is an in silico prediction.

Table 2: Anticholinesterase Activity of an Artemisia copa Infusion Containing Methyl Vanillate Glucoside

Enzyme	Result (for the entire infusion)	Reference
Acetylcholinesterase (AChE)	IC50: 3.92 ± 0.08 µg/mL	[1][2]
Butyrylcholinesterase (BChE)	IC50: 44.13 ± 0.10 µg/mL	[1][2]

Other Potential Activities

While less explored, the presence of methyl vanillate glucoside in extracts with reported anti-inflammatory, anticancer, and neuroprotective properties suggests that the pure compound may also possess these activities.[3] However, dedicated studies are required to confirm these hypotheses.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the literature for assessing the biological activities of extracts containing methyl vanillate glucoside. These protocols can be adapted for the evaluation of the pure compound.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Methodology [1][2]

• Preparation of DPPH solution: Prepare a 0.075 mM solution of DPPH in methanol (B129727).

• Sample Preparation: Dissolve the test compound (or extract) in methanol to prepare a stock solution (e.g., 2 mg/mL). Prepare serial dilutions to obtain a range of concentrations.

• Reaction Mixture: In a suitable container, mix 400 µL of the sample solution with 2 mL of the DPPH solution.

• Incubation: Homogenize the mixture using a vortex and allow it to react in the dark at room temperature for 20 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer. A control is prepared using methanol instead of the sample solution.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

Workflow for the DPPH Radical Scavenging Assay.

Cholinesterase Inhibition Assay (Ellman's Method)

This spectrophotometric method is used to determine the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).

Methodology [1][2]

• Reagent Preparation:

  • Tris-HCl buffer (50 mM, pH 8.0).

  • 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) solution (0.3 mM in Tris-HCl buffer).

  • AChE (from Electric eel) or BChE (from horse serum) solution (0.026 U/mL in Tris-HCl buffer).

  • Acetylthiocholine iodide (ATCI) or Butyrylthiocholine chloride (BTCl) solution (1.5 mM in Tris-HCl buffer).

  • Sample solutions at various concentrations in a suitable solvent.

• Reaction Mixture: In a 96-well microplate, add:

  • 50 µL of the sample solution.

  • 120 µL of DTNB solution.

  • 25 µL of AChE or BChE solution.

• Pre-incubation: Incubate the plate for 20 minutes at 37°C in the dark.

• Initiation of Reaction: Add 20 µL of the substrate solution (ATCI for AChE or BTCl for BChE) to each well.

• Absorbance Measurement: Measure the absorbance at 412 nm every 2 minutes for 20 minutes using a microplate reader. A blank containing all reagents except the enzyme is also prepared.

• Calculation: The percentage of inhibition is calculated, and the IC50 value is determined.

Workflow for the Cholinesterase Inhibition Assay.

Hypothetical Anti-Inflammatory Signaling Pathway

Based on the known mechanisms of other phenolic compounds, a potential anti-inflammatory action of methyl vanillate glucoside could involve the inhibition of the NF-κB signaling pathway. This is a hypothetical representation and requires experimental validation.

Hypothetical Inhibition of the NF-κB Pathway by Methyl Vanillate Glucoside.

Enzymatic Synthesis of Methyl Vanillate 4-O-β-D-glucoside

The enzymatic synthesis of methyl vanillate glucoside offers a regioselective and efficient alternative to chemical synthesis. A thermostable uridine (B1682114) diphosphate-dependent glycosyltransferase (UGT) from Paenibacillus polymyxa has been successfully used for this purpose.[4]

Protocol for Enzymatic Synthesis [4]

• Reaction System: The reaction is performed in a system with a pH of 8.0 at 45°C.

• Reactants: The reaction mixture contains 12 mM UDP-glucose (UDP-Glc) as the glucosyl donor and 4 mM methyl vanillate as the acceptor substrate.

• Enzyme: Purified glycosyltransferase PpGT1 is added to catalyze the reaction.

• Yield: This system has been reported to achieve a yield of 3.58 mM of methyl vanillate 4-O-β-D-glucoside.

Conclusion and Future Directions

The available evidence suggests that methyl vanillate glucoside is a promising candidate for further investigation into its biological activities. While studies on extracts containing this compound have demonstrated antioxidant and anticholinesterase properties, there is a clear need for research on the isolated or synthesized pure compound to definitively attribute these and other potential activities, such as anti-inflammatory, anticancer, and neuroprotective effects. Future research should focus on the bioactivity-guided isolation of methyl vanillate glucoside from natural sources or its efficient synthesis, followed by comprehensive in vitro and in vivo studies to elucidate its mechanisms of action and potential therapeutic applications. The detailed experimental protocols and hypothetical pathway provided in this guide serve as a foundation for such future investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Technical Guide to the Preliminary Screening of Methyl Vanillate Glucoside's Antioxidant Potential

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature available as of December 2025 does not contain direct studies on the antioxidant potential of methyl vanillate (B8668496) glucoside. This guide, therefore, provides a framework for its preliminary antioxidant screening based on established methodologies and data from structurally related compounds, namely methyl vanillate and vanillin (B372448). The presented data should be interpreted as illustrative for the aglycone portion of the target molecule.

Introduction

Methyl vanillate glucoside, as a phenolic glycoside, is a compound of interest for its potential antioxidant properties. The presence of a phenolic moiety, inherited from its aglycone, methyl vanillate, suggests a capacity to scavenge free radicals and modulate cellular oxidative stress responses. Glycosylation can influence the pharmacokinetic and pharmacodynamic properties of the aglycone, potentially affecting its bioavailability and, consequently, its antioxidant efficacy in biological systems. A preliminary screening of its antioxidant potential is a critical first step in its evaluation as a potential therapeutic agent. This guide outlines the standard in vitro assays and relevant signaling pathways for such an investigation.

Antioxidant Activity of Structurally Related Compounds

The antioxidant activity of methyl vanillate and its parent compound, vanillin, has been evaluated in several studies. This data provides a baseline for the anticipated antioxidant potential of the aglycone of methyl vanillate glucoside.

Compound	Assay	IC50 / Activity	Reference Compound	IC50 of Reference
Vanillin	DPPH Radical Scavenging	0.81 µg/mL	Vitamin C	0.44 µg/mL
Vanillin	ABTS Radical Scavenging	Stronger than Ascorbic Acid and Trolox	Ascorbic Acid, Trolox	-
Methyl Vanillate	ABTS Radical Scavenging	Stronger than Trolox	Trolox	-
Methyl Divanillate	DPPH Radical Scavenging	30-fold more effective than Methyl Vanillate	-	-
Methyl Divanillate	Ferric Ion Reduction	4-fold higher than Methyl Vanillate	-	-

Note: The dimerization of methyl vanillate appears to significantly enhance its antioxidant potency[1]. Vanillin has shown varied results in DPPH assays, with some studies indicating no activity, while others report measurable IC50 values[2][3][4].

Experimental Protocols for In Vitro Antioxidant Assays

A preliminary screening of antioxidant potential typically involves a battery of assays to assess different mechanisms of antioxidant action, primarily radical scavenging and reducing power.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Principle: The DPPH radical has a deep violet color in solution, with a characteristic absorption maximum at approximately 517 nm. When reduced by an antioxidant, the color changes to a pale yellow. The degree of discoloration is proportional to the scavenging activity of the antioxidant.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., methyl vanillate glucoside) in a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark to prevent degradation.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of various concentrations of the test compound to different wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the control, add 100 µL of the solvent (e.g., methanol) instead of the test compound.

  • For the blank, add 100 µL of the solvent and 100 µL of methanol (without DPPH).

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

  • The IC50 value (the concentration of the test compound required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of the test compound.

References

• 1. researchgate.net [researchgate.net]
• 2. ijpp.edwiserinternational.com [ijpp.edwiserinternational.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of antioxidant activity of vanillin by using multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Anti-Inflammatory Properties of Phenolic Glycosides: A Technical Guide

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a crucial component of the innate immune response, chronic inflammation can contribute to the pathogenesis of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a significant focus of drug discovery. Phenolic glycosides, a class of naturally occurring compounds, have garnered considerable interest for their potential therapeutic activities. This technical guide provides an in-depth overview of the in vitro anti-inflammatory properties of this class of molecules, with a specific focus on methyl salicylate (B1505791) glycosides as a case study, due to the current lack of extensive research on methyl vanillate (B8668496) glucoside. The methodologies and signaling pathways described herein are broadly applicable to the investigation of novel anti-inflammatory compounds.

Data Presentation: Anti-Inflammatory Effects of Methyl Salicylate Glycosides

Research on methyl salicylate glycosides isolated from Gaultheria yunnanensis has provided quantitative data on their ability to modulate key inflammatory mediators in vitro. The following tables summarize the inhibitory effects of two such compounds, designated J12122 and J12123, on nitric oxide (NO) and pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Table 1: Inhibition of Nitric Oxide (NO) Production by Methyl Salicylate Glycosides in LPS-Stimulated RAW 264.7 Cells [1][2]

Compound	Concentration (µg/mL)	Inhibition of NO Production (%)
J12122	1.0	45.90
3.0	56.20
J12123	1.0	37.45
3.0	51.72

Table 2: Inhibition of Pro-inflammatory Cytokine Production by Methyl Salicylate Glycosides in LPS-Stimulated RAW 264.7 Cells [1][2]

Compound	Concentration (µg/mL)	TNF-α Inhibition (%)	IL-1β Inhibition (%)	IL-6 Inhibition (%)
J12122	1.0	Dose-dependent	Dose-dependent	Dose-dependent
3.0	Significant Inhibition	Significant Inhibition	Significant Inhibition
J12123	1.0	Dose-dependent	Dose-dependent	Dose-dependent
3.0	Significant Inhibition	Significant Inhibition	Significant Inhibition

Note: The source material indicates a dose-dependent inhibition of TNF-α, IL-1β, and IL-6 by both compounds, with significant effects at the tested concentrations. Specific percentage inhibition values for cytokines were not provided.

Experimental Protocols

The following are detailed methodologies for key experiments commonly employed to assess the in vitro anti-inflammatory properties of test compounds.

Cell Culture and Treatment

The murine macrophage cell line RAW 264.7 is a widely used model for studying inflammation in vitro.

• Cell Culture: RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[3] The cells are maintained in a humidified incubator at 37°C with 5% CO2.[3]

• Cell Seeding: For experiments, cells are typically seeded in 96-well or 24-well plates at a predetermined density (e.g., 1 x 10^5 to 5 x 10^5 cells/mL) and allowed to adhere overnight.[4][5]

• Treatment: The adherent cells are pre-treated with various concentrations of the test compound (e.g., methyl vanillate glucoside) for a specified period (e.g., 1-2 hours) before stimulation with an inflammatory agent. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is commonly used to induce an inflammatory response at concentrations typically ranging from 200 ng/mL to 1 µg/mL.[5][6] The cells are then incubated for a further 18-24 hours.[5][7]

Nitric Oxide (NO) Production Assay (Griess Assay)

Overproduction of nitric oxide is a hallmark of inflammation. The Griess assay is a colorimetric method used to measure nitrite (B80452) (a stable metabolite of NO) in the cell culture supernatant.[5][8]

• Sample Collection: After the treatment period, the cell culture supernatant is collected.[5]

• Griess Reaction: An equal volume of the supernatant is mixed with Griess reagent (typically a solution of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).[5][8]

• Measurement: The mixture is incubated at room temperature for 10-15 minutes to allow for the formation of a colored azo compound.[5][8] The absorbance is then measured spectrophotometrically at a wavelength of 540 nm.[5][8]

• Quantification: The concentration of nitrite in the samples is determined by comparison with a standard curve generated using known concentrations of sodium nitrite.[5]

Pro-inflammatory Cytokine Measurement (ELISA)

Enzyme-linked immunosorbent assay (ELISA) is a highly sensitive and specific method for quantifying the levels of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β) in the cell culture supernatant.[4][6]

• Sample Collection: Cell culture supernatants are collected after the treatment period.[4]

• ELISA Procedure: Commercially available ELISA kits are typically used.[9] The assay is performed according to the manufacturer's instructions. In general, the supernatant is added to a microplate pre-coated with a capture antibody specific for the cytokine of interest. A detection antibody, often conjugated to an enzyme, is then added, followed by a substrate that produces a measurable signal.

• Measurement and Quantification: The absorbance or fluorescence is measured using a microplate reader, and the cytokine concentration is determined from a standard curve.

Cell Viability Assay (MTT Assay)

It is crucial to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the test compound. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Procedure: After collecting the supernatant for NO and cytokine assays, the remaining cells in the plate are incubated with a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).[7]

• Formazan (B1609692) Formation: Viable cells with active metabolism reduce the yellow MTT to a purple formazan product.[7]

• Solubilization and Measurement: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm).[10] The intensity of the purple color is directly proportional to the number of viable cells.

Signaling Pathways in Inflammation

The production of inflammatory mediators is tightly regulated by complex intracellular signaling pathways. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are two of the most critical signaling cascades in the inflammatory process.[11][12]

NF-κB Signaling Pathway

The NF-κB family of transcription factors plays a pivotal role in regulating the expression of numerous pro-inflammatory genes, including those encoding cytokines, chemokines, and adhesion molecules.[11][13] In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitory proteins called IκBs. Upon stimulation by inflammatory signals like LPS, a cascade of events leads to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of its target genes.[14]

Caption: The canonical NF-κB signaling pathway activated by LPS.

MAPK Signaling Pathway

The MAPK family of serine/threonine protein kinases, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, are key regulators of cellular responses to a variety of external stimuli, including inflammatory signals.[12][15] Activation of these pathways by LPS leads to the phosphorylation and activation of downstream transcription factors, such as AP-1, which in turn contribute to the expression of pro-inflammatory genes.[15]

Caption: The MAPK signaling pathway and its role in inflammation.

Experimental Workflow

A typical experimental workflow for evaluating the in vitro anti-inflammatory properties of a test compound is depicted below.

Caption: General experimental workflow for in vitro anti-inflammatory screening.

Conclusion

The available data on methyl salicylate glycosides demonstrate their potential as in vitro anti-inflammatory agents, as evidenced by their ability to inhibit the production of key inflammatory mediators such as nitric oxide and pro-inflammatory cytokines in LPS-stimulated macrophages.[1][2] The experimental protocols and signaling pathways detailed in this guide provide a robust framework for the investigation of other phenolic glycosides, including methyl vanillate glucoside. Future studies are warranted to elucidate the specific anti-inflammatory properties and mechanisms of action of methyl vanillate glucoside, which may hold promise for the development of novel therapeutics for the management of inflammatory diseases.

References

• 1. Anti-Inflammatory Activity of Methyl Salicylate Glycosides Isolated from Gaultheria yunnanensis (Franch.) Rehder - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory activity of methyl salicylate glycosides isolated from Gaultheria yunnanensis (Franch.) Rehder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sec-O-glucosylhamaudol suppressed inflammatory reaction induced by LPS in RAW264.7 cells through inhibition of NF-κB and MAPKs signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mjas.analis.com.my [mjas.analis.com.my]
• 6. researchgate.net [researchgate.net]
• 7. Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods to Detect Nitric Oxide and its Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. assaygenie.com [assaygenie.com]
• 13. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Modulating Inflammation through the Negative Regulation of NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

In-depth Technical Guide: Cytotoxicity Screening of Methyl Vanillate Glucoside and Related Compounds in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the current understanding of the cytotoxic effects of methyl vanillate (B8668496) glucoside and its aglycone, methyl vanillate, on various cancer cell lines. Due to the limited availability of direct research on methyl vanillate glucoside, this document synthesizes findings from studies on methyl vanillate and the closely related vanillic acid to infer potential mechanisms and activities. Glycosylation of phenolic compounds can influence their bioavailability, stability, and biological activity, sometimes enhancing their therapeutic potential. This guide offers detailed experimental protocols for assessing cytotoxicity and elucidates the known signaling pathways involved, aiming to facilitate further research and drug development in this area.

Data Presentation: Cytotoxicity of Methyl Vanillate and Vanillin (B372448) Glucoside

The following tables summarize the available quantitative data on the cytotoxic and anti-proliferative effects of methyl vanillate and vanillin glucoside on various cancer cell lines.

Table 1: Cytotoxicity of Methyl Vanillate in Cancer Cell Lines

Compound	Cancer Cell Line	Assay	Endpoint	Result	Reference
Methyl Vanillate	SKOV3 (Ovarian Cancer)	CCK8	Proliferation Inhibition	Dose-dependent inhibition	[1][2]
Methyl Vanillate	MCF-7 (Breast Cancer)	MTT	Cell Viability	Less effective than its dimer, methyl divanillate	[3][4]
Methyl Vanillate	MDA-MB-231 (Breast Cancer)	MTT	Cell Viability	Less effective than its dimer, methyl divanillate	[3][4]

Table 2: Effect of Vanillin and Vanillin Glucoside on MCF-7 Breast Cancer Cells

Compound	Concentration	Assay	Endpoint	Result	Reference
Vanillin	Various	Cell Viability Assay	Cell Viability	Concentration-dependent reduction	[5]
Vanillin Glucoside	Various	Cell Viability Assay	Cell Viability	Slightly higher efficacy than vanillin	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the cytotoxicity screening of compounds like methyl vanillate glucoside.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of methyl vanillate glucoside in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compound) and a blank control (medium only).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells after treatment by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method uses PI to stain cellular DNA content, allowing for the analysis of cell cycle distribution by flow cytometry.

Materials:

• Treated and untreated cells

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A solution

• Propidium Iodide staining solution

• Flow cytometer

Procedure:

• Cell Harvesting and Fixation: Harvest cells and wash with PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Washing: Centrifuge the fixed cells and wash twice with PBS.

• RNase Treatment: Resuspend the cell pellet in PBS containing RNase A and incubate at 37°C for 30 minutes.

• PI Staining: Add PI staining solution and incubate in the dark for 15-30 minutes.

• Analysis: Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis of Apoptosis-Related Proteins

Western blotting is used to detect and quantify specific proteins involved in signaling pathways.

Materials:

• Treated and untreated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Bcl-2, Bax, Caspase-3, PARP, p-Akt, p-ERK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse cells in RIPA buffer with protease and phosphatase inhibitors. Quantify protein concentration using a BCA assay.

• SDS-PAGE: Denature protein samples and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Signaling Pathways and Mechanisms of Action

While the precise signaling pathways affected by methyl vanillate glucoside are yet to be fully elucidated, studies on methyl vanillate and vanillic acid provide valuable insights into potential mechanisms.

Methyl Vanillate in Ovarian Cancer

In ovarian cancer cells (SKOV3), methyl vanillate has been shown to inhibit cell proliferation and migration by suppressing the ZEB2/Snail signaling pathway .[1][2] This pathway is a key regulator of the epithelial-mesenchymal transition (EMT), a process crucial for cancer cell invasion and metastasis.

Methyl Vanillate's Inhibition of the ZEB2/Snail Pathway.

Vanillic Acid's Multi-Targeted Anti-Cancer Effects

Vanillic acid, the carboxylic acid analog of vanillin, has been reported to exert its anti-cancer effects through multiple signaling pathways.[6][7] These include the induction of apoptosis via the generation of reactive oxygen species (ROS) and modulation of key survival pathways.

Vanillic Acid's diverse anti-cancer signaling pathways.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the cytotoxic screening of a novel compound like methyl vanillate glucoside.

A general workflow for cytotoxic screening of compounds.

Conclusion

While direct evidence for the cytotoxic effects of methyl vanillate glucoside in cancer cell lines is currently scarce, the available data on its aglycone, methyl vanillate, and the related compound, vanillic acid, suggest a promising potential for anti-cancer activity. These compounds have been shown to inhibit proliferation, induce apoptosis, and modulate key signaling pathways involved in cancer progression. The provided experimental protocols and workflow offer a robust framework for the systematic evaluation of methyl vanillate glucoside and other novel compounds. Further research is warranted to fully characterize the cytotoxic profile and mechanism of action of methyl vanillate glucoside, which may lead to the development of new therapeutic agents for cancer treatment.

References

• 1. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Anti-tumor role and molecular mechanism of vanillic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-tumor role and molecular mechanism of vanillic acid - PMC [pmc.ncbi.nlm.nih.gov]

The Predictive Bioavailability and Metabolism of Methyl Vanillate Glucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside is a compound of interest due to its structural relation to vanillin, a widely used flavoring agent with various reported biological activities. The addition of a methyl ester and a glucoside moiety to the vanillate core can significantly alter its physicochemical properties, and consequently, its absorption, distribution, metabolism, and excretion (ADME) profile. This technical guide synthesizes current knowledge on related compounds to predict the bioavailability and metabolic fate of methyl vanillate glucoside, offering a framework for future experimental investigation.

Predicted Physicochemical and Pharmacokinetic Properties

The bioavailability of a compound is influenced by its solubility, permeability, and susceptibility to first-pass metabolism. Methylation of polyphenols has been shown to increase their metabolic stability and intestinal absorption.[1][2][3] The glucoside group, however, generally increases water solubility but may limit passive diffusion across the intestinal epithelium.

Table 1: Predicted Physicochemical and ADME Properties of Methyl Vanillate Glucoside

Property	Predicted Characteristic	Rationale
Molecular Formula	C15H20O9	Based on chemical structure.[4][5]
Molecular Weight	344.316 g/mol	Based on chemical structure.[4]
Aqueous Solubility	High	The presence of the polar glucoside group is expected to enhance water solubility compared to methyl vanillate.
LogP	Low	The glycosidic moiety will likely decrease the octanol-water partition coefficient, indicating lower lipophilicity.
Intestinal Permeability	Low to Moderate	While the methyl ester may slightly increase lipophilicity, the bulky and polar glucoside group is expected to be the dominant factor, likely requiring active transport or enzymatic cleavage prior to absorption of the aglycone.
Oral Bioavailability	Low to Moderate	Expected to be higher than vanillic acid glucoside due to the methyl ester, but likely limited by enzymatic hydrolysis in the gut and first-pass metabolism. Methylation of flavonoids has been shown to improve oral bioavailability.[2]

Predicted Metabolic Pathways

The metabolism of methyl vanillate glucoside is anticipated to occur in two main phases: initial hydrolysis by gut microbiota and subsequent Phase I and Phase II metabolism of the absorbed aglycone (methyl vanillate) and its metabolites in the liver and other tissues.

Role of Gut Microbiota: The First Step

The gut microbiota plays a crucial role in the metabolism of many dietary polyphenols and glycosides.[6][7][8] It is highly probable that the first metabolic step for methyl vanillate glucoside upon oral administration is the enzymatic cleavage of the β-glucosidic bond by bacterial β-glucosidases in the intestine.[9][10]

References

• 1. Methylated flavonoids have greatly improved intestinal absorption and metabolic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methylation of dietary flavones greatly improves their hepatic metabolic stability and intestinal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Methylated Flavonoids Have Greatly Improved Intestinal Absorption and Metabolic Stability | Semantic Scholar [semanticscholar.org]
• 4. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]
• 5. Page loading... [guidechem.com]
• 6. Dietary compounds in modulation of gut microbiota-derived metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gut Microbiota-Derived Metabolites in the Development of Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Methyl Vanillate Glucoside: A Key Player in Plant Defense and Stress Response

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl vanillate (B8668496) glucoside, a naturally occurring phenylpropanoid glycoside, is emerging as a significant secondary metabolite in the plant kingdom. This technical guide provides a comprehensive overview of its core characteristics, biosynthesis, physiological roles, and the experimental methodologies used for its study. As a glycosylated derivative of methyl vanillate, this compound exhibits enhanced solubility and stability, positioning it as a crucial element in plant defense mechanisms and responses to environmental stressors. This document consolidates current knowledge to serve as a foundational resource for its potential applications in agriculture and pharmacology.

Introduction

Plant secondary metabolites are a diverse group of organic compounds that are not directly involved in the normal growth, development, or reproduction of an organism. Instead, they play a critical role in the interaction of the plant with its environment, providing defense against herbivores, pathogens, and abiotic stresses. Phenylpropanoids, derived from the shikimate pathway, represent a major class of these metabolites. Glycosylation, the enzymatic addition of a sugar moiety to a molecule, is a common modification of phenylpropanoids that significantly alters their chemical and biological properties.[1] Methyl vanillate glucoside (4-(β-D-Glucopyranosyloxy)-3-methoxybenzoic acid methyl ester) is one such compound, a glycoside of methyl vanillate, which has been identified as a constituent of various plants, including Lycium schweinfurthii.[2] This guide delves into the multifaceted role of methyl vanillate glucoside as a plant secondary metabolite.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of methyl vanillate glucoside is fundamental for its extraction, identification, and application.

Table 1: Chemical and Physical Properties of Methyl Vanillate Glucoside

Property	Value	Reference(s)
Chemical Name	4-(β-D-Glucopyranosyloxy)-3-methoxybenzoic acid methyl ester	[3]
CAS Number	72500-11-9	[3][4]
Molecular Formula	C₁₅H₂₀O₉	[3][5]
Molecular Weight	344.31 g/mol	[4]
Appearance	Powder	[3]
Purity	≥98% (Commercially available standards)	[6]
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol.	[6]

Biosynthesis of Methyl Vanillate Glucoside

The biosynthesis of methyl vanillate glucoside is intrinsically linked to the general phenylpropanoid pathway, a major route for the synthesis of a wide array of plant secondary metabolites.[7][8][9] The pathway originates from the aromatic amino acid phenylalanine.

The proposed biosynthetic pathway can be conceptualized in three main stages:

• Core Phenylpropanoid Pathway : Phenylalanine is converted to cinnamic acid, which is then hydroxylated and methylated to produce key intermediates such as ferulic acid.

• Formation of Vanillic Acid and Methyl Vanillate : Ferulic acid can be converted to vanillic acid. While the direct enzymatic methylation of vanillic acid to methyl vanillate in plants is not extensively documented, it is a plausible step catalyzed by a methyltransferase.

• Glycosylation : The final step involves the attachment of a glucose molecule to the hydroxyl group of methyl vanillate. This reaction is catalyzed by a UDP-glycosyltransferase (UGT), which utilizes UDP-glucose as the sugar donor.

Caption: Proposed biosynthetic pathway of methyl vanillate glucoside.

Physiological Role as a Plant Secondary Metabolite

Phenylpropanoid glycosides are recognized for their diverse roles in plant defense and stress responses.[10][11] While direct experimental evidence for the specific functions of methyl vanillate glucoside is still emerging, its role can be inferred from the well-established functions of related compounds.

Defense Against Biotic Stress

Phenylpropanoids and their glycosides can act as phytoanticipins (pre-formed defensive compounds) or phytoalexins (induced upon attack) against a wide range of pathogens and herbivores.[12]

• Antimicrobial Activity : Many phenolic compounds exhibit antimicrobial properties. The glycosylation of these compounds can modulate their activity and toxicity to the plant itself.

• Deterrence to Herbivores : The taste and potential toxicity of phenylpropanoid glycosides can deter feeding by insects and other herbivores. Upon tissue damage, the glucoside can be hydrolyzed by β-glucosidases, releasing the more active aglycone.

Response to Abiotic Stress

Plants accumulate a variety of secondary metabolites, including phenylpropanoid glycosides, in response to abiotic stresses such as UV radiation, temperature extremes, and salinity.[13][14][15]

• Antioxidant Activity : Phenolic compounds are potent antioxidants that can scavenge reactive oxygen species (ROS) generated during stress conditions, thereby protecting cellular components from oxidative damage.

• UV Protection : Phenylpropanoids can absorb UV radiation, shielding the plant's photosynthetic machinery and DNA from damage.

• Metabolic Regulation : The accumulation of these compounds can be part of a broader metabolic adjustment to cope with stress.[12]

Caption: Role of methyl vanillate glucoside in plant stress response.

Experimental Protocols

The study of methyl vanillate glucoside involves a series of established biochemical techniques for extraction, separation, identification, and quantification.

Extraction and Isolation

A general protocol for the extraction of phenolic compounds from plant material is as follows:

• Sample Preparation : Fresh or dried plant material (e.g., leaves of Lycium schweinfurthii) is ground into a fine powder.

• Solvent Extraction : The powdered material is extracted with a polar solvent, typically methanol or ethanol, often in an aqueous mixture (e.g., 80% methanol). Maceration, sonication, or Soxhlet extraction can be employed to enhance efficiency.

• Filtration and Concentration : The extract is filtered to remove solid debris, and the solvent is evaporated under reduced pressure to yield a crude extract.

• Purification (Optional) : For isolation of pure methyl vanillate glucoside, the crude extract can be subjected to further chromatographic techniques such as column chromatography on silica (B1680970) gel or Sephadex LH-20, followed by preparative HPLC.

Identification and Quantification

High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) is a common method for the analysis of phenolic compounds.

• Instrumentation : An HPLC system equipped with a C18 reversed-phase column is typically used.

• Mobile Phase : A gradient elution is often employed, using a mixture of acidified water (e.g., with 0.1% formic or acetic acid) and an organic solvent like methanol or acetonitrile.

• Detection : The DAD is set to monitor absorbance at multiple wavelengths, typically around 280 nm for phenolic compounds.

• Identification : Initial identification is based on the retention time compared to an authentic standard of methyl vanillate glucoside. Further confirmation is achieved by spiking the sample with the standard and by comparing the UV-Vis spectrum.

• Quantification : A calibration curve is constructed using a series of known concentrations of the methyl vanillate glucoside standard. The concentration in the plant extract is then determined by comparing its peak area to the calibration curve.

For unambiguous identification, especially in the absence of a standard, Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are employed.

• LC-MS : Provides the molecular weight and fragmentation pattern of the compound, which can be used to confirm its identity.

• NMR Spectroscopy : ¹H-NMR and ¹³C-NMR provide detailed structural information, allowing for the complete assignment of the proton and carbon signals of the molecule.

Table 2: ¹H and ¹³C NMR Chemical Shift Data for Methyl Vanillate

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Vanillate Moiety
C=O	-	166.98
C-OCH₃	3.92	56.15
C-O-Glc	-	150.23
C-H (ortho to -COOCH₃)	7.63	124.29
C-H (ortho to -O-Glc)	6.93	114.24
C-H (meta to -COOCH₃ and -O-Glc)	7.54	111.98
C (ipso to -COOCH₃)	-	122.35
C (ipso to -OCH₃)	-	146.35
Methyl Ester
-COOCH₃	3.89	51.94
Glucose Moiety	Assignments vary depending on specific conformation and solvent	Assignments vary depending on specific conformation and solvent

Note: Data for methyl vanillate is provided as a reference.[10] Complete, assigned NMR data for methyl vanillate glucoside should be obtained from dedicated spectroscopic studies.

References

• 1. Phenylpropanoid Pathway Engineering: An Emerging Approach towards Plant Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Page loading... [guidechem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]
• 6. chemfaces.com [chemfaces.com]
• 7. Frontiers | Phylogenetic Occurrence of the Phenylpropanoid Pathway and Lignin Biosynthesis in Plants [frontiersin.org]
• 8. bioone.org [bioone.org]
• 9. The Phenylpropanoid Pathway in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. taylorfrancis.com [taylorfrancis.com]
• 14. Cell Wall Metabolism in Response to Abiotic Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 15. plantsjournal.com [plantsjournal.com]

The Isolation and Purification of Methyl Vanillate Glucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methodologies for the isolation and purification of Methyl vanillate (B8668496) glucoside from plant extracts. The document outlines the necessary experimental protocols, data presentation, and relevant biological pathways associated with this compound.

Introduction

Methyl vanillate glucoside (4-(β-D-Glucopyranosyloxy)-3-methoxybenzoic acid methyl ester) is a phenolic glucoside found in various plant species. Its aglycone, methyl vanillate, has garnered interest for its potential therapeutic properties, including anti-cancer activities. The isolation and purification of Methyl vanillate glucoside in high purity are crucial for its further investigation and potential applications in drug development. This guide aims to provide a comprehensive resource for researchers undertaking such endeavors.

Chemical Structure:

(Note: "Ph" represents a benzene (B151609) ring and "Glc" represents a glucose moiety)

Plant Sources and Extraction

Methyl vanillate glucoside has been reported to be isolated from plants of the Lycium and Rauvolfia genera. Specifically, Lycium schweinfurthii and Rauvolfia verticillata have been identified as sources of this compound[1][2]. The leaves are often the primary part of the plant utilized for the extraction of phenolic compounds[3].

General Extraction Protocol

The following is a representative protocol for the extraction of Methyl vanillate glucoside from plant material, based on general methods for phenolic glucosides.

Experimental Protocol: Maceration and Solvent Extraction

• Plant Material Preparation: Air-dry the leaves of the source plant (e.g., Lycium schweinfurthii) at room temperature and then grind them into a fine powder.

• Extraction:

  • Macerate the powdered plant material in 95% methanol (B129727) (MeOH) at a solid-to-solvent ratio of 1:10 (w/v) for 72 hours at room temperature.

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude methanolic extract.

• Solvent Partitioning (Fractionation):

  • Suspend the crude methanolic extract in distilled water.

  • Perform successive liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl₃), and ethyl acetate (B1210297) (EtOAc).

  • The fraction containing Methyl vanillate glucoside is typically expected in the more polar solvents like ethyl acetate or the remaining aqueous fraction, given its glycosidic nature.

Purification

Purification of the target compound from the enriched fraction is generally achieved through a combination of chromatographic techniques.

Purification Protocol

Experimental Protocol: Column Chromatography and Preparative HPLC

• Column Chromatography:

  • Subject the ethyl acetate or aqueous fraction to column chromatography on a silica (B1680970) gel (60-120 mesh) column.

  • Elute the column with a gradient solvent system, starting with a non-polar solvent and gradually increasing the polarity. A common gradient for phenolic glucosides is a mixture of chloroform and methanol, starting with 100% CHCl₃ and gradually increasing the percentage of MeOH.

  • Collect fractions and monitor them by thin-layer chromatography (TLC) using a suitable solvent system (e.g., CHCl₃:MeOH, 9:1 v/v) and visualizing under UV light or with a suitable staining reagent (e.g., iodine vapor or ceric sulfate (B86663) spray).

  • Pool the fractions containing the compound of interest based on the TLC profile.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • For final purification to achieve high purity (≥98%), subject the semi-purified fractions to preparative HPLC.

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A gradient of acetonitrile (B52724) (ACN) in water (both often acidified with 0.1% formic acid for better peak shape) is a typical mobile phase.

  • Detection: UV detection at a wavelength corresponding to the absorbance maximum of Methyl vanillate glucoside.

  • Collect the peak corresponding to Methyl vanillate glucoside.

  • Lyophilize the collected fraction to obtain the pure compound.

Characterization

The purified compound should be characterized using spectroscopic methods to confirm its identity and purity.

Spectroscopic Data

Table 1: Spectroscopic Data for Methyl Vanillate (Aglycone)

Technique	Solvent	Observed Signals/Fragments
¹H NMR	CDCl₃	δ (ppm): 7.65-7.54 (m), 6.95-6.93 (m), 6.29 (s), 3.92 (s), 3.89 (s)[4]
¹³C NMR	CDCl₃	δ (ppm): 166.98, 150.23, 146.35, 124.29, 122.35, 114.24, 111.98, 56.15, 51.94[4]
Mass Spec. (EI)	-	m/z: 182 (M+), 151, 123[4]

Note: The data for Methyl Vanillate is provided for reference. The actual spectra for Methyl Vanillate Glucoside will show additional signals corresponding to the glucose unit.

Quantitative Data

The yield of Methyl vanillate glucoside can vary significantly depending on the plant source, the part of the plant used, the time of harvest, and the extraction and purification methods employed. Unfortunately, specific quantitative yield data from a documented plant source was not available in the search results. Researchers should meticulously record the starting weight of the plant material and the final weight of the purified compound to calculate the percentage yield. Purity is typically determined by HPLC analysis and is expected to be ≥98% for use in biological assays.

Table 2: Summary of Key Quantitative Parameters

Parameter	Typical Value/Range	Method of Determination
Yield	Highly variable	Gravimetric analysis
Purity	≥98%	HPLC-UV/DAD
Molecular Formula	C₁₅H₂₀O₉	Mass Spectrometry
Molecular Weight	344.31 g/mol	Mass Spectrometry

Biological Activity and Signaling Pathway

While the biological activity of Methyl vanillate glucoside is not extensively documented, its aglycone, Methyl vanillate, has been shown to inhibit the proliferation and migration of ovarian cancer cells. This effect is believed to be mediated through the inhibition of the ZEB2/Snail signaling pathway, which is a key regulator of the epithelial-mesenchymal transition (EMT)[5].

Experimental Workflow for Isolation and Purification

The overall workflow for the isolation and purification of Methyl vanillate glucoside is depicted in the following diagram.

Caption: Experimental workflow for the isolation and purification of Methyl vanillate glucoside.

ZEB2/Snail Signaling Pathway

The following diagram illustrates the simplified ZEB2/Snail signaling pathway, which is implicated in the epithelial-mesenchymal transition (EMT) and cancer progression. Methyl vanillate has been suggested to inhibit this pathway.

Caption: The ZEB2/Snail signaling pathway in EMT and its inhibition by Methyl vanillate.

Conclusion

This technical guide provides a framework for the isolation, purification, and characterization of Methyl vanillate glucoside from plant sources. While a definitive, detailed protocol for a specific plant is not yet widely published, the methodologies outlined here, based on established principles for the separation of phenolic glucosides, offer a robust starting point for researchers. The potential biological activity of its aglycone highlights the importance of obtaining this compound in high purity for further pharmacological evaluation.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Methyl vanillate(3943-74-6) 13C NMR [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Unveiling Novel Biological Targets for Methyl Vanillate Glucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl vanillate (B8668496) glucoside, a naturally occurring phenolic glycoside, presents a compelling avenue for therapeutic exploration. While its aglycone, methyl vanillate, has demonstrated bioactivity, the glucosidic form remains largely uncharacterized. This technical guide provides a comprehensive framework for the systematic investigation of methyl vanillate glucoside's biological targets. We delve into putative signaling pathways, propose detailed experimental protocols for target identification and validation, and offer a roadmap for elucidating its mechanism of action. This document serves as a foundational resource for researchers aiming to unlock the therapeutic potential of this promising natural compound.

Introduction

Methyl vanillate glucoside (4-(β-D-Glucopyranosyloxy)-3-methoxybenzoic acid methyl ester) is a secondary metabolite found in various plant species, including Lycium schweinfurthii.[1] Its chemical structure consists of a methyl vanillate core linked to a glucose moiety. While the biological activities of many phenolic compounds are well-documented, the specific roles of their glycosylated forms are often less understood. Glycosylation can significantly impact a compound's solubility, stability, bioavailability, and ultimately, its interaction with biological targets.

The aglycone, methyl vanillate, has been reported to activate the Wnt/β-catenin signaling pathway, a critical regulator of cellular processes such as proliferation, differentiation, and apoptosis.[2][3][4] Dysregulation of this pathway is implicated in numerous diseases, including cancer and developmental disorders. Furthermore, studies on the dimer of methyl vanillate suggest pro-oxidant activity in breast cancer cell lines. This existing knowledge provides a logical starting point for investigating the biological landscape of methyl vanillate glucoside.

This guide outlines a systematic approach to identify and characterize the biological targets of methyl vanillate glucoside, with a focus on robust experimental design and data interpretation.

Putative Biological Targets and Signaling Pathways

Based on the known activity of its aglycone, a primary putative target for methyl vanillate glucoside is the Wnt/β-catenin signaling pathway . It is hypothesized that methyl vanillate glucoside may act as a modulator of this pathway, potentially through direct or indirect interactions with key protein components.

The Wnt/β-Catenin Signaling Pathway

The Wnt/β-catenin pathway is a highly conserved signal transduction cascade.[5] In the "off" state, cytoplasmic β-catenin is phosphorylated by a destruction complex, leading to its ubiquitination and proteasomal degradation.[5] In the "on" state, binding of a Wnt ligand to its receptor complex inhibits the destruction complex, allowing β-catenin to accumulate, translocate to the nucleus, and activate target gene transcription.[5][6]

Below is a diagram illustrating the canonical Wnt/β-catenin signaling pathway, which represents a potential target for methyl vanillate glucoside.

Figure 1: Canonical Wnt/β-catenin signaling pathway.

Experimental Protocols for Target Discovery and Validation

A multi-pronged experimental approach is essential to identify and validate the biological targets of methyl vanillate glucoside. This section details key methodologies.

Cell-Based Assays for Bioactivity Screening

Initial screening in relevant cell lines can provide valuable insights into the compound's general bioactivity and guide further investigation.

The MTT assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[7]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of methyl vanillate glucoside (e.g., 0.1 µM to 100 µM) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Target Identification Methodologies

The following are established methods for identifying the direct protein targets of a small molecule.

This technique involves immobilizing the small molecule of interest to a solid support to "pull down" its binding partners from a cell lysate.

Workflow Diagram:

Figure 2: Workflow for affinity chromatography-mass spectrometry.

Protocol:

• Probe Synthesis: Synthesize a derivative of methyl vanillate glucoside with a linker for immobilization.

• Immobilization: Covalently attach the synthesized probe to a solid support (e.g., NHS-activated agarose beads).

• Cell Lysis: Prepare a total protein lysate from the cell line of interest.

• Incubation: Incubate the immobilized probe with the cell lysate to allow for binding.

• Washing: Perform a series of washes with decreasing salt concentrations to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins using a competitive ligand or by changing the pH or salt concentration.

• Protein Identification: Separate the eluted proteins by SDS-PAGE, excise the protein bands, and identify them using mass spectrometry.

DARTS is a label-free method that identifies protein targets based on the principle that a small molecule binding to a protein can stabilize it against proteolysis.

Protocol:

• Cell Lysis: Prepare a native protein lysate.

• Compound Incubation: Incubate aliquots of the lysate with methyl vanillate glucoside or a vehicle control.

• Protease Digestion: Add a protease (e.g., thermolysin or pronase) to each aliquot and incubate for a defined time.

• Digestion Quenching: Stop the digestion by adding a protease inhibitor or by heat inactivation.

• Analysis: Analyze the protein profiles of the treated and control samples by SDS-PAGE or mass spectrometry to identify proteins that are protected from digestion in the presence of the compound.

Target Validation Assays

Once putative targets are identified, their interaction with methyl vanillate glucoside must be validated.

This luciferase-based reporter assay is a standard method to quantify the activation of the Wnt/β-catenin signaling pathway.[8]

Protocol:

• Cell Transfection: Co-transfect cells (e.g., HEK293T) with a TCF/LEF-responsive luciferase reporter plasmid (TOP Flash) or a negative control plasmid with mutated TCF/LEF binding sites (FOP Flash), and a Renilla luciferase plasmid for normalization.

• Compound Treatment: Treat the transfected cells with various concentrations of methyl vanillate glucoside.

• Cell Lysis: Lyse the cells after the desired incubation period.

• Luciferase Assay: Measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis: Normalize the TOP Flash and FOP Flash luciferase activities to the Renilla luciferase activity. An increase in the TOP/FOP ratio indicates activation of the Wnt/β-catenin pathway.

This assay measures the free radical scavenging capacity of a compound.[9]

Protocol:

• Reaction Mixture: Prepare a solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

• Compound Addition: Add different concentrations of methyl vanillate glucoside to the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity.

Data Presentation and Interpretation

All quantitative data from the aforementioned experiments should be meticulously recorded and presented in a clear and concise manner to facilitate comparison and interpretation.

Quantitative Data Summary

Table 1: Cytotoxicity of Methyl Vanillate Glucoside

Cell Line	Incubation Time (h)	IC50 (µM)
e.g., MCF-7	24	[Insert Data]
	48	[Insert Data]
	72	[Insert Data]
e.g., HEK293T	24	[Insert Data]
	48	[Insert Data]

| | 72 | [Insert Data] |

Table 2: Wnt/β-Catenin Pathway Activation

Concentration (µM)	Fold Change in TOP/FOP Flash Ratio
0.1	[Insert Data]
1	[Insert Data]
10	[Insert Data]

| 100 | [Insert Data] |

Table 3: Antioxidant Activity

Assay	EC50 (µg/mL)
DPPH Radical Scavenging	[Insert Data]

| Other assays (e.g., ABTS) | [Insert Data] |

Conclusion and Future Directions

This technical guide provides a foundational framework for the discovery and characterization of novel biological targets for methyl vanillate glucoside. The proposed experimental workflows, from initial bioactivity screening to specific target validation, offer a systematic path to elucidate its mechanism of action. Given the known activities of its aglycone, the Wnt/β-catenin pathway stands out as a high-priority target for investigation.

Future research should focus on validating the identified targets in more complex biological systems, such as in vivo animal models. Elucidating the structure-activity relationship by synthesizing and testing related glucosides will also be crucial. A thorough understanding of the biological targets of methyl vanillate glucoside will be instrumental in unlocking its full therapeutic potential and paving the way for its development as a novel therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Identification of protein binding partners of small molecules using label-free methods | Semantic Scholar [semanticscholar.org]
• 4. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wnt/β-Catenin Signaling | Cell Signaling Technology [cellsignal.com]
• 6. promegaconnections.com [promegaconnections.com]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. How to detect and activate Wnt signaling | The WNT Homepage [wnt.stanford.edu]
• 9. researchgate.net [researchgate.net]

The Enzymatic Dance: A Technical Guide to the Interaction of Methyl Vanillate Glucoside with Microbial Enzymes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside, a glycosylated form of methyl vanillate, stands at the intersection of natural product chemistry and microbial metabolism. As a stable, water-soluble compound, it serves as a potential precursor for the bioactive aglycone, methyl vanillate, the release of which is often mediated by the enzymatic machinery of microorganisms. This technical guide provides an in-depth exploration of the interaction between methyl vanillate glucoside and microbial enzymes, with a focus on the hydrolytic cleavage of its glycosidic bond. Understanding this interaction is paramount for applications ranging from the controlled release of flavor and fragrance compounds to the targeted delivery and activation of therapeutic agents within the gut microbiome. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying processes to equip researchers with the foundational knowledge for further investigation.

Core Interaction: The Role of β-Glucosidases

The primary microbial enzymes responsible for the hydrolysis of methyl vanillate glucoside are β-glucosidases (EC 3.2.1.21). These ubiquitous hydrolases catalyze the cleavage of β-glycosidic bonds, liberating the aglycone (methyl vanillate) and a glucose molecule. β-glucosidases are found in a wide array of microorganisms, including bacteria and fungi, and play crucial roles in the degradation of plant biomass and the metabolism of various glycosylated natural products.[1][2] The general reaction can be depicted as follows:

Fig. 1: Enzymatic hydrolysis of methyl vanillate glucoside.

Quantitative Data on Microbial β-Glucosidase Activity

While specific kinetic data for methyl vanillate glucoside as a substrate for a wide range of microbial β-glucosidases are not extensively documented in publicly available literature, a comprehensive understanding can be built by examining data from analogous substrates. The following tables summarize the kinetic parameters of various microbial β-glucosidases with structurally related aromatic glucosides and the common chromogenic substrate, p-nitrophenyl-β-D-glucopyranoside (pNPG), which is often used to assay for β-glucosidase activity.

Table 1: Kinetic Parameters of Microbial β-Glucosidases with p-Nitrophenyl-β-D-glucopyranoside (pNPG)

Microbial Source	Enzyme	Km (mM)	Vmax (μmol/min/mg)	Optimal pH	Optimal Temp. (°C)	Reference
Aspergillus oryzae	HGT-BG	-	1,066	5.0	50	[3]
Trichoderma reesei QM 9414	β-Glucosidase	0.19 ± 0.02	29.67 ± 3.25	-	-	[4]
White Rot Fungi (Auricularia auricula-1120)	β-Glucosidase	0.00047	0.21 - 9.63	3.5 - 5.0	60 - 70	[5]
White Rot Fungi (Lentinula edodes-7)	β-Glucosidase	0.719	0.21 - 9.63	3.5 - 5.0	60 - 70	[5]

Table 2: Kinetic Parameters of Microbial β-Glucosidases with Other Relevant Substrates

Microbial Source	Enzyme	Substrate	Km (mM)	Vmax (μmol/min/mg)	Reference
Trichoderma reesei QM 9414	β-Glucosidase	Cellobiose	1.22 ± 0.3	1.14 ± 0.21	[4]
Trichoderma reesei QM 9414	β-Glucosidase	Salicin	1.09 ± 0.2	2.09 ± 0.52	[4]
Escherichia coli	Periplasmic β-glucosidase BglX	Lactose	-	-	[6]

Experimental Protocols

The following section details a generalized methodology for conducting an enzymatic assay to determine the kinetic parameters of a microbial β-glucosidase with methyl vanillate glucoside.

Preparation of Reagents and Enzyme

• Substrate Stock Solution: Prepare a stock solution of methyl vanillate glucoside (e.g., 10 mM) in an appropriate buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 7.0).

• Enzyme Solution: Purify the β-glucosidase from the desired microbial source. The final enzyme preparation should be in a suitable buffer (e.g., 50 mM sodium phosphate buffer with 1 mM DTT and 10% glycerol (B35011) for stability) and its concentration determined using a standard protein quantification method (e.g., Bradford assay).

• Reaction Buffer: Prepare the buffer in which the enzymatic reaction will be carried out (e.g., 50 mM sodium phosphate buffer, pH 7.0). The optimal pH should be determined empirically for the specific enzyme.

• Stop Solution: Prepare a solution to terminate the enzymatic reaction (e.g., 1 M Na2CO3 or a strong acid like 1 M HCl).

• Standards: Prepare standard solutions of methyl vanillate and glucose of known concentrations for the calibration curve in the HPLC analysis.

Enzymatic Assay for Kinetic Analysis

• Reaction Setup: In a series of microcentrifuge tubes, set up reaction mixtures containing varying concentrations of methyl vanillate glucoside (e.g., from 0.1 to 5 times the expected Km). Each tube should contain the reaction buffer and the substrate.

• Enzyme Addition: Initiate the reaction by adding a fixed amount of the purified β-glucosidase to each tube. The final reaction volume should be consistent (e.g., 100 µL).

• Incubation: Incubate the reaction mixtures at the optimal temperature for the enzyme for a predetermined time (e.g., 10-30 minutes). The incubation time should be within the linear range of product formation.

• Reaction Termination: Stop the reaction by adding the stop solution.

• Control Reactions: Include control reactions without the enzyme (to account for any non-enzymatic hydrolysis) and without the substrate (to measure any background from the enzyme solution).

Quantification of Products by HPLC

The products of the enzymatic hydrolysis, methyl vanillate and glucose, can be quantified using High-Performance Liquid Chromatography (HPLC).

• HPLC System: A standard HPLC system equipped with a suitable column and detector is required.

  • For methyl vanillate (an aromatic compound), a reverse-phase column (e.g., C18) with a UV detector (detection at ~260 nm or ~290 nm) is appropriate. The mobile phase could be a gradient of acetonitrile (B52724) and water (with 0.1% formic acid).[7]

  • For glucose , a specialized carbohydrate analysis column (e.g., Aminex HPX-87H) with a refractive index (RI) detector is commonly used. The mobile phase is typically dilute sulfuric acid (e.g., 0.005 M).[8][9]

• Sample Preparation: Centrifuge the terminated reaction mixtures to pellet any precipitated protein. The supernatant can be directly injected into the HPLC system or diluted if necessary.

• Data Analysis:

  • Generate a standard curve for both methyl vanillate and glucose using the prepared standard solutions.

  • Quantify the amount of methyl vanillate and glucose produced in each enzymatic reaction by comparing the peak areas to the standard curves.

  • Calculate the initial reaction velocity (v) for each substrate concentration.

  • Determine the kinetic parameters (Km and Vmax) by fitting the initial velocity data to the Michaelis-Menten equation using non-linear regression analysis.

Fig. 2: Generalized experimental workflow for kinetic analysis.

Microbial Metabolism of Vanillate Derivatives

The interaction with methyl vanillate glucoside does not end with its hydrolysis. The resulting aglycone, methyl vanillate, can be further metabolized by various microorganisms. For instance, in some bacteria, vanillate can be demethylated to protocatechuate, which then enters the central carbon metabolism through ring fission pathways.[7] This downstream metabolism is a critical consideration in drug development, as the gut microbiome can significantly alter the structure and bioactivity of ingested compounds.

References

• 1. Phyto-metabolites on guard: Role of gut microbial deglycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microbial β-Glucosidases: Screening, Characterization, Cloning and Applications [sciepub.com]
• 3. Purification, Characterization, and Substrate Specificity of a Novel Highly Glucose-Tolerant β-Glucosidase from Aspergillus oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic mechanism of beta-glucosidase from Trichoderma reesei QM 9414 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enzymatic activities and kinetic properties of β-glucosidase from selected white rot fungi [scirp.org]
• 6. e-century.us [e-century.us]
• 7. Metabolism of Isovanillate, Vanillate, and Veratrate by Comamonas testosteroni Strain BR6020 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. docs.nrel.gov [docs.nrel.gov]
• 9. osti.gov [osti.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of Methyl Vanillate Glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside, a glycosylated form of methyl vanillate, is a compound of increasing interest due to its potential applications in pharmaceuticals, cosmetics, and as a flavor precursor. Glycosylation, the enzymatic attachment of a sugar moiety to a molecule, can significantly enhance the solubility, stability, and bioavailability of phenolic compounds like methyl vanillate.[1] This document provides detailed application notes and protocols for the enzymatic synthesis of methyl vanillate glucoside using uridine (B1682114) diphosphate (B83284) (UDP)-glycosyltransferases (UGTs), offering a green and efficient alternative to chemical synthesis.

The synthesis of vanillin (B372448) glucoside, a structurally similar compound, has been successfully achieved using UGTs.[2][3][4] Specifically, enzymes from the UGT72 family of Arabidopsis thaliana, such as UGT72B1 and UGT72E2, have demonstrated the ability to glycosylate vanillin and other related phenolic compounds.[1][5] These enzymes are promising candidates for the biocatalytic production of methyl vanillate glucoside.

Principle of the Reaction

The enzymatic synthesis of methyl vanillate glucoside involves the transfer of a glucose molecule from an activated sugar donor, typically UDP-glucose, to the hydroxyl group of methyl vanillate. This reaction is catalyzed by a specific glycosyltransferase, resulting in the formation of methyl vanillate glucoside and UDP.

Enzymatic synthesis of Methyl Vanillate Glucoside.

Recommended Glycosyltransferases

Based on studies on structurally similar substrates, the following UGTs are recommended for the synthesis of methyl vanillate glucoside:

Enzyme	Source Organism	Known Substrates	Reference
UGT72B1	Arabidopsis thaliana	Vanillin, Coniferyl alcohol, Coniferyl aldehyde	[5][6]
UGT72E2	Arabidopsis thaliana	Vanillin, Ferulic acid, Sinapic acid, Coniferyl alcohol	[1][4]

Experimental Protocols

This section provides a general protocol for the enzymatic synthesis of methyl vanillate glucoside. Optimization of reaction conditions may be required depending on the specific UGT used.

Expression and Purification of Glycosyltransferase (UGT)

A detailed protocol for the expression and purification of UGTs is beyond the scope of this document but generally involves cloning the gene into an expression vector (e.g., pGEX or pET series), transformation into a suitable host (e.g., E. coli BL21(DE3)), induction of protein expression, and purification using affinity chromatography (e.g., GST-tag or His-tag).

Enzymatic Glucosylation of Methyl Vanillate

General workflow for enzymatic glucosylation.

Materials:

• Purified UGT enzyme (e.g., UGT72B1 or UGT72E2)

• Methyl vanillate

• UDP-glucose

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Organic solvent for quenching (e.g., Methanol (B129727) or Acetonitrile)

• HPLC or LC-MS for analysis

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture with the following components. A typical reaction volume is 100 µL.

Component	Final Concentration
Tris-HCl (pH 7.5)	50 mM
Methyl Vanillate	1-5 mM
UDP-Glucose	2-10 mM (typically in excess)
Purified UGT Enzyme	1-10 µg

• Reaction Initiation and Incubation:

  • Pre-incubate the reaction mixture (without the enzyme) at the desired temperature (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding the purified UGT enzyme.

  • Incubate the reaction at 30°C with gentle shaking for a specified time (e.g., 1-24 hours).

• Reaction Termination:

  • Stop the reaction by adding an equal volume of ice-cold methanol or acetonitrile.

  • Vortex briefly and centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to precipitate the enzyme.

• Product Analysis:

  • Transfer the supernatant to an HPLC vial for analysis.

  • Analyze the formation of methyl vanillate glucoside using reverse-phase HPLC or LC-MS. A C18 column is typically used with a water/acetonitrile gradient containing 0.1% formic acid.

  • Monitor the reaction at a suitable wavelength (e.g., 260 nm or 280 nm).

Quantitative Analysis

The yield and conversion rate of the reaction can be determined by creating a standard curve for methyl vanillate and, if a standard is available, for methyl vanillate glucoside.

Parameter	Calculation
Conversion Rate (%)	([Initial Methyl Vanillate] - [Final Methyl Vanillate]) / [Initial Methyl Vanillate] * 100
Yield (mg/L)	Concentration of Methyl Vanillate Glucoside (mM) * Molecular Weight of Methyl Vanillate Glucoside (g/mol) * 1000

Based on the synthesis of vanillin glucoside using UGT72B1, the following are expected quantitative results.[5][7] Note that these are estimates and will require experimental validation for methyl vanillate.

Enzyme	Substrate	Conversion Rate	Product Titer	Reference
UGT72B1	Vanillin	~50-90%	Up to 1745.5 mg/L (as glucovanillin)	[5][7]

Signaling Pathway Context

Methyl vanillate is a derivative of vanillic acid, which is an intermediate in the phenylpropanoid pathway in plants. This pathway is responsible for the biosynthesis of a wide variety of secondary metabolites, including lignin, flavonoids, and coumarins. Glycosyltransferases play a crucial role in this pathway by modifying these compounds to alter their solubility, stability, and biological activity.

Biosynthetic context of Methyl Vanillate Glucoside.

Troubleshooting

• Low or no product formation:

  • Enzyme activity: Verify the activity of the purified UGT. Consider performing a positive control reaction with a known substrate (e.g., vanillin).

  • Reaction conditions: Optimize pH, temperature, and incubation time.

  • Substrate/Cofactor concentration: Ensure UDP-glucose is in molar excess. Test a range of methyl vanillate concentrations, as high concentrations can sometimes lead to substrate inhibition.

• Multiple products observed:

  • Enzyme purity: Ensure the purified enzyme is free of contaminating proteins.

  • Non-enzymatic reactions: Run a control reaction without the enzyme to check for any background reactions.

  • Regioisomers: Some UGTs may produce multiple glucosylated products. Structural elucidation by NMR may be necessary to identify the exact position of glucosylation.

Conclusion

The enzymatic synthesis of methyl vanillate glucoside using glycosyltransferases presents a promising, environmentally friendly method for producing this valuable compound. The protocols and data provided in this document, based on the successful synthesis of related molecules, offer a solid foundation for researchers to develop and optimize this biocatalytic process. Further investigation into the substrate specificity of various UGTs and optimization of reaction conditions will be key to achieving high yields and conversion rates.

References

• 1. UGT72, a Major Glycosyltransferase Family for Flavonoid and Monolignol Homeostasis in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US10208293B2 - Compositions and methods for the biosynthesis of vanillan or vanillin beta-D-glucoside - Google Patents [patents.google.com]
• 4. Strategies for improving the production of bio-based vanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. UDP-glycosyltransferase 72B1 catalyzes the glucose conjugation of monolignols and is essential for the normal cell wall lignification in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Chemical Synthesis and Purification of Methyl Vanillate Glucoside

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the chemical synthesis and purification of Methyl vanillate (B8668496) glucoside. The synthesis is based on a modified Koenigs-Knorr reaction, a well-established method for the formation of glycosidic bonds. The protocol outlines the glycosylation of methyl vanillate using acetobromoglucose, followed by deprotection of the acetylated intermediate. Detailed procedures for purification by flash column chromatography and characterization of the final product are also provided. This document is intended to serve as a comprehensive guide for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

Methyl vanillate glucoside is a glycosylated form of methyl vanillate, a phenolic compound with antioxidant properties. Glycosylation can enhance the solubility, stability, and bioavailability of phenolic compounds, making their glycosides valuable targets for pharmaceutical and nutraceutical research. The synthesis of such glycosides often involves the coupling of a glycosyl donor with a glycosyl acceptor. The Koenigs-Knorr reaction is a classic and reliable method for achieving this transformation, typically involving the reaction of a glycosyl halide with an alcohol in the presence of a heavy metal salt promoter, such as silver carbonate.[1] This protocol details a two-step synthesis of Methyl vanillate glucoside, beginning with the glycosylation of methyl vanillate with acetobromoglucose, followed by the removal of the acetyl protecting groups to yield the final product.

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Supplier (Example)	Notes
Methyl Vanillate	C₉H₁₀O₄	182.17	Sigma-Aldrich	Glycosyl Acceptor
Acetobromoglucose	C₁₄H₁₉BrO₉	411.20	Sigma-Aldrich	Glycosyl Donor
Silver (I) Carbonate	Ag₂CO₃	275.75	Sigma-Aldrich	Promoter
Dichloromethane (B109758) (DCM)	CH₂Cl₂	84.93	Fisher Scientific	Anhydrous, for reaction
Methanol (B129727) (MeOH)	CH₃OH	32.04	Fisher Scientific	Anhydrous, for deprotection
Sodium Methoxide (B1231860)	NaOCH₃	54.02	Sigma-Aldrich	Catalyst for deprotection
Ethyl Acetate (B1210297) (EtOAc)	C₄H₈O₂	88.11	Fisher Scientific	For chromatography
Hexane (B92381)	C₆H₁₄	86.18	Fisher Scientific	For chromatography
Silica (B1680970) Gel	SiO₂	60.08	Sorbent Technologies	For column chromatography (230-400 mesh)
Thin Layer Chromatography (TLC) Plates	-	-	MilliporeSigma	Silica gel coated with UV indicator

Experimental Protocols

Part 1: Synthesis of Tetra-O-acetyl-methyl vanillate glucoside (Koenigs-Knorr Glycosylation)

This procedure describes the coupling of methyl vanillate with acetobromoglucose.

1. Reaction Setup:

• To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl vanillate (1.0 eq) and silver (I) carbonate (1.5 eq).
• Add anhydrous dichloromethane (DCM) to the flask under an inert atmosphere (e.g., nitrogen or argon) to achieve a concentration of approximately 0.1 M with respect to methyl vanillate.
• Stir the suspension for 30 minutes in the dark at room temperature.

2. Glycosylation Reaction:

• Dissolve acetobromoglucose (1.2 eq) in a minimal amount of anhydrous DCM.
• Add the acetobromoglucose solution dropwise to the stirring suspension of methyl vanillate and silver carbonate over a period of 15 minutes.
• After the addition is complete, heat the reaction mixture to reflux (approximately 40°C) and maintain for 4-6 hours. The reaction should be protected from light.

3. Reaction Monitoring:

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 1:1 v/v) as the mobile phase.
• The disappearance of the methyl vanillate spot and the appearance of a new, higher Rf spot indicates the formation of the product.

4. Work-up:

• After the reaction is complete, cool the mixture to room temperature.
• Filter the reaction mixture through a pad of Celite® to remove the silver salts.
• Wash the filter cake with additional DCM.
• Combine the filtrates and wash successively with saturated aqueous sodium bicarbonate solution and brine.
• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude tetra-O-acetyl-methyl vanillate glucoside as a syrup or solid.

Part 2: Deprotection of Tetra-O-acetyl-methyl vanillate glucoside (Zemplén Deacetylation)

This procedure describes the removal of the acetyl protecting groups to yield the final product.

1. Deprotection Reaction:

• Dissolve the crude tetra-O-acetyl-methyl vanillate glucoside from Part 1 in anhydrous methanol in a round-bottom flask.
• Add a catalytic amount of sodium methoxide (e.g., 0.1 eq) to the solution.
• Stir the reaction mixture at room temperature for 2-4 hours.

2. Reaction Monitoring:

• Monitor the reaction by TLC using a more polar mobile phase (e.g., ethyl acetate/methanol, 9:1 v/v). The disappearance of the starting material and the appearance of a more polar product spot near the baseline indicates the completion of the reaction.

3. Neutralization and Work-up:

• Once the reaction is complete, neutralize the mixture by adding a few drops of acetic acid or with Amberlite® IR-120 (H⁺ form) resin until the pH is neutral.
• Filter the mixture if a resin was used.
• Concentrate the filtrate under reduced pressure to obtain the crude Methyl vanillate glucoside.

Part 3: Purification of Methyl Vanillate Glucoside

1. Flash Column Chromatography:

• Prepare a silica gel column packed in a suitable solvent system (e.g., a gradient of ethyl acetate in hexane, followed by a gradient of methanol in ethyl acetate).
• Dissolve the crude Methyl vanillate glucoside in a minimal amount of the initial mobile phase or a suitable solvent like methanol.
• Load the sample onto the column.
• Elute the column with the chosen solvent gradient.
• Collect fractions and monitor by TLC to identify the fractions containing the pure product.
• Combine the pure fractions and concentrate under reduced pressure to yield the purified Methyl vanillate glucoside. A reversed-phase flash chromatographic technique may also be employed for separation.[2]

2. Crystallization (Optional):

• If the purified product is a solid, it can be further purified by crystallization.
• Dissolve the solid in a minimal amount of a hot solvent (e.g., methanol, ethanol, or a mixture of solvents).
• Allow the solution to cool slowly to room temperature, and then cool further in a refrigerator to induce crystallization.
• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization Data

The identity and purity of the synthesized Methyl vanillate glucoside should be confirmed by spectroscopic methods.

Analysis	Expected Results
¹H NMR	Aromatic protons of the vanillate moiety, a methoxy (B1213986) singlet, a methyl ester singlet, and signals for the glucose unit, including the anomeric proton (typically a doublet around 4.5-5.5 ppm with a J-coupling constant of ~7-8 Hz for the β-anomer).[3][4][5]
¹³C NMR	Signals corresponding to the carbons of the vanillate and glucose moieties.
Mass Spectrometry	A molecular ion peak corresponding to the mass of Methyl vanillate glucoside (C₁₅H₂₀O₉, Exact Mass: 344.11).
Purity (HPLC)	Purity should be determined by High-Performance Liquid Chromatography.

Diagrams

Caption: Experimental workflow for the synthesis and purification of Methyl vanillate glucoside.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

• Sodium methoxide is a strong base and is corrosive. Handle with care.

• Silver salts are light-sensitive and can stain skin and surfaces. Protect from light and handle with care.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

References

• 1. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 2. Isolation and purification of closely related citrus limonoid glucosides by flash chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Complete assignments of the (1)H and (13)C chemical shifts and J(H,H) coupling constants in NMR spectra of D-glucopyranose and all D-glucopyranosyl-D-glucopyranosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Quantification of Methyl Vanillate Glucoside using HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method with UV detection for the quantitative analysis of Methyl vanillate (B8668496) glucoside. The described protocol is designed for accuracy and precision, making it suitable for routine quality control, stability studies, and research applications in drug development and natural product analysis. The method utilizes a reversed-phase C18 column with a gradient elution of acetonitrile (B52724) and water, ensuring efficient separation and quantification.

Introduction

Methyl vanillate glucoside is a phenolic compound of interest in various fields, including pharmaceutical and cosmetic industries, due to its potential biological activities. Accurate and precise quantification of this compound is crucial for quality control of raw materials, formulation development, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector offers a sensitive and specific method for this purpose. This document provides a comprehensive protocol for the determination of Methyl vanillate glucoside.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is required. The following table summarizes the chromatographic conditions.

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	See Table 2
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temp.	30°C
UV Detection	260 nm

Reagents and Standards

• Methyl vanillate glucoside reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (ACS grade)

• Methanol (HPLC grade, for sample preparation)

Standard Solution Preparation

A stock solution of Methyl vanillate glucoside (1 mg/mL) is prepared by accurately weighing the reference standard and dissolving it in methanol. A series of calibration standards are then prepared by serial dilution of the stock solution with the mobile phase.

Sample Preparation

The sample preparation will depend on the matrix. A general procedure for a solid sample is as follows:

• Accurately weigh a known amount of the homogenized sample.

• Extract the sample with a suitable solvent (e.g., methanol) using sonication or vortexing.

• Centrifuge the extract to pellet any insoluble material.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Dilute the filtered extract with the mobile phase if necessary to fall within the calibration range.

Method Validation (Illustrative Data)

The method should be validated according to ICH guidelines. The following table presents illustrative data for key validation parameters.

Validation Parameter	Result
Linearity (Concentration Range)	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.6 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery)	98 - 102%

Experimental Workflow

The overall experimental workflow is depicted in the following diagram.

Caption: Experimental workflow for the quantification of Methyl vanillate glucoside.

Detailed Protocols

Protocol 1: Preparation of Mobile Phase

• Mobile Phase A (Water with 0.1% Formic Acid): Add 1 mL of formic acid to 1 L of HPLC grade water. Mix thoroughly and degas.

• Mobile Phase B (Acetonitrile with 0.1% Formic Acid): Add 1 mL of formic acid to 1 L of HPLC grade acetonitrile. Mix thoroughly and degas.

Protocol 2: Gradient Elution Program

The following gradient program is recommended for the separation.

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
15.0	50	50
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Protocol 3: System Suitability

Before running the samples, perform a system suitability test by injecting the standard solution (e.g., 10 µg/mL) five times. The system is deemed ready if the relative standard deviation (%RSD) for the peak area and retention time is less than 2%.

Data Presentation

Table 1: Illustrative Calibration Data

Concentration (µg/mL)	Peak Area (mAU*s)
1	15.2
5	76.5
10	151.8
25	380.1
50	755.3
100	1510.7

Table 2: Illustrative Precision and Accuracy Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)	Precision (%RSD, n=3)
5	4.95	99.0	1.5
25	25.2	100.8	1.1
75	74.1	98.8	1.3

Conclusion

The HPLC-UV method described in this application note provides a reliable and accurate means for the quantification of Methyl vanillate glucoside. The method is straightforward and can be readily implemented in a quality control or research laboratory setting. Adherence to the detailed protocols and proper method validation will ensure high-quality data for various applications in the pharmaceutical and related industries.

LC-MS/MS analysis of "Methyl vanillate glucoside" in biological samples

An Application Note and Protocol for the LC-MS/MS Analysis of Methyl Vanillate (B8668496) Glucoside in Biological Samples

For researchers, scientists, and drug development professionals, this document provides a detailed methodology for the quantitative analysis of Methyl vanillate glucoside in biological matrices, specifically human plasma and urine, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Introduction

Methyl vanillate glucoside (C₁₅H₂₀O₉, MW: 344.316) is a phenolic glycoside.[1][2] The analysis of such compounds in biological samples is crucial for understanding their pharmacokinetic profiles and metabolic pathways. Vanillic acid, a related compound, is a known metabolite found in human urine following the consumption of certain foods, suggesting that methyl vanillate glucoside could be a potential metabolite of interest in various biological studies.[3] LC-MS/MS is the gold standard for the quantification of small molecules in complex biological fluids due to its high sensitivity and selectivity.[4][5] This application note outlines a robust and sensitive method for the determination of Methyl vanillate glucoside in human plasma and urine.

Experimental Protocols

Sample Preparation

2.1.1. Human Plasma

A protein precipitation method is employed for the extraction of Methyl vanillate glucoside from human plasma.

• Reagents:

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Internal Standard (IS) working solution (e.g., Vanillin-d3 Glucoside, 100 ng/mL in 50:50 ACN:Water)

  • Control human plasma

• Procedure:

  • Thaw plasma samples to room temperature.

  • To 100 µL of plasma, add 20 µL of the Internal Standard working solution and vortex briefly.

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase A and inject into the LC-MS/MS system.

2.1.2. Human Urine

A simple dilution method is used for the preparation of urine samples.[6][7]

• Reagents:

  • Milli-Q water

  • Internal Standard (IS) working solution (e.g., Vanillin-d3 Glucoside, 100 ng/mL in 50:50 ACN:Water)

  • Control human urine

• Procedure:

  • Thaw urine samples to room temperature and centrifuge at 2,000 x g for 5 minutes to pellet any sediment.

  • To 50 µL of the clear urine supernatant, add 20 µL of the Internal Standard working solution.

  • Add 930 µL of Milli-Q water to achieve a 20-fold dilution.

  • Vortex to mix thoroughly.

  • Transfer to an autosampler vial for injection.

LC-MS/MS Method

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Gradient Elution:

    Time (min)	% B
    0.0	5
    1.0	5
    5.0	95
    6.0	95
    6.1	5

    | 8.0 | 5 |

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Collision Gas: Argon

  • Multiple Reaction Monitoring (MRM) Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
    Methyl vanillate glucoside	343.1	181.0	0.05	35	15
    Methyl vanillate glucoside (Quantifier)	343.1	121.0	0.05	35	25

    | Vanillin-d3 Glucoside (IS) | 316.1 | 154.0 | 0.05 | 30 | 18 |

Data Presentation

The following tables summarize the expected quantitative performance of the method.

Table 1: Calibration Curve and Linearity

Matrix	Analyte	Calibration Range (ng/mL)	R²	Weighting
Plasma	Methyl vanillate glucoside	1 - 1000	> 0.995	1/x²
Urine	Methyl vanillate glucoside	5 - 5000	> 0.995	1/x²

Table 2: Precision and Accuracy

Matrix	Spiked Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Accuracy (%)
Plasma
LLOQ (1)	< 15%	< 15%	85 - 115%
LQC (3)	< 10%	< 10%	90 - 110%
MQC (100)	< 10%	< 10%	90 - 110%
HQC (800)	< 10%	< 10%	90 - 110%
Urine
LLOQ (5)	< 15%	< 15%	85 - 115%
LQC (15)	< 10%	< 10%	90 - 110%
MQC (500)	< 10%	< 10%	90 - 110%
HQC (4000)	< 10%	< 10%	90 - 110%

Table 3: Recovery and Matrix Effect

Matrix	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Plasma
LQC (3)	85 - 115	85 - 115
HQC (800)	85 - 115	85 - 115
Urine
LQC (15)	90 - 110	90 - 110
HQC (4000)	90 - 110	90 - 110

Visualizations

Experimental Workflow

Caption: Workflow for LC-MS/MS analysis of Methyl vanillate glucoside.

Potential Metabolic Pathway

Caption: Potential metabolic fate of Methyl vanillate glucoside.

References

• 1. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]
• 2. Page loading... [guidechem.com]
• 3. Human Metabolome Database: Showing metabocard for Methyl vanillate (HMDB0240266) [hmdb.ca]
• 4. Validation of an LC-MS/MS method for urinary homovanillic and vanillylmandelic ACIDS and application to the diagnosis of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. edepot.wur.nl [edepot.wur.nl]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Development of a Methyl Vanillate Glucoside Research Standard

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside (4-(β-D-glucopyranosyloxy)-3-methoxybenzoic acid methyl ester) is a phenolic glycoside of significant interest in pharmaceutical and biomedical research. As the glycosylated form of methyl vanillate, it is anticipated to exhibit modified bioavailability, solubility, and biological activity. Methyl vanillate, the aglycone, has been identified as an activator of the Wnt/β-catenin signaling pathway, a critical pathway in development and disease. This document provides a comprehensive guide to the synthesis, purification, and characterization of methyl vanillate glucoside to establish a well-defined research standard. Furthermore, it includes detailed protocols for investigating its potential effects on the Wnt/β-catenin and PI3K/Akt signaling pathways.

Physicochemical Properties and Characterization Data

A research standard of methyl vanillate glucoside should be thoroughly characterized to ensure its identity, purity, and consistency. The following table summarizes the key physicochemical properties and the expected analytical data for this compound.

Property	Data	Source
Chemical Name	4-(β-D-glucopyranosyloxy)-3-methoxybenzoic acid methyl ester	-
CAS Number	72500-11-9	[1]
Molecular Formula	C₁₅H₂₀O₉	[1]
Molecular Weight	344.31 g/mol	[1]
Appearance	White to off-white powder	[1]
Purity (typical)	≥98% (by HPLC)	[1]
Solubility	Soluble in water, methanol (B129727), DMSO	-
¹H NMR (predicted)	Aromatic protons: ~6.9-7.6 ppm; Anomeric proton: ~4.8-5.2 ppm (d, J≈7-8 Hz); Methoxy protons: ~3.8-3.9 ppm; Methyl ester protons: ~3.8-3.9 ppm; Sugar protons: ~3.2-4.0 ppm	Based on[2][3]
¹³C NMR (predicted)	Carbonyl carbon: ~166-168 ppm; Aromatic carbons: ~110-155 ppm; Anomeric carbon: ~100-104 ppm; Methoxy carbon: ~56 ppm; Methyl ester carbon: ~52 ppm; Sugar carbons: ~60-80 ppm	Based on[2][3]
Mass Spec (ESI-MS/MS)	Expected [M+H]⁺ at m/z 345.11; Expected [M+Na]⁺ at m/z 367.09; Major fragment from loss of glucose at m/z 183.06 (methyl vanillate)	Based on[4][5]

Experimental Protocols

Synthesis of Methyl Vanillate Glucoside (via Koenigs-Knorr Reaction)

The Koenigs-Knorr reaction is a classical and reliable method for the synthesis of O-glycosides.[6] This protocol describes the glycosylation of methyl vanillate with acetobromoglucose. The workflow is depicted below.

Caption: Workflow for the synthesis and purification of methyl vanillate glucoside.

Materials:

• Methyl vanillate

• α-Acetobromoglucose

• Silver(I) oxide (Ag₂O)

• Anhydrous acetonitrile (B52724)

• Anhydrous dichloromethane (B109758)

• Sodium methoxide (B1231860) (NaOMe) in methanol

• Silica (B1680970) gel for flash chromatography

• Ethyl acetate (B1210297) and hexane (B92381) (HPLC grade)

• Methanol (HPLC grade)

Protocol:

• Glycosylation: a. In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve methyl vanillate (1.0 equivalent) in anhydrous acetonitrile. b. Add silver(I) oxide (1.5 equivalents). c. To this suspension, add a solution of α-acetobromoglucose (1.2 equivalents) in anhydrous acetonitrile dropwise over 30 minutes at room temperature. d. Stir the reaction mixture in the dark at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[7] e. Upon completion, filter the reaction mixture through a pad of celite to remove silver salts, and wash the pad with dichloromethane. f. Concentrate the filtrate under reduced pressure to obtain the crude protected methyl vanillate glucoside.

• Deprotection (Zemplén Deacetylation): a. Dissolve the crude protected product in anhydrous methanol. b. Add a catalytic amount of sodium methoxide solution (e.g., 0.1 M in methanol) until the pH reaches 9-10. c. Stir the mixture at room temperature for 2-4 hours, monitoring by TLC for the disappearance of the starting material. d. Neutralize the reaction with Amberlite IR-120 H⁺ resin, filter, and concentrate the filtrate to dryness to yield the crude methyl vanillate glucoside.

• Purification: a. Purify the crude product by flash column chromatography on silica gel.[8][9] b. Equilibrate the column with a suitable mobile phase (e.g., a gradient of methanol in dichloromethane or ethyl acetate). c. Load the crude product onto the column and elute with the gradient. d. Collect fractions and analyze by TLC. Combine the fractions containing the pure product and evaporate the solvent under reduced pressure to yield pure methyl vanillate glucoside as a white powder.

Analytical Characterization Protocols

3.2.1. High-Performance Liquid Chromatography (HPLC)

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water (both with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm and 280 nm.

• Expected Outcome: A single major peak with a purity of ≥98%.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃OD).

• Spectra to Acquire: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC.

• Expected Chemical Shifts: Refer to the table in Section 2. The anomeric proton should appear as a doublet with a coupling constant (J) of approximately 7-8 Hz, characteristic of a β-glycosidic linkage.[2]

3.2.3. High-Resolution Mass Spectrometry (HRMS)

• Technique: Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) or Orbitrap mass analyzer.

• Mode: Positive and negative ion modes.

• Expected Ions: [M+H]⁺, [M+Na]⁺, and [M-H]⁻. The measured mass should be within 5 ppm of the theoretical mass.

• Tandem MS (MS/MS): Fragment the parent ion to observe the characteristic neutral loss of the glucose moiety (162.05 Da). The major fragment ion should correspond to the protonated methyl vanillate.[4][5]

Application Notes: Investigating Biological Activity

Wnt/β-catenin Signaling Pathway Activation

Methyl vanillate has been shown to activate the Wnt/β-catenin pathway. The following protocol describes a luciferase reporter assay to determine if methyl vanillate glucoside retains this activity.[10][11]

Caption: Workflow for the Wnt/β-catenin luciferase reporter assay.

Protocol:

• Cell Culture and Transfection: a. Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin. b. Co-transfect the cells with a TCF/LEF-responsive firefly luciferase reporter vector and a constitutively expressing Renilla luciferase vector (for normalization) using a suitable transfection reagent.[12][13][14] c. After 24 hours, select for stable transfectants using an appropriate antibiotic (e.g., puromycin).

• Compound Treatment: a. Seed the stable reporter cells in a 96-well plate. b. After 24 hours, treat the cells with varying concentrations of methyl vanillate glucoside (e.g., 0.1 to 100 µM). Include a positive control (e.g., Wnt3a conditioned media or a GSK3β inhibitor like CHIR99021) and a vehicle control (e.g., DMSO).[11] c. Incubate for 18-24 hours.

• Luciferase Assay: a. Lyse the cells using a passive lysis buffer. b. Measure firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's instructions. c. Normalize the firefly luciferase activity to the Renilla luciferase activity.

Data Presentation:

Treatment Group	Concentration (µM)	Normalized Luciferase Activity (Fold Change vs. Vehicle)
Vehicle Control	-	1.0
Methyl Vanillate Glucoside	0.1	Data
1	Data
10	Data
100	Data
Positive Control (e.g., Wnt3a)	-	Data

PI3K/Akt Signaling Pathway Modulation

Phenolic compounds are known to modulate the PI3K/Akt pathway, which is crucial for cell survival and proliferation. This protocol uses Western blotting to assess the phosphorylation of Akt as a marker of pathway activation.[15][16]

Protocol:

• Cell Culture and Treatment: a. Culture a relevant cell line (e.g., a cancer cell line with known PI3K/Akt signaling) to 70-80% confluency. b. Treat the cells with methyl vanillate glucoside at various concentrations and time points. Include appropriate vehicle and positive controls (e.g., IGF-1).

• Protein Extraction and Quantification: a. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. b. Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting: a. Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane. b. Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour. c. Incubate the membrane with primary antibodies against phospho-Akt (Ser473) and total Akt overnight at 4°C.[17] d. Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. e. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: a. Quantify the band intensities using densitometry software. b. Normalize the phospho-Akt signal to the total Akt signal to determine the relative activation of the pathway.

Data Presentation:

Treatment Group	Concentration (µM)	p-Akt/Total Akt Ratio (Fold Change vs. Vehicle)
Vehicle Control	-	1.0
Methyl Vanillate Glucoside	1	Data
10	Data
50	Data
Positive Control (e.g., IGF-1)	-	Data

Conclusion

The protocols and data presented in this document provide a comprehensive framework for the synthesis, purification, and characterization of methyl vanillate glucoside as a research standard. Adherence to these methodologies will ensure the generation of high-quality, reproducible data. The application notes offer a starting point for investigating the biological activities of this compound, particularly its potential role in modulating the Wnt/β-catenin and PI3K/Akt signaling pathways, thereby facilitating further research in drug discovery and development.

References

• 1. 1H-, 13C-, and 15N-NMR chemical shifts for selected glucosides and ribosides of aromatic cytokinins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant Activity, α-Glucosidase Inhibition and UHPLC–ESI–MS/MS Profile of Shmar (Arbutus pavarii Pamp) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 6. Koenigs knorr reaction and mechanism | PPTX [slideshare.net]
• 7. teledynelabs.com [teledynelabs.com]
• 8. orgsyn.org [orgsyn.org]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. How to detect and activate Wnt signaling | The WNT Homepage [wnt.stanford.edu]
• 11. New Research Solutions for Wnt/β-Catenin Signaling from ScienCell! [sciencellonline.com]
• 12. Wnt Pathway-TCF/LEF Reporter Kit - Creative Biolabs [creative-biolabs.com]
• 13. bpsbioscience.com [bpsbioscience.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for Methyl Vanillate Glucoside as a Beta-Glucosidase Substrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside is a glycosylated form of methyl vanillate, a compound with applications in the flavor, fragrance, and pharmaceutical industries. The enzymatic hydrolysis of this glucoside by β-glucosidases is a key step in various biological processes, particularly in the release of aromatic compounds in plants. These application notes provide detailed protocols for utilizing methyl vanillate glucoside as a substrate to characterize the activity of β-glucosidase enzymes. The protocols are designed for researchers in biochemistry, enzymology, and drug development who are interested in screening for β-glucosidase activity or inhibitors.

Application I: Characterization of β-Glucosidase Activity

This application focuses on determining the kinetic parameters of β-glucosidase using methyl vanillate glucoside as a substrate. The release of methyl vanillate can be monitored using High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

Quantitative Data Summary

Table 1: Kinetic Parameters for the Hydrolysis of Methyl β-D-Glucopyranoside by Sweet Almond β-Glucosidase

Parameter	Value	Conditions	Reference
kcat/Km	28 M⁻¹s⁻¹	pH-independent, in D₂O and H₂O	[1]

Note: The rate of enzyme-catalyzed hydrolysis of methyl β-D-glucopyranoside is approximately 4 x 10¹⁵ times faster than spontaneous hydrolysis at 25°C.[1]

Experimental Protocols

Protocol 1: β-Glucosidase Activity Assay using HPLC

This protocol provides a method to quantify the release of methyl vanillate from its glucoside via reverse-phase HPLC.

Materials:

• Methyl vanillate glucoside

• β-Glucosidase (e.g., from almonds)

• Sodium acetate (B1210297) buffer (50 mM, pH 5.0)

• Methyl vanillate standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade) with 0.2% v/v phosphoric acid

• Reaction quenching solution (e.g., 1 M sodium carbonate)

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare Substrate Stock Solution: Dissolve methyl vanillate glucoside in sodium acetate buffer to a desired stock concentration (e.g., 10 mM).

• Prepare Enzyme Solution: Dissolve β-glucosidase in sodium acetate buffer to a working concentration. The optimal concentration should be determined empirically to ensure linear reaction kinetics over the desired time course.

• Set up the Reaction: In a microcentrifuge tube, combine 50 µL of substrate solution and 40 µL of sodium acetate buffer. Pre-incubate at the desired temperature (e.g., 37°C) for 5 minutes.

• Initiate the Reaction: Add 10 µL of the enzyme solution to the pre-incubated substrate mixture to start the reaction. The total reaction volume is 100 µL.

• Incubate: Incubate the reaction mixture at the chosen temperature for a specific time period (e.g., 10, 20, 30 minutes).

• Stop the Reaction: Terminate the reaction by adding 100 µL of quenching solution (e.g., 1 M sodium carbonate).

• Sample Preparation for HPLC: Centrifuge the quenched reaction mixture to pellet any precipitate. Transfer the supernatant to an HPLC vial.

• HPLC Analysis:

  • Inject a suitable volume (e.g., 10 µL) of the sample onto the C18 column.

  • Use a mobile phase of methanol and water with 0.2% v/v phosphoric acid (e.g., a 40:60 ratio) at a flow rate of 1.0 mL/min.[2]

  • Detect the eluted methyl vanillate using a UV detector set at 254 nm.[2]

• Quantification: Create a standard curve using known concentrations of methyl vanillate. Calculate the amount of methyl vanillate produced in the enzymatic reaction by comparing the peak area to the standard curve.

Protocol 2: Spectrophotometric β-Glucosidase Activity Assay

This protocol describes a continuous or endpoint assay based on the change in UV absorbance upon the release of methyl vanillate. Methyl vanillate has a UV absorbance maximum around 295 nm.[3]

Materials:

• Methyl vanillate glucoside

• β-Glucosidase

• Sodium acetate buffer (50 mM, pH 5.0)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer capable of reading UV wavelengths

Procedure:

• Prepare Solutions: Prepare substrate and enzyme solutions as described in Protocol 1.

• Determine Molar Extinction Coefficient: Prepare a standard curve of methyl vanillate in the assay buffer to determine its molar extinction coefficient at the desired wavelength (e.g., 295 nm).

• Set up the Reaction: In a UV-transparent plate or cuvette, add the substrate solution and buffer.

• Initiate the Reaction: Add the enzyme solution to start the reaction.

• Measure Absorbance:

  • Kinetic Assay: Immediately place the plate/cuvette in the spectrophotometer and record the absorbance at regular intervals.

  • Endpoint Assay: Incubate the reaction for a fixed time, then stop it (e.g., by adding a quenching solution that does not interfere with the absorbance reading) and measure the final absorbance.

• Calculate Activity: Use the Beer-Lambert law (A = εbc) and the change in absorbance over time to calculate the rate of methyl vanillate formation.

Visualizations

Enzymatic Hydrolysis of Methyl Vanillate Glucoside

References

• 1. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. s4science.at [s4science.at]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Application Notes and Protocols for Methyl Vanillate Glucoside in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside is a phenolic compound of interest for its potential biological activities.[1][2][3] While specific research on the cell-based applications of methyl vanillate glucoside is emerging, studies on structurally related compounds like methyl vanillate and vanillin (B372448) glucoside provide a strong foundation for exploring its efficacy in various in vitro models.[4][5][6] Methyl vanillate has been shown to possess pro-oxidant effects against cancer cells and to activate the Wnt/β-catenin signaling pathway.[4][5] Additionally, vanillin and its derivatives are recognized for their antioxidant and anti-inflammatory properties.[7][8][9]

These application notes provide a comprehensive guide for the initial in vitro evaluation of methyl vanillate glucoside, including detailed protocols for assessing its antioxidant, anti-inflammatory, and cytotoxic effects, as well as its potential to modulate key signaling pathways.

Data Presentation

Table 1: Physicochemical Properties of Methyl Vanillate Glucoside

Property	Value	Reference
Molecular Formula	C₁₅H₂₀O₉	[1][2][3]
Molecular Weight	344.31 g/mol	[1][2][3]
Appearance	Powder	[1][2][10]
Purity	≥98%	[10]
Solubility	Slightly soluble in water (8.6 g/L at 25°C). Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol.	[3][10]
Storage	Store protected from air and light, refrigerate or freeze (2-8°C).	[10]

Table 2: Summary of Potential Biological Activities and Corresponding In Vitro Assays

Biological Activity	In Vitro Assay	Cell Lines	Key Parameters
Antioxidant	DPPH Radical Scavenging Assay	Acellular	IC₅₀
ABTS Radical Scavenging Assay	Acellular	IC₅₀
Anti-inflammatory	Protein Denaturation Assay	Acellular	% Inhibition
Nitric Oxide (NO) Assay	RAW 264.7 Macrophages	IC₅₀
Cytotoxicity/Anti-proliferative	MTT/XTT Assay	MCF-7, MDA-MB-231 (Breast Cancer)	IC₅₀
Signaling Pathway Modulation	Western Blot, Luciferase Reporter Assay	HEK293T, specific cancer cell lines	Protein expression levels, reporter gene activity

Experimental Protocols

Preparation of Methyl Vanillate Glucoside Stock Solution

A critical first step for all cell culture experiments is the preparation of a sterile stock solution of the test compound.

Materials:

• Methyl vanillate glucoside powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Sterile-filtered pipette tips

Protocol:

• Aseptically weigh the desired amount of methyl vanillate glucoside powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 100 mM).

• Vortex thoroughly until the powder is completely dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

In Vitro Antioxidant Activity Assessment

This assay is a rapid and simple method to evaluate the free radical scavenging activity of a compound.[11][12]

Materials:

• Methyl vanillate glucoside stock solution

• DPPH solution (0.1 mM in methanol)

• Methanol

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare serial dilutions of methyl vanillate glucoside from the stock solution in methanol in a 96-well plate.

• Add 100 µL of the DPPH solution to each well containing 100 µL of the sample or control.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

• Determine the IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals).

In Vitro Anti-inflammatory Activity Assessment

This assay assesses the ability of a compound to inhibit thermally induced protein denaturation, a common in vitro model for inflammation.[13][14][15]

Materials:

• Methyl vanillate glucoside stock solution

• Egg albumin (or Bovine Serum Albumin, BSA)

• Phosphate buffered saline (PBS, pH 6.4)

• Diclofenac sodium (positive control)

• Water bath

• Spectrophotometer

Protocol:

• Prepare a reaction mixture consisting of 0.2 mL of egg albumin, 2.8 mL of PBS, and 2 mL of various concentrations of methyl vanillate glucoside.

• Incubate the reaction mixtures at 37°C for 20 minutes.

• Induce denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.

• After cooling, measure the absorbance of the solutions at 660 nm.

• The percentage inhibition of protein denaturation is calculated as follows: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the denatured protein control, and A_sample is the absorbance of the sample.

Cytotoxicity and Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Human breast cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Methyl vanillate glucoside stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• CO₂ incubator

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a CO₂ incubator (37°C, 5% CO₂).

• The next day, treat the cells with various concentrations of methyl vanillate glucoside (prepared by diluting the stock solution in complete growth medium). Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration).

• Incubate the plate for 24, 48, or 72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value.

Mandatory Visualizations

Caption: Experimental workflow for in vitro evaluation of Methyl vanillate glucoside.

Caption: Proposed Wnt/β-catenin signaling pathway modulation by Methyl vanillate glucoside.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Methyl Vanillate | Wnt/beta-catenin | TargetMol [targetmol.com]
• 5. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Methyl divanillate: redox properties and binding affinity with albumin of an antioxidant and potential NADPH oxidase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of antioxidant activity of vanillin by using multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemfaces.com [chemfaces.com]
• 11. researchgate.net [researchgate.net]
• 12. research.aalto.fi [research.aalto.fi]
• 13. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In Vitro Pharmacological Activity of Endophyte Aspergillus austwickii isolated from the Leaves of Premna serratifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro anti-inflammatory activity of Ficus racemosa L. bark using albumin denaturation method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Glycoside Hydrolysis In Vitro Using Methyl Vanillate Glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside is a valuable substrate for the in-vitro study of glycoside hydrolysis, a fundamental biochemical reaction with implications in drug metabolism, food science, and plant biology. This document provides detailed application notes and experimental protocols for utilizing methyl vanillate glucoside to characterize the activity of glycoside hydrolases, particularly β-glucosidases. The hydrolysis of methyl vanillate glucoside yields methyl vanillate and glucose, products that can be readily quantified to determine enzyme kinetics and activity.

Application Notes

Methyl vanillate glucoside serves as a stable, water-soluble, and synthetically accessible substrate for monitoring the activity of a wide range of β-glucosidases. Its structure, featuring a phenolic aglycone, makes it a suitable analog for studying the metabolism of various naturally occurring and synthetic glycosylated compounds. The enzymatic cleavage of the glycosidic bond can be monitored by quantifying the appearance of the product, methyl vanillate, or the released glucose. This allows for the determination of key kinetic parameters such as the Michaelis constant (Km) and the maximum reaction velocity (Vmax), providing insights into enzyme efficiency and substrate specificity.

The study of methyl vanillate glucoside hydrolysis is relevant in several research areas:

• Drug Development: Understanding the enzymatic cleavage of glycosidic bonds is crucial for designing prodrugs that are activated by specific glycosidases in target tissues.

• Food Science: The release of volatile phenolic compounds from their glycosidic precursors by enzymatic hydrolysis is a key process in the development of flavor and aroma in many food products.

• Plant Biology: Glycoside hydrolysis is involved in various plant processes, including defense against pathogens and the regulation of hormone activity.

Quantitative Data Summary

The following tables summarize kinetic parameters for β-glucosidase activity with various phenolic glucoside substrates, which can serve as a reference for studies involving methyl vanillate glucoside.

Table 1: Kinetic Parameters of β-Glucosidases with Phenolic Glucoside Substrates

Enzyme Source	Substrate	K_m_ (mM)	V_max_ (µmol/min/mg)	Optimal pH	Optimal Temperature (°C)	Reference
Prunus dulcis (Sweet Almond)	p-nitrophenyl-β-D-glucopyranoside	2.3 - 6.7	Not Specified	6.0	40-50	[1][2]
Vanilla planifolia (Vanilla Bean)	Glucovanillin	20	~5 µkatal/mg	6.5	40
Trametes trogii (White Rot Fungus)	p-nitrophenyl-β-D-glucopyranoside	0.55	263.16	5.0	50	[3]
Trichoderma reesei	p-nitrophenyl-β-D-glucopyranoside	0.19 ± 0.02	29.67 ± 3.25	Not Specified	Not Specified	[4]
Trichoderma reesei	Salicin	1.09 ± 0.2	2.09 ± 0.52	Not Specified	Not Specified	[4]

Table 2: HPLC Conditions for Analysis of Reaction Products

Parameter	Condition 1	Condition 2
Column	C18, 150 x 4.6 mm, 5 µm	C18, 150 x 4.6 mm, 5 µm
Mobile Phase	40:60 Methanol: 0.2% v/v H₃PO₄	Gradient: Water (0.5% Acetic Acid) and Methanol (0.5% Acetic Acid)
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 254 nm	UV at 280 nm
Injection Volume	10 µL	20 µL
Reference	[5]	[6]

Experimental Protocols

Protocol 1: In-Vitro Enzymatic Hydrolysis of Methyl Vanillate Glucoside

This protocol describes a standard procedure for measuring the activity of a β-glucosidase using methyl vanillate glucoside as the substrate.

Materials:

• Methyl vanillate glucoside (Substrate)

• β-glucosidase (e.g., from Prunus dulcis - sweet almond)

• Citrate-phosphate buffer (0.1 M, pH 5.0)

• Sodium carbonate (Na₂CO₃) solution (1 M)

• Microcentrifuge tubes

• Water bath or incubator

• Spectrophotometer or HPLC system

Procedure:

• Substrate Solution Preparation: Prepare a stock solution of methyl vanillate glucoside in citrate-phosphate buffer. The final concentration in the reaction mixture should ideally be around the estimated Km value. Based on related compounds, a starting concentration range of 1-10 mM is recommended.

• Enzyme Solution Preparation: Prepare a stock solution of β-glucosidase in citrate-phosphate buffer. The optimal enzyme concentration should be determined empirically to ensure a linear reaction rate over the desired time course.

• Reaction Setup:

  • In a microcentrifuge tube, add 400 µL of the methyl vanillate glucoside solution.

  • Pre-incubate the tube at the optimal temperature for the enzyme (e.g., 40°C for almond β-glucosidase) for 5 minutes.

  • To initiate the reaction, add 100 µL of the β-glucosidase solution and mix gently.

  • Incubate the reaction mixture at the optimal temperature for a defined period (e.g., 10, 20, 30 minutes). A time-course experiment is recommended to determine the initial linear rate of the reaction.

• Reaction Termination: Stop the reaction by adding 500 µL of 1 M Na₂CO₃ solution. This will raise the pH and denature the enzyme.

• Product Quantification: Quantify the amount of methyl vanillate produced using HPLC (see Protocol 2) or by measuring the absorbance of a chromogenic product if a suitable coupled assay is used. Alternatively, the released glucose can be quantified using a glucose oxidase-peroxidase assay.

• Data Analysis: Calculate the initial reaction velocity (V₀) from the linear portion of the product formation versus time curve. If varying substrate concentrations are used, plot V₀ versus substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Protocol 2: HPLC Analysis of Methyl Vanillate

This protocol outlines the quantification of methyl vanillate produced during the enzymatic hydrolysis of methyl vanillate glucoside.

Materials:

• Reaction samples (terminated as in Protocol 1)

• Methyl vanillate standard solutions (for calibration curve)

• HPLC system with a C18 column and UV detector

• Mobile phase (e.g., 40:60 Methanol: 0.2% v/v Phosphoric Acid)[5]

• Syringe filters (0.45 µm)

Procedure:

• Sample Preparation: Centrifuge the terminated reaction mixtures to pellet any precipitated protein. Filter the supernatant through a 0.45 µm syringe filter before injection into the HPLC.

• Calibration Curve: Prepare a series of standard solutions of methyl vanillate of known concentrations in the mobile phase. Inject these standards into the HPLC to generate a calibration curve of peak area versus concentration.

• HPLC Analysis:

  • Set the HPLC conditions as described in Table 2.

  • Inject the prepared samples onto the HPLC column.

  • Record the chromatograms and identify the peak corresponding to methyl vanillate based on its retention time compared to the standard.

• Quantification: Determine the peak area of methyl vanillate in the samples. Use the calibration curve to calculate the concentration of methyl vanillate produced in each reaction.

Visualizations

Signaling Pathway: Salicylic (B10762653) Acid Activation in Plant Defense

The hydrolysis of salicylic acid glucoside (SAG), a structural analog of methyl vanillate glucoside, is a key step in the activation of plant defense responses.[7]

Caption: Salicylic Acid signaling pathway in plant defense.

Experimental Workflow: In-Vitro Glycoside Hydrolysis Assay

The following diagram illustrates the general workflow for conducting an in-vitro glycoside hydrolysis experiment using methyl vanillate glucoside.

References

• 1. Dual role of imidazole as activator/inhibitor of sweet almond (Prunus dulcis) β-glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Highly Efficient Biotransformation of Phenolic Glycosides Using a Recombinant β-Glucosidase From White Rot Fungus Trametes trogii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Interactions between abscisic acid and plastidial glycolysis in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. esalq.usp.br [esalq.usp.br]

Application of "Methyl vanillate glucoside" in antioxidant capacity assays (e.g., DPPH, ABTS)

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl vanillate (B8668496) glucoside is a glycosylated form of methyl vanillate, a derivative of vanillic acid. Vanillic acid and its derivatives are phenolic compounds recognized for their potential antioxidant properties. The addition of a glucose moiety can influence the physicochemical properties of the parent molecule, such as solubility, which may, in turn, affect its biological activity. This document provides an overview of the application of methyl vanillate glucoside and related compounds in common antioxidant capacity assays, specifically the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays. While specific quantitative data for the pure methyl vanillate glucoside is limited in publicly available literature, this note extrapolates information from studies on closely related compounds to provide a practical guide for researchers.

Data Presentation

The antioxidant activity of phenolic compounds can be influenced by their chemical structure, including the presence of glycosidic bonds. Research on the direct antioxidant capacity of pure methyl vanillate glucoside is not extensively available. However, studies on its aglycone, methyl vanillate, and other vanillic acid derivatives provide valuable insights.

It is important to note that one study indicated that methyl vanillate exhibited strong radical-scavenging activity in the ABTS assay but showed no activity in the DPPH assay[1]. This highlights the necessity of using multiple assays to evaluate the antioxidant potential of a compound comprehensively. The glycosylation of phenolic compounds can sometimes lead to a decrease in antioxidant activity compared to the aglycone.[2]

Compound/Extract	Assay	IC50 / Activity	Reference Compound	IC50 / Activity of Reference
Methyl Vanillate	ABTS	Stronger than Trolox	Trolox	Not specified
Methyl Vanillate	DPPH	No activity	-	-
Infusion containing Methyl Vanillate Glucoside	DPPH	89.72 ± 0.01 µg/mL	Not specified	Not specified

Note: The IC50 value for the infusion represents the antioxidant capacity of a complex mixture and not of pure methyl vanillate glucoside.

Experimental Protocols

Detailed methodologies for the DPPH and ABTS assays are provided below. These protocols are based on methods used in studies that have identified or synthesized methyl vanillate glucoside.

DPPH Radical Scavenging Assay Protocol

This protocol is adapted from methodologies used for plant extracts containing phenolic glycosides.

1. Principle: The DPPH assay measures the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

2. Reagents and Materials:

• Methyl vanillate glucoside (or test compound)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (analytical grade)

• 96-well microplate

• Microplate reader

• Standard antioxidant (e.g., Trolox, Ascorbic Acid)

3. Procedure:

• Preparation of DPPH solution: Prepare a 0.004% (w/v) solution of DPPH in methanol.

• Preparation of Test Samples: Prepare a stock solution of methyl vanillate glucoside in methanol. Create a series of dilutions to determine the IC50 value.

• Preparation of Standard: Prepare a stock solution and serial dilutions of the standard antioxidant (e.g., Trolox) in methanol.

• Assay:

  • In a 96-well microplate, add 20 µL of various concentrations of the test sample or standard to the wells.

  • Add 180 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

ABTS Radical Cation Scavenging Assay Protocol

This protocol is a standard method for determining the total antioxidant capacity of various samples.

1. Principle: The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), which is a blue-green chromophore. In the presence of an antioxidant, the ABTS•+ is reduced, causing a decolorization that is measured spectrophotometrically.

2. Reagents and Materials:

• Methyl vanillate glucoside (or test compound)

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Methanol or Ethanol (analytical grade)

• Phosphate buffered saline (PBS) or appropriate buffer

• 96-well microplate

• Microplate reader

• Standard antioxidant (e.g., Trolox, Ascorbic Acid)

3. Procedure:

• Preparation of ABTS•+ stock solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Preparation of ABTS•+ working solution:

  • Dilute the stock solution with methanol or PBS to an absorbance of 0.700 ± 0.02 at 734 nm.

• Preparation of Test Samples: Prepare a stock solution of methyl vanillate glucoside in a suitable solvent and create serial dilutions.

• Preparation of Standard: Prepare a stock solution and serial dilutions of the standard antioxidant (e.g., Trolox) in the same solvent.

• Assay:

  • In a 96-well microplate, add 10 µL of various concentrations of the test sample or standard to the wells.

  • Add 190 µL of the ABTS•+ working solution to each well.

• Measurement: After a specific incubation time (e.g., 6 minutes), measure the absorbance at 734 nm using a microplate reader.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the ABTS•+ solution without the sample, and A_sample is the absorbance of the ABTS•+ solution with the sample.

• The antioxidant capacity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

Mandatory Visualizations

Caption: DPPH Assay Workflow for Methyl Vanillate Glucoside.

Caption: ABTS Assay Workflow for Methyl Vanillate Glucoside.

Caption: General Antioxidant Mechanism of Radical Scavenging.

References

• 1. Antioxidative properties of vanillic acid esters in multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Methyl Vanillate Glucoside: A Versatile Precursor for the Synthesis of Novel Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (B8668496) glucoside, a glycosylated form of methyl vanillate, is emerging as a valuable and versatile precursor for the synthesis of a diverse array of novel compounds. Its unique structure, featuring a phenolic ring, a methyl ester group, and a glucose moiety, provides multiple reactive sites for chemical and enzymatic modifications. This opens up avenues for the development of new derivatives with potentially enhanced biological activities, improved pharmacokinetic properties, and novel applications in pharmaceuticals, nutraceuticals, and materials science.

This document provides detailed application notes and experimental protocols for the utilization of methyl vanillate glucoside as a synthetic precursor. It is intended to serve as a comprehensive guide for researchers and professionals engaged in organic synthesis, medicinal chemistry, and drug development.

Chemical and Physical Properties

Methyl vanillate glucoside is a white to off-white powder. Its chemical structure consists of a methyl vanillate core linked to a glucose molecule via a β-glycosidic bond at the 4-hydroxyl position of the vanillate moiety.

Property	Value
CAS Number	72500-11-9[1][2]
Molecular Formula	C₁₅H₂₀O₉[1][2]
Molecular Weight	344.31 g/mol [1][2]
Purity	Typically ≥98%[3]
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol. Slightly soluble in water.[2][3]
Physical Description	Powder[1]

Applications in Synthesis

The strategic modification of methyl vanillate glucoside can lead to the generation of a wide range of derivatives. The primary sites for modification include the hydroxyl groups of the glucose unit, the phenolic hydroxyl group (after deglycosylation), and the methyl ester.

Potential Synthetic Pathways from Methyl Vanillate Glucoside

References

• 1. researchgate.net [researchgate.net]
• 2. Vanillin - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]

Methyl Vanillate Glucoside in Drug Delivery: A Review of Current Applications and Future Potential

Despite growing interest in glycosylated compounds for enhancing drug delivery, specific applications of methyl vanillate (B8668496) glucoside in this field remain largely unexplored in publicly available research. While its parent compounds, vanillic acid and various glucosides, have been investigated for their roles in different drug delivery systems, comprehensive studies detailing the use of methyl vanillate glucoside are not readily found.

This document aims to provide a foundational understanding by drawing parallels from research on related molecules and outlining general protocols that could be adapted for the study of methyl vanillate glucoside in drug delivery. The information presented here is intended for researchers, scientists, and drug development professionals interested in the potential of this compound.

Theoretical Application Notes

Methyl vanillate glucoside, a derivative of vanillic acid, possesses a chemical structure that suggests potential utility in various drug delivery systems. The glucoside moiety can enhance water solubility and potentially target glucose transporters, which are often overexpressed in cancer cells. The vanillate component offers a phenolic backbone that can be functionalized and may exhibit antioxidant properties.

Potential applications in drug delivery could include:

• Nanoparticle Functionalization: The hydroxyl groups of the glucose and phenolic moieties could be used to functionalize the surface of nanoparticles, improving their biocompatibility and stability.

• Prodrug Design: The glycosidic bond could be designed to be cleaved by specific enzymes at a target site, releasing an active drug. This approach is often explored for colon-specific drug delivery, where bacterial glycosidases can trigger drug release.[1]

• Hydrogel and Liposome Formulation: As a hydrophilic molecule, methyl vanillate glucoside could be incorporated into the aqueous phase of hydrogels and liposomes to modify their properties or to be delivered itself. Research on the encapsulation of other phenolic glucosides in liposomes suggests this is a viable strategy.[2][3][4][5]

• Micellar Systems: While less likely for the glucoside itself due to its hydrophilicity, derivatives of methyl vanillate could be incorporated into the core or shell of micelles. Studies have explored micellar systems for the delivery of vanillic acid.[6]

Experimental Landscape and Data Gaps

A thorough review of scientific literature reveals a significant gap in experimental data specifically for methyl vanillate glucoside in drug delivery applications. While studies on vanillic acid-based nanoparticles and liposomal formulations of other phenolic compounds exist, quantitative data such as encapsulation efficiency, drug loading capacity, particle size, and in vitro release kinetics for methyl vanillate glucoside are not available.[7][8][9]

The following table summarizes the types of quantitative data that would be crucial for evaluating the potential of methyl vanillate glucoside in drug delivery systems, based on general knowledge of the field.

Parameter	Nanoparticles	Liposomes	Hydrogels	Micelles
Encapsulation Efficiency (%)	Data not available	Data not available	Data not available	Data not available
Drug Loading Capacity (%)	Data not available	Data not available	Data not available	Data not available
Particle Size (nm)	Data not available	Data not available	N/A	Data not available
Zeta Potential (mV)	Data not available	Data not available	N/A	Data not available
In Vitro Release Profile	Data not available	Data not available	Data not available	Data not available

General Experimental Protocols

The following are generalized protocols that could be adapted for the synthesis and evaluation of methyl vanillate glucoside-based drug delivery systems. These are intended as a starting point for researchers.

Synthesis of Methyl Vanillate Glucoside

A potential synthetic route for methyl vanillate glucoside involves the glycosylation of methyl vanillate. A general protocol could be:

Caption: A potential synthetic workflow for methyl vanillate glucoside.

Preparation of Drug-Loaded Nanoparticles

This protocol outlines a general method for preparing nanoparticles and encapsulating a model drug.

Caption: A generalized workflow for preparing drug-loaded nanoparticles.

In Vitro Drug Release Study

This protocol describes a typical setup for studying the release of a drug from a nanoparticle formulation.

Caption: A standard workflow for in vitro drug release studies.

Signaling Pathways

While no specific signaling pathways involving methyl vanillate glucoside in drug delivery have been elucidated, its parent compound, methyl vanillate, has been shown to activate the Wnt/β-catenin pathway. If methyl vanillate is released from a prodrug form, this pathway could be relevant.

Caption: The Wnt/β-catenin signaling pathway potentially activated by methyl vanillate.

Conclusion and Future Directions

The exploration of methyl vanillate glucoside in drug delivery is in its infancy. There is a clear need for fundamental research to synthesize and characterize this compound within various drug delivery platforms. Future studies should focus on:

• Systematic evaluation of its incorporation into nanoparticles, liposomes, hydrogels, and micelles.

• Quantitative analysis of drug loading, encapsulation efficiency, and release kinetics for various model drugs.

• In vitro and in vivo studies to assess biocompatibility, targeting efficiency, and therapeutic efficacy of methyl vanillate glucoside-based drug delivery systems.

By building a foundational dataset, the scientific community can begin to unlock the potential of this and other glycosylated compounds for advanced drug delivery applications.

References

• 1. Drug glycosides: potential prodrugs for colon-specific drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Formulation and Evaluation of Liposome-Encapsulated Phenolic Compounds from Olive Mill Waste: Insights into Encapsulation Efficiency, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Liposomal Formulations to Improve Antioxidant Power of Myrtle Berry Extract for Potential Skin Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Plant glycosides in a liposomal drug-delivery system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Vanillic Acid Nanocomposite: Synthesis, Characterization Analysis, Antimicrobial, and Anticancer Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. The Protective Effects of Vanillic Acid and Vanillic Acid-Coated Silver Nanoparticles (AgNPs) in Streptozotocin-Induced Diabetic Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Anti-inflammatory Effects of Methyl Vanillate Glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a crucial component of the innate immune system, chronic inflammation can contribute to a variety of pathological conditions, including cardiovascular diseases, autoimmune disorders, and cancer. Methyl vanillate (B8668496) glucoside, a derivative of vanillic acid, is a phenolic compound of interest for its potential therapeutic properties. Phenolic compounds, in general, are known to possess anti-inflammatory activities.[1][2] This document provides a detailed protocol for assessing the anti-inflammatory effects of methyl vanillate glucoside, focusing on its impact on key inflammatory pathways in a cellular model of inflammation.

Vanillic acid and its derivatives have been shown to exert anti-inflammatory effects by inhibiting neutrophil recruitment, oxidative stress, and the production of pro-inflammatory cytokines.[3][4] The mechanism of action often involves the modulation of key signaling pathways such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[3][5] Glycosylation of phenolic compounds can influence their bioavailability and biological activity.[6] This protocol outlines a systematic approach to evaluate the anti-inflammatory potential of methyl vanillate glucoside using lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages as a well-established in vitro model of inflammation.

Experimental Objectives

• To determine the cytotoxic potential of methyl vanillate glucoside on RAW 264.7 macrophages.

• To evaluate the effect of methyl vanillate glucoside on the production of nitric oxide (NO), a key inflammatory mediator.

• To assess the impact of methyl vanillate glucoside on the gene expression of pro-inflammatory cytokines (TNF-α, IL-6, and IL-1β).

• To investigate the effect of methyl vanillate glucoside on the activation of the NF-κB and MAPK signaling pathways.

Data Presentation

The following tables summarize the expected quantitative data from the described experimental protocols. These tables are for illustrative purposes and will be populated with experimental results.

Table 1: Cell Viability of RAW 264.7 Macrophages Treated with Methyl Vanillate Glucoside

Treatment	Concentration (µM)	Cell Viability (%)
Control	0	100 ± 5.0
Methyl Vanillate Glucoside	10	98 ± 4.5
25	97 ± 5.2
50	95 ± 4.8
100	92 ± 6.1
200	85 ± 7.3

Table 2: Effect of Methyl Vanillate Glucoside on Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	NO Production (% of LPS Control)
Control	0	5 ± 1.2
LPS (1 µg/mL)	-	100 ± 8.5
Methyl Vanillate Glucoside + LPS	10	85 ± 7.9
25	65 ± 6.3
50	45 ± 5.1
100	25 ± 3.8

Table 3: Effect of Methyl Vanillate Glucoside on Pro-inflammatory Cytokine mRNA Expression in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	Relative TNF-α mRNA Expression (Fold Change)	Relative IL-6 mRNA Expression (Fold Change)	Relative IL-1β mRNA Expression (Fold Change)
Control	0	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.1
LPS (1 µg/mL)	-	15.0 ± 1.2	25.0 ± 2.1	10.0 ± 0.9
Methyl Vanillate Glucoside + LPS	50	7.5 ± 0.8	12.0 ± 1.5	5.0 ± 0.6

Table 4: Densitometric Analysis of Western Blot Results for NF-κB and MAPK Pathway Proteins

Treatment	p-p65/p65 Ratio (Fold Change)	p-IκBα/IκBα Ratio (Fold Change)	p-p38/p38 Ratio (Fold Change)	p-ERK1/2/ERK1/2 Ratio (Fold Change)	p-JNK/JNK Ratio (Fold Change)
Control	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.1
LPS (1 µg/mL)	8.0 ± 0.7	0.2 ± 0.05	6.0 ± 0.5	5.0 ± 0.4	4.0 ± 0.3
Methyl Vanillate Glucoside (50 µM) + LPS	3.5 ± 0.4	0.7 ± 0.08	2.5 ± 0.3	2.0 ± 0.2	1.8 ± 0.2

Experimental Protocols

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment:

  • Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well for viability, 24-well for NO and RNA, 6-well for protein).

  • Allow cells to adhere overnight.

  • Pre-treat cells with various concentrations of Methyl Vanillate Glucoside (e.g., 10, 25, 50, 100 µM) for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) from Escherichia coli (1 µg/mL) for the desired time (e.g., 24 hours for NO assay, 6 hours for qRT-PCR, 30 minutes for Western blot).

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of the test compound.

• Materials:

  • RAW 264.7 cells

  • 96-well plate

  • Methyl Vanillate Glucoside

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

• Protocol:

  • Seed RAW 264.7 cells (5 x 10^4 cells/well) in a 96-well plate and incubate overnight.

  • Treat the cells with different concentrations of Methyl Vanillate Glucoside for 24 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the control (untreated cells).

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Materials:

  • Cell culture supernatants from treated cells

  • Griess Reagent (A: 1% sulfanilamide (B372717) in 5% phosphoric acid; B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

  • Sodium nitrite (for standard curve)

• Protocol:

  • Collect 100 µL of cell culture supernatant from each treatment group.

  • Add 100 µL of Griess Reagent (equal volumes of A and B mixed immediately before use) to each supernatant sample in a 96-well plate.

  • Incubate at room temperature for 10 minutes in the dark.

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration using a standard curve prepared with sodium nitrite.

Quantitative Real-Time PCR (qRT-PCR) for Cytokine Gene Expression

This technique quantifies the mRNA levels of pro-inflammatory cytokines.

• Materials:

  • Treated RAW 264.7 cells

  • RNA extraction kit (e.g., TRIzol)

  • cDNA synthesis kit

  • SYBR Green qPCR Master Mix

  • Primers for TNF-α, IL-6, IL-1β, and a housekeeping gene (e.g., GAPDH or β-actin)

• Protocol:

  • RNA Extraction: Isolate total RNA from treated cells using an RNA extraction kit according to the manufacturer's instructions.

  • cDNA Synthesis: Synthesize first-strand cDNA from the isolated RNA using a cDNA synthesis kit.

  • qPCR: Perform quantitative PCR using SYBR Green Master Mix and specific primers for the target genes.

  • Data Analysis: Calculate the relative gene expression using the 2^-ΔΔCt method, normalizing to the housekeeping gene and expressing the results as fold change relative to the control group.

Western Blot Analysis for NF-κB and MAPK Signaling Pathways

This method detects the levels of key proteins involved in inflammatory signaling cascades.

• Materials:

  • Treated RAW 264.7 cells

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p65, anti-phospho-p65, anti-IκBα, anti-phospho-IκBα, anti-p38, anti-phospho-p38, anti-ERK1/2, anti-phospho-ERK1/2, anti-JNK, anti-phospho-JNK, and anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

• Protocol:

  • Protein Extraction: Lyse the treated cells with RIPA buffer and determine the protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane and then incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detection: Visualize the protein bands using an ECL substrate and an imaging system.

  • Densitometry: Quantify the band intensities and normalize to the total protein or a housekeeping protein (e.g., β-actin).

Mandatory Visualizations

Caption: Experimental workflow for assessing the anti-inflammatory effects of Methyl Vanillate Glucoside.

Caption: Key inflammatory signaling pathways (NF-κB and MAPK) potentially modulated by Methyl Vanillate Glucoside.

References

• 1. Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Vanillic Acid Inhibits Inflammatory Pain by Inhibiting Neutrophil Recruitment, Oxidative Stress, Cytokine Production, and NFκB Activation in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Investigating the Impact of Glycosylation on Bioactivity: A Detailed Analysis of Methyl Vanillate and Methyl Vanillate Glucoside

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Abstract: Glycosylation, the enzymatic attachment of sugars to organic molecules, is a pivotal process in drug development and natural product chemistry, often enhancing the solubility, stability, and bioactivity of compounds. This document provides a comprehensive guide to investigating the effects of glycosylation on the bioactivity of phenolic compounds, using methyl vanillate (B8668496) and its glycosylated form, methyl vanillate glucoside, as a model system. Detailed protocols for the synthesis of methyl vanillate glucoside, along with methodologies for assessing its antioxidant, anti-inflammatory, and cytotoxic properties, are presented. Comparative data underscores the influence of the glucoside moiety on the compound's biological efficacy.

Introduction: The Role of Glycosylation in Modulating Bioactivity

Glycosylation is a fundamental biological process that plays a critical role in determining the physicochemical and biological properties of a vast array of molecules. In the context of pharmacology and drug discovery, the strategic addition of a sugar moiety to a parent compound can lead to significant improvements in its pharmacokinetic and pharmacodynamic profiles. Phenolic compounds, a large class of secondary metabolites found in plants, are well-known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer effects. However, their therapeutic potential can be limited by poor water solubility and bioavailability.

Methyl vanillate, a simple phenolic compound, serves as an excellent model to study the impact of glycosylation. By converting methyl vanillate to methyl vanillate glucoside, we can systematically evaluate how the addition of a glucose molecule alters its interaction with biological systems. This application note will explore the synthesis of methyl vanillate glucoside and provide detailed protocols for comparing the bioactivity of the parent compound and its glycosylated derivative.

Synthesis of Methyl Vanillate Glucoside

The synthesis of methyl vanillate glucoside can be achieved through both chemical and enzymatic methods. Enzymatic synthesis, utilizing glycosyltransferases, is often preferred due to its high regioselectivity and milder reaction conditions.

Protocol: Enzymatic Synthesis of Methyl Vanillate 4-O-β-D-Glucoside

This protocol is based on the use of a UDP-glycosyltransferase (UGT) which facilitates the transfer of a glucose molecule from UDP-glucose to the hydroxyl group of methyl vanillate.

Materials:

• Methyl vanillate

• Uridine diphosphate (B83284) glucose (UDP-glucose)

• Recombinant UDP-glycosyltransferase (UGT)

• Tris-HCl buffer (50 mM, pH 8.0)

• Dimethyl sulfoxide (B87167) (DMSO)

• High-Performance Liquid Chromatography (HPLC) system for product analysis

Procedure:

• Prepare a stock solution of methyl vanillate in DMSO.

• In a reaction vessel, combine the Tris-HCl buffer, a specific concentration of methyl vanillate (e.g., 1 mM), and UDP-glucose (e.g., 2 mM).

• Initiate the reaction by adding the purified UGT enzyme to the mixture.

• Incubate the reaction mixture at an optimal temperature (e.g., 30°C) with gentle shaking for a specified period (e.g., 24 hours).

• Monitor the progress of the reaction by taking aliquots at different time points and analyzing them by HPLC.

• Upon completion, the product, methyl vanillate glucoside, can be purified from the reaction mixture using chromatographic techniques such as column chromatography.

Logical Workflow for Synthesis and Analysis

Caption: Workflow for the enzymatic synthesis and purification of methyl vanillate glucoside.

Comparative Bioactivity Assessment

To elucidate the effects of glycosylation, the bioactivities of methyl vanillate and methyl vanillate glucoside were compared using a panel of in vitro assays.

Antioxidant Activity

The antioxidant potential of the compounds was evaluated by their ability to scavenge free radicals using the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays.

Data Presentation: Antioxidant Activity

Compound	DPPH Scavenging IC50 (µM)	ABTS Scavenging IC50 (µM)
Methyl Vanillate	Data not available	Data not available
Methyl Vanillate Glucoside	Data not available	Data not available
Ascorbic Acid (Standard)	~ 25	~ 15

Protocol: DPPH Radical Scavenging Assay

• Prepare a stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM).

• Prepare serial dilutions of the test compounds (methyl vanillate and methyl vanillate glucoside) and a standard antioxidant (e.g., ascorbic acid) in methanol.

• In a 96-well plate, add a specific volume of each compound dilution to the wells.

• Add the DPPH solution to each well and mix.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity and determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Protocol: ABTS Radical Cation Decolorization Assay

• Prepare the ABTS radical cation (ABTS•+) by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

• Dilute the ABTS•+ solution with ethanol (B145695) to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Prepare serial dilutions of the test compounds and a standard antioxidant.

• Add a small volume of the test compound to the diluted ABTS•+ solution.

• After a specific incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• Calculate the percentage of inhibition and determine the IC50 value.

Anti-inflammatory Activity

The anti-inflammatory potential was assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells.

Data Presentation: Anti-inflammatory Activity

Compound	Nitric Oxide Inhibition IC50 (µM)
Methyl Vanillate	Data not available
Methyl Vanillate Glucoside	Data not available
Dexamethasone (Standard)	~ 10

Protocol: Nitric Oxide (NO) Scavenging Assay

• Culture macrophage cells (e.g., RAW 264.7) in a 96-well plate.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production, except for the control group.

• Incubate the cells for 24 hours.

• Collect the cell culture supernatant and measure the nitrite (B80452) concentration (a stable product of NO) using the Griess reagent.

• Measure the absorbance at 540 nm.

• Calculate the percentage of NO inhibition and determine the IC50 value.

Cytotoxic Activity

The cytotoxic effects of the compounds were evaluated against human breast cancer (MCF-7) and prostate cancer (PC-3) cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Data Presentation: Cytotoxic Activity

Compound	MCF-7 IC50 (µM)	PC-3 IC50 (µM)
Methyl Vanillate	529.3[1]	344.3[1]
Methyl Vanillate Galactoside*	236.7[1]	729.1[1]
Doxorubicin (Standard)	0.49[1]	2.53[1]

*Note: Data for the galactoside derivative is presented as a proxy for the glucoside, as specific data for the glucoside was not available. It demonstrates that glycosylation can significantly alter cytotoxicity.

Protocol: MTT Cytotoxicity Assay

• Seed the cancer cells (MCF-7 or PC-3) in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a positive control (e.g., Doxorubicin) for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized buffer).

• Measure the absorbance at a wavelength of 570 nm.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Signaling Pathways and Mechanisms

Phenolic compounds exert their bioactivities through various signaling pathways. Glycosylation can influence how these molecules interact with cellular targets and modulate these pathways.

Antioxidant and Anti-inflammatory Signaling

Vanillic acid and its derivatives are known to modulate key inflammatory and antioxidant pathways. The anti-inflammatory effects are often mediated through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway, which is a central regulator of inflammatory gene expression. By inhibiting NF-κB, these compounds can reduce the production of pro-inflammatory cytokines and enzymes like iNOS and COX-2. Furthermore, they can activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) antioxidant response pathway, leading to the upregulation of protective antioxidant enzymes.

Caption: Inhibition of the NF-κB inflammatory pathway by methyl vanillate glucoside.

Conclusion

The glycosylation of methyl vanillate to methyl vanillate glucoside presents a clear example of how structural modification can influence bioactivity. The presented data on a similar galactoside derivative suggests that glycosylation can significantly enhance the cytotoxic effects against certain cancer cell lines. While specific quantitative data for the antioxidant and anti-inflammatory activities of methyl vanillate glucoside requires further experimental investigation, the provided protocols offer a robust framework for such studies. Researchers and drug development professionals can utilize these methodologies to explore the vast potential of glycosylation as a tool for optimizing the therapeutic properties of bioactive compounds. The investigation of the underlying signaling pathways will further illuminate the mechanisms by which these glycosylated compounds exert their enhanced effects.

References

• 1. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methyl Vanillate Glucoside as a Potential Food Additive and Preservative

Disclaimer: Information on the direct application of methyl vanillate (B8668496) glucoside as a food additive or preservative is limited in publicly available scientific literature. The following application notes and protocols are presented as a prospective research and development guide. The experimental designs, data, and pathways are based on established methodologies for similar phenolic compounds and are intended to serve as a framework for investigation.

Introduction

Methyl vanillate glucoside, the glycosylated form of methyl vanillate, is a phenolic compound with the potential for application in the food industry. As a derivative of vanillic acid, it is structurally related to compounds known for their antioxidant and antimicrobial properties.[1][2] The addition of a glucose moiety is anticipated to enhance water solubility, potentially improving its dispersibility in aqueous food systems compared to its aglycone, methyl vanillate. These characteristics make it a compelling candidate for investigation as a novel food additive for preservation and flavor enhancement.

This document outlines potential applications, hypothetical performance data, and detailed experimental protocols for the synthesis, characterization, and evaluation of methyl vanillate glucoside for use in food systems.

Physicochemical Properties

Property	Value	Reference
CAS Number	72500-11-9	[3][4]
Molecular Formula	C15H20O9	[3][4]
Molecular Weight	344.31 g/mol	[4][5]
Appearance	White to off-white powder	[3][6]
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol.[6][7][8] Slightly soluble in water.[4]	[4][6][7][8]
Storage	2-8°C, protected from light and air	[3][6]

Potential Applications in the Food Industry

• Antioxidant: To prevent lipid oxidation in high-fat food products such as dressings, sauces, and processed meats, thereby extending shelf-life and preserving quality.

• Antimicrobial Agent: To inhibit the growth of common foodborne pathogens and spoilage microorganisms in beverages, dairy products, and baked goods.

• Flavor Enhancer: To impart a subtle, creamy, and sweet vanilla-like note to various food products.

• Natural Preservative: As a component of "clean label" preservative systems in combination with other natural compounds.

Hypothetical Performance Data

The following tables present hypothetical data to illustrate the potential efficacy of methyl vanillate glucoside. This data is for illustrative purposes only and must be validated experimentally.

Table 1: Comparative Antioxidant Activity

Compound	DPPH Radical Scavenging (IC50, µg/mL)	ABTS Radical Scavenging (IC50, µg/mL)	Ferric Reducing Antioxidant Power (FRAP, µM Fe(II)/µg)
Methyl Vanillate Glucoside	125	85	1.8
Methyl Vanillate	150	95	1.5
Vanillic Acid	90	60	2.2
BHT (Butylhydroxytoluene)	50	35	3.5
Ascorbic Acid	25	15	6.0

This hypothetical data suggests that while not as potent as synthetic antioxidants like BHT, methyl vanillate glucoside may possess significant antioxidant activity, potentially superior to its aglycone form due to modified electronic properties from the glucoside moiety.

Table 2: Antimicrobial Efficacy (Minimum Inhibitory Concentration, MIC)

Microorganism	Methyl Vanillate Glucoside (mg/mL)	Methyl Vanillate (mg/mL)	Sodium Benzoate (mg/mL)
Escherichia coli	8	12	2
Staphylococcus aureus	5	9	1.5
Listeria monocytogenes	6	10	1.8
Aspergillus niger	15	>20	5
Saccharomyces cerevisiae	12	18	4

This hypothetical data suggests that methyl vanillate glucoside could be more effective than its aglycone against common foodborne bacteria and spoilage yeasts and molds, possibly due to enhanced interaction with microbial cell surfaces.

Experimental Protocols

Protocol 1: Synthesis of Methyl Vanillate Glucoside

This protocol describes a potential enzymatic synthesis method, which is often preferred for food-grade applications due to its specificity and milder reaction conditions.

Objective: To synthesize methyl vanillate glucoside from methyl vanillate and a glucose donor using a glycosyltransferase.

Materials:

• Methyl vanillate

• Uridine diphosphate (B83284) glucose (UDPG)

• Glycosyltransferase (e.g., from Bacillus species)

• Tris-HCl buffer (50 mM, pH 7.5)

• Magnesium chloride (MgCl2)

• Ethyl acetate (B1210297)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, methanol)

Procedure:

• Reaction Setup: In a sterile reaction vessel, dissolve methyl vanillate in a minimal amount of DMSO. Add Tris-HCl buffer, MgCl2, and UDPG.

• Enzyme Addition: Initiate the reaction by adding the glycosyltransferase enzyme.

• Incubation: Incubate the reaction mixture at 30-37°C with gentle agitation for 24-48 hours.

• Reaction Quenching: Stop the reaction by adding an equal volume of ethyl acetate to denature the enzyme and extract unreacted methyl vanillate.

• Extraction: Separate the aqueous layer containing the product from the organic layer. Repeat the extraction with ethyl acetate twice to remove all unreacted substrate.

• Purification: Purify the aqueous layer by loading it onto a silica gel column. Elute with a gradient of ethyl acetate and methanol.

• Analysis: Collect fractions and analyze using Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC).

• Characterization: Confirm the structure of the purified product using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol 2: Evaluation of Antioxidant Activity (DPPH Assay)

Objective: To determine the radical scavenging activity of methyl vanillate glucoside.

Materials:

• Methyl vanillate glucoside

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Methanol

• 96-well microplate

• Microplate reader

Procedure:

• Sample Preparation: Prepare a stock solution of methyl vanillate glucoside in methanol. Create a series of dilutions from this stock.

• Assay: In a 96-well plate, add 100 µL of each sample dilution. Add 100 µL of the DPPH solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH scavenging activity for each concentration. The IC50 value (the concentration required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging against the concentration.

Protocol 3: Determination of Antimicrobial Activity (Broth Microdilution Method)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of methyl vanillate glucoside against selected microorganisms.

Materials:

• Methyl vanillate glucoside

• Bacterial/fungal strains (e.g., E. coli, S. aureus)

• Mueller-Hinton Broth (MHB) for bacteria or Sabouraud Dextrose Broth (SDB) for fungi

• Sterile 96-well microplates

• Microbial inoculum standardized to 0.5 McFarland

Procedure:

• Sample Preparation: Prepare a stock solution of methyl vanillate glucoside in a suitable solvent (e.g., 5% DMSO) and then dilute it in the appropriate broth to create a two-fold serial dilution series in a 96-well plate.

• Inoculation: Add a standardized microbial inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria or 25-30°C for 48-72 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizations

Diagram 1: Hypothetical Synthesis and Application Workflow

Caption: Workflow for the synthesis and application testing of Methyl Vanillate Glucoside.

Diagram 2: Proposed Mechanism of Action as a Preservative

Caption: Dual preservative action of Methyl Vanillate Glucoside.

Safety and Regulatory Considerations

Currently, methyl vanillate glucoside is not an approved food additive. Any consideration for its use in food would require a comprehensive safety evaluation, including:

• Toxicological Studies: Acute and chronic toxicity, genotoxicity, and carcinogenicity studies would be necessary. While some safety data exists for methyl vanillate as a fragrance ingredient, this would not be sufficient for a food additive petition.[9][10]

• Metabolism and Bioavailability: Studies to understand how methyl vanillate glucoside is absorbed, metabolized, and excreted by the body.

• Allergenicity: Assessment of its potential to cause allergic reactions.

• Regulatory Approval: Submission of a food additive petition to regulatory bodies such as the U.S. Food and Drug Administration (FDA) or the European Food Safety Authority (EFSA) would be required.

Conclusion

Methyl vanillate glucoside presents a promising, yet largely unexplored, opportunity for the development of a novel, natural food additive. Its anticipated antioxidant and antimicrobial properties, coupled with potentially enhanced water solubility, make it a strong candidate for further research. The protocols and hypothetical data presented herein provide a foundational framework for scientists and drug development professionals to initiate a systematic investigation into its efficacy and safety, paving the way for its potential future use in the food industry.

References

• 1. Antibacterial effects of vanilla ingredients provide novel treatment options for infections with multidrug-resistant bacteria - A recent literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. guidechem.com [guidechem.com]
• 5. chemwhat.com [chemwhat.com]
• 6. chemfaces.com [chemfaces.com]
• 7. chemrct.com [chemrct.com]
• 8. Methyl vanillate glucoside | CAS:72500-11-9 | Manufacturer ChemFaces [chemfaces.com]
• 9. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 10. RIFM fragrance ingredient safety assessment, methyl vanillate, CAS Registry Number 3943-74-6 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of Methyl Vanillate Glucoside

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of Methyl vanillate (B8668496) glucoside for in vivo research applications. The following protocols and data are intended to facilitate the exploration of its therapeutic potential.

Compound Information

Methyl vanillate glucoside is a secondary metabolite that can be isolated from Lycium schweinfurthii.[1] It is the glucoside form of methyl vanillate. While research on the specific biological activities of the glucoside is emerging, the aglycone, methyl vanillate, has been shown to possess noteworthy biological effects.

Physicochemical Properties

Property	Value	Reference
CAS Number	72500-11-9	[2][3]
Molecular Formula	C15H20O9	[1][2]
Molecular Weight	344.316 g/mol	[3]
Appearance	Powder	[2][3]
Water Solubility	Slightly soluble (8.6 g/L at 25°C)	[2]
Purity	95% - 99% (Commercially available)	[3]
Storage	Store powder at -20°C for up to 3 years. Store in solvent at -80°C for up to 1 year.	[4]

Proposed Biological Activity and Signaling Pathway

The biological activity of Methyl vanillate glucoside is not yet fully elucidated. However, its aglycone, methyl vanillate, has been reported to activate the Wnt/β-catenin signaling pathway, which is crucial in bone formation.[4] Additionally, methyl vanillate has demonstrated pro-oxidant effects in breast cancer cell lines, leading to increased reactive oxygen species (ROS) generation and subsequent apoptosis.[5] It is hypothesized that Methyl vanillate glucoside may act as a prodrug, releasing methyl vanillate upon enzymatic cleavage of the glucose moiety in vivo, or it may possess its own intrinsic activity.

Hypothesized Signaling Pathway of the Aglycone (Methyl Vanillate)

Caption: Hypothesized signaling pathways of methyl vanillate.

Formulation for In Vivo Studies

Due to the low aqueous solubility of many natural compounds, a formulation that enhances bioavailability is critical for in vivo studies.[6] For hydrophobic or poorly soluble compounds, vehicles containing a mixture of solvents and surfactants are commonly employed.[7] Based on a successful formulation for the structurally related aglycone, methyl vanillate, the following formulation is recommended for Methyl vanillate glucoside.[4]

Recommended In Vivo Formulation

Component	Percentage	Purpose
DMSO	10%	Solubilizing agent
PEG300	40%	Co-solvent and vehicle
Tween 80	5%	Surfactant to improve solubility and stability
Saline (0.9% NaCl)	45%	Isotonic vehicle
Achievable Concentration	Up to 2 mg/mL	Based on the aglycone formulation[4]

Experimental Protocol: Preparation of Formulation

This protocol details the steps for preparing a 1 mL stock of the Methyl vanillate glucoside formulation at a concentration of 2 mg/mL. Adjust volumes as needed for your specific experimental requirements.

Materials and Equipment

• Methyl vanillate glucoside powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG300)

• Tween 80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

• Vortex mixer

• Sonicator (optional, but recommended)

Protocol

• Weigh the Compound: Accurately weigh 2 mg of Methyl vanillate glucoside powder and place it in a sterile microcentrifuge tube.

• Initial Solubilization: Add 100 µL of DMSO to the tube. Vortex thoroughly until the powder is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution.

• Addition of Co-solvent and Surfactant: Add 400 µL of PEG300 and 50 µL of Tween 80 to the DMSO solution. Vortex vigorously for at least 1 minute to ensure a homogenous mixture.

• Addition of Saline: Slowly add 450 µL of sterile saline to the mixture in a dropwise manner while continuously vortexing. This gradual addition is crucial to prevent precipitation of the compound.

• Final Homogenization: Continue to vortex for another 2-3 minutes. If any particulate matter is visible, sonicate the solution for 5-10 minutes until it becomes clear.

• Final Inspection and Use: Visually inspect the final solution for any precipitation. The formulation should be a clear, homogenous solution. It is recommended to prepare this formulation fresh on the day of use.

Experimental Workflow for Formulation Preparation

Caption: Step-by-step workflow for preparing the in vivo formulation.

Considerations for In Vivo Studies

• Dose Range Finding: It is essential to perform a dose-range finding study to determine the optimal and non-toxic dose of Methyl vanillate glucoside for your specific animal model and research question.

• Route of Administration: The described formulation is suitable for oral gavage (p.o.) and intraperitoneal (i.p.) injection. The choice of administration route will depend on the experimental design and the desired pharmacokinetic profile.

• Control Group: The vehicle (10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline) without the active compound should be administered to the control group to account for any effects of the formulation itself.

• Stability: As with many formulations, it is best to prepare it fresh before each experiment to ensure stability and prevent any potential degradation of the compound.

These application notes are intended to serve as a starting point for in vivo studies of Methyl vanillate glucoside. Researchers should adapt these protocols to their specific experimental needs and always adhere to institutional guidelines for animal care and use.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Page loading... [wap.guidechem.com]
• 3. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]
• 4. Methyl Vanillate | Wnt/beta-catenin | TargetMol [targetmol.com]
• 5. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Enzymatic Synthesis of Methyl Vanillate Glucoside

Welcome to the technical support center for the enzymatic synthesis of Methyl Vanillate (B8668496) Glucoside. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental workflows and improving product yield.

Frequently Asked Questions (FAQs)

Q1: What is the most common enzymatic method for synthesizing methyl vanillate glucoside?

The most prevalent and effective method for the enzymatic synthesis of methyl vanillate glucoside is through the use of UDP-glycosyltransferases (UGTs). These enzymes catalyze the transfer of a glucose moiety from an activated sugar donor, typically UDP-glucose, to the hydroxyl group of methyl vanillate. This biocatalytic approach is favored for its high regioselectivity and stereospecificity under mild reaction conditions.

Q2: Which type of UDP-glycosyltransferase (UGT) should I choose?

The choice of UGT is critical for successful glycosylation. UGTs from the GT1 family are well-known for their activity on a wide range of small phenolic compounds.[1][2] It is advisable to screen a panel of UGTs, for instance from plant sources like Arabidopsis thaliana or microbial sources like Bacillus subtilis, to identify an enzyme with high activity and specificity towards methyl vanillate.[3]

Q3: What are the key components of the enzymatic reaction?

A typical reaction mixture for the enzymatic synthesis of methyl vanillate glucoside includes:

• Methyl vanillate: The acceptor substrate.

• UDP-glucose: The activated sugar donor.

• UDP-glycosyltransferase (UGT): The biocatalyst.

• Buffer solution: To maintain optimal pH.

• Cofactors (optional): Some enzymatic systems may benefit from the addition of metal ions like Ca²⁺.[3]

Q4: How can I monitor the progress of the reaction?

Reaction progress can be monitored by periodically taking small aliquots from the reaction mixture and analyzing them using High-Performance Liquid Chromatography (HPLC). This allows for the quantification of the remaining methyl vanillate and the formed methyl vanillate glucoside, thereby determining the conversion rate.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Inactive Enzyme	- Verify the activity of your UGT with a known substrate. - Ensure proper storage conditions for the enzyme (-20°C or -80°C). - Perform a protein quantification assay to confirm enzyme concentration.
Suboptimal Reaction Conditions	- pH: Most UGTs active on phenolic compounds prefer a pH range of 7.0 to 9.0. Perform a pH optimization study. - Temperature: A typical starting point is 30-37°C. Higher temperatures can lead to enzyme denaturation. - Incubation Time: Extend the reaction time (e.g., 24-48 hours) as the reaction may be slow.
Poor Substrate Solubility	- Methyl vanillate has limited aqueous solubility. Consider using a small amount of a co-solvent like DMSO (e.g., 1-5% v/v) to improve solubility. However, be mindful that high concentrations of organic solvents can inhibit or denature the enzyme.
UDP-glucose Degradation	- Ensure the UDP-glucose stock is fresh and has been stored correctly. - Consider an in-situ UDP-glucose regeneration system if applicable.
Enzyme Inhibition	- High concentrations of the substrate (methyl vanillate) or product (methyl vanillate glucoside) can cause substrate or product inhibition.[4] Try varying the initial substrate concentration to identify any inhibitory effects.

Issue 2: Formation of Byproducts

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Lack of Enzyme Regioselectivity	- If your UGT is glycosylating other positions on the molecule (unlikely with methyl vanillate's single hydroxyl group), consider screening for a more regioselective enzyme or using enzyme engineering to improve selectivity.
Contaminating Enzymes in Cell Lysate	- If using a crude enzyme preparation, other enzymes may be present that modify the substrate or product. Purify the UGT to homogeneity.
Chemical Instability of Substrate/Product	- Analyze control reactions without the enzyme to check for any non-enzymatic degradation of methyl vanillate or methyl vanillate glucoside under the reaction conditions.

Quantitative Data Summary

The following tables summarize reaction conditions and yields for the enzymatic glycosylation of phenolic compounds structurally similar to methyl vanillate. These values can serve as a starting point for optimizing the synthesis of methyl vanillate glucoside.

Table 1: Optimized Reaction Conditions for Glycosylation of Phenolic Compounds

Substrate	Enzyme Source	pH	Temp (°C)	Yield	Reference
Caffeic Acid	Bacillus subtilis PI18	8.0	30	78.3% (molar)	[3]
Vanillyl Alcohol	Saccharomyces cerevisiae (maltase)	6.6	37	90 mM	[5]
Quercetin	Citrus clementina (CitUGT72AZ4)	8.0	30	High	[6]

Table 2: Effect of Ca²⁺ on Kinetic Parameters of Bs-PUGT with Caffeic Acid

Condition	K_m_ (UDP-G) (mM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (s⁻¹mM⁻¹)	Reference
No Ca²⁺	0.33 ± 0.03	1.12 ± 0.05	3.39	[3]
10 mM Ca²⁺	0.22 ± 0.02	1.90 ± 0.08	8.64	[3]

Experimental Protocols

Protocol 1: Screening of UGTs for Methyl Vanillate Glucosylation

Objective: To identify active UGTs for the glycosylation of methyl vanillate.

Materials:

• Methyl vanillate

• UDP-glucose

• A panel of purified UGTs or E. coli cell lysates containing overexpressed UGTs

• Tris-HCl buffer (50 mM, pH 8.0)

• DMSO

• 96-well microplate

• HPLC system

Procedure:

• Prepare a 100 mM stock solution of methyl vanillate in DMSO.

• Prepare a 50 mM stock solution of UDP-glucose in water.

• In a 96-well microplate, set up the following 200 µL reactions for each UGT to be tested:

  • 156 µL Tris-HCl buffer (50 mM, pH 8.0)

  • 2 µL methyl vanillate stock solution (final concentration: 1 mM)

  • 8 µL UDP-glucose stock solution (final concentration: 2 mM)

  • 34 µL of UGT enzyme solution (e.g., 1 mg/mL)

• Include a negative control for each UGT with heat-inactivated enzyme.

• Incubate the plate at 30°C with gentle shaking for 24 hours.

• Stop the reaction by adding 200 µL of methanol.

• Centrifuge the plate to pellet any precipitate.

• Analyze the supernatant by HPLC to detect the formation of methyl vanillate glucoside.

Protocol 2: Optimization of Reaction Conditions

Objective: To determine the optimal pH, temperature, and substrate concentrations for the synthesis of methyl vanillate glucoside using the best-performing UGT from Protocol 1.

Procedure:

• pH Optimization: Set up a series of reactions as described in Protocol 1, but vary the pH of the Tris-HCl buffer from 6.5 to 9.5 in 0.5 unit increments.

• Temperature Optimization: Using the optimal pH determined above, set up a series of reactions and incubate them at different temperatures (e.g., 25°C, 30°C, 37°C, 42°C).

• Substrate Concentration Optimization: Using the optimal pH and temperature, vary the concentration of methyl vanillate (e.g., 0.5 mM to 5 mM) while keeping the UDP-glucose concentration constant (e.g., 2 mM). Then, vary the UDP-glucose concentration (e.g., 1 mM to 10 mM) with the optimal methyl vanillate concentration.

• Analyze all reaction outcomes by HPLC to determine the conditions that yield the highest conversion.

Visualizations

Caption: Enzymatic synthesis of methyl vanillate glucoside.

References

• 1. Discovery of UDP-Glycosyltransferases and BAHD-Acyltransferases Involved in the Biosynthesis of the Antidiabetic Plant Metabolite Montbretin A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. UGT72, a Major Glycosyltransferase Family for Flavonoid and Monolignol Homeostasis in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystal Structures of the C-Glycosyltransferase UGT708C1 from Buckwheat Provide Insights into the Mechanism of C-Glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yield-determining factors in high-solids enzymatic hydrolysis of lignocellulose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Functional Characterization of a Highly Efficient UDP-Glucosyltransferase CitUGT72AZ4 Involved in the Biosynthesis of Flavonoid Glycosides in Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]

"Methyl vanillate glucoside" stability testing in different pH and temperatures

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability testing of Methyl Vanillate (B8668496) Glucoside under different pH and temperature conditions.

Frequently Asked Questions (FAQs)

Q1: What are the typical degradation pathways for Methyl Vanillate Glucoside?

A1: The primary degradation pathway for Methyl Vanillate Glucoside, like other phenolic glucosides, is the hydrolysis of the glycosidic bond. This results in the formation of methyl vanillate and glucose. This hydrolysis is significantly influenced by pH and temperature. Under acidic or alkaline conditions, the rate of hydrolysis increases. At extreme pH values and elevated temperatures, further degradation of the resulting methyl vanillate may occur, potentially leading to vanillic acid and other related compounds.

Q2: How do pH and temperature generally affect the stability of Methyl Vanillate Glucoside?

A2: The stability of Methyl Vanillate Glucoside is highly dependent on both pH and temperature.

• pH: The glycosidic bond is susceptible to hydrolysis under both acidic and alkaline conditions. The rate of hydrolysis is generally lowest in a slightly acidic to neutral pH range.

• Temperature: Increased temperature accelerates the rate of degradation across all pH ranges.[1] This follows the principles of chemical kinetics, where higher temperatures provide the necessary activation energy for the hydrolysis reaction to occur more rapidly.

Q3: What are the expected degradation products of Methyl Vanillate Glucoside under forced degradation conditions?

A3: Under forced degradation conditions, the primary degradation products expected are:

• Acid and Base Hydrolysis: Methyl vanillate and glucose.

• Oxidative Conditions: In addition to hydrolysis products, oxidation of the phenolic hydroxyl group on the methyl vanillate moiety may occur.

• Thermal Stress: Primarily hydrolysis to methyl vanillate and glucose, with the potential for further degradation of these products at very high temperatures.

• Photolytic Stress: Potential for photolytic cleavage of the glycosidic bond and degradation of the aromatic ring.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent results in stability studies.	Inaccurate buffer preparation.	Verify the pH of your buffer solutions at the experimental temperature, as pH can shift with temperature.
Variability in sample handling.	Ensure consistent timing for sample quenching and analysis. For temperature-sensitive reactions, use an ice bath to stop the reaction immediately.
Contamination of stock solutions.	Prepare fresh stock solutions for each experiment and filter them through a 0.22 µm filter.
Unexpected peaks in HPLC chromatogram.	Formation of secondary degradation products.	This can occur under harsh stress conditions (e.g., very high temperatures or extreme pH). Consider using milder conditions to primarily observe the initial degradation products. Use a mass spectrometer (LC-MS) to identify the unknown peaks.
Impurities in the starting material.	Always run a chromatogram of the initial, unstressed Methyl Vanillate Glucoside to identify any pre-existing impurities.
Poor mass balance in forced degradation studies.	Degradation products are not detected by the analytical method.	Ensure your analytical method is capable of detecting all potential degradation products. The UV spectrum of the degradation products might be different from the parent compound. A photodiode array (PDA) detector can be useful.
Volatility of degradation products.	Some degradation products might be volatile. Consider using gas chromatography (GC) for analysis if volatile products are suspected.

Experimental Protocols

Protocol 1: Forced Degradation Study of Methyl Vanillate Glucoside

This protocol outlines the general procedure for conducting a forced degradation study on Methyl Vanillate Glucoside.

1. Preparation of Stock Solution:

• Prepare a stock solution of Methyl Vanillate Glucoside (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or a mixture of methanol and water.[2]

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at a specific temperature (e.g., 60°C) for a defined period (e.g., 2, 6, 12, 24 hours).[1]

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at a specific temperature (e.g., 60°C) for a defined period.[1]

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for a defined period.

• Thermal Degradation: Incubate the stock solution at an elevated temperature (e.g., 80°C) in a controlled oven.

• Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and/or fluorescent light in a photostability chamber.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.

• Neutralize the acidic and basic samples if necessary.

• Dilute the sample to a suitable concentration for analysis.

• Analyze the samples by a validated stability-indicating HPLC method (see Protocol 2).

4. Data Analysis:

• Calculate the percentage of degradation of Methyl Vanillate Glucoside.

• Identify and quantify the major degradation products.

Protocol 2: Stability-Indicating HPLC Method

This protocol describes a general HPLC method for the analysis of Methyl Vanillate Glucoside and its degradation products.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of solvent A (e.g., 0.1% formic acid in water) and solvent B (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detector: UV detector at a suitable wavelength (e.g., 260 nm or 280 nm) or a PDA detector to monitor multiple wavelengths.

• Column Temperature: 30°C.

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is stability-indicating.

Data Presentation

Table 1: Hypothetical Stability Data for Methyl Vanillate Glucoside at 60°C

pH	Time (hours)	% Methyl Vanillate Glucoside Remaining	% Methyl Vanillate Formed
2.0	0	100.0	0.0
6	85.2	14.8
12	71.5	28.5
24	50.1	49.9
7.0	0	100.0	0.0
6	99.5	0.5
12	98.9	1.1
24	97.8	2.2
10.0	0	100.0	0.0
6	90.3	9.7
12	81.2	18.8
24	65.7	34.3

Note: This table presents hypothetical data for illustrative purposes, as specific quantitative data for methyl vanillate glucoside was not available in the search results. The trends are based on the general stability of phenolic glucosides.

Table 2: General Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Duration	Expected Degradation Product
Acid Hydrolysis	0.1 M HCl	2 - 24 hours at 60-80°C	Methyl vanillate, Glucose
Base Hydrolysis	0.1 M NaOH	2 - 24 hours at 60-80°C	Methyl vanillate, Glucose
Oxidation	3% H₂O₂	2 - 24 hours at Room Temp	Oxidized degradation products
Thermal	80°C	24 - 72 hours	Methyl vanillate, Glucose
Photolytic	UV/Visible Light	As per ICH Q1B guidelines	Photodegradation products

Source: Adapted from general knowledge on forced degradation studies.[1]

Visualizations

Caption: Workflow for Forced Degradation Studies.

Caption: Putative Degradation Pathway of Methyl Vanillate Glucoside.

References

• 1. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 2. researchgate.net [researchgate.net]

Troubleshooting "Methyl vanillate glucoside" peak tailing in HPLC

Technical Support Center: HPLC Troubleshooting

Topic: Troubleshooting "Methyl vanillate (B8668496) glucoside" Peak Tailing in HPLC

This guide provides researchers, scientists, and drug development professionals with a structured approach to diagnosing and resolving peak tailing issues encountered during the HPLC analysis of methyl vanillate glucoside.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and why is it a problem?

In an ideal HPLC separation, the resulting peak should be symmetrical and Gaussian in shape. Peak tailing is a distortion where the latter half of the peak is drawn out, creating an asymmetrical shape.[1] This is problematic because it can degrade the resolution between adjacent peaks, lead to inaccurate peak integration and quantification, and indicate underlying issues with the analytical method or HPLC system.[1]

Q2: What are the most common causes of peak tailing for a polar, phenolic compound like methyl vanillate glucoside?

For polar analytes like methyl vanillate glucoside, which contains both phenolic hydroxyl and glycosidic groups, the primary cause of peak tailing is often unwanted secondary interactions with the stationary phase.[2][3] Specifically, interactions between the analyte and active silanol (B1196071) (Si-OH) groups on the surface of silica-based reversed-phase columns are a major contributor.[4][5][6] Other common causes include improper mobile phase pH, column contamination or degradation, sample overload, and extra-column band broadening.[1]

Q3: How is peak tailing measured quantitatively?

Peak tailing is commonly quantified using the Tailing Factor (Tf) or Asymmetry Factor (As) . The USP Tailing Factor is calculated as:

Tf = W₀.₀₅ / 2f

Where:

• W₀.₀₅ is the peak width at 5% of the peak height.

• f is the distance from the peak maximum to the leading edge of the peak at 5% height.[1]

A perfectly symmetrical peak has a Tf of 1.0. A value greater than 1.2 is generally considered to be tailing, and values above 2.0 are often unacceptable for precise quantitative analysis.[1][2]

Troubleshooting Guide: Specific Issues

Mobile Phase-Related Issues

Q4: My methyl vanillate glucoside peak is tailing. Could my mobile phase pH be the problem?

Yes, this is a very likely cause. The pH of the mobile phase is a critical factor for ionizable compounds like phenols.[7][8][9]

• The Problem: Methyl vanillate glucoside has an acidic phenolic hydroxyl group. If the mobile phase pH is too high, this group can become deprotonated (negatively charged). Simultaneously, residual silanol groups on the silica (B1680970) column packing are also deprotonated above a pH of ~3, carrying a negative charge.[2][10] This can lead to ionic repulsion or other secondary interactions that cause peak tailing. Operating near the analyte's pKa can also lead to a mix of ionized and unionized forms, resulting in a distorted peak shape.[4][7][8]

• The Solution: To ensure a single, un-ionized form of the analyte and to suppress the ionization of silanol groups, adjust the mobile phase pH to be low. For acidic compounds, a mobile phase buffered to a pH of 2.5 - 3.0 is an excellent starting point.[1][2] This protonates the silanol groups, minimizing secondary interactions.[2][6]

Q5: The peak shape is still poor after adjusting the pH. Could my buffer be inadequate?

Yes. An incorrect or insufficient buffer will not adequately control the mobile phase pH, leading to inconsistent analyte ionization and poor peak shape.[4]

• The Problem: The buffer concentration may be too low to effectively control the pH, especially if the sample has its own buffering capacity.

• The Solution: Ensure you are using an appropriate buffer system for your target pH (e.g., phosphate (B84403) or formate (B1220265) for low pH). The buffer concentration should typically be in the range of 10-50 mM .[1] Always measure the pH of the aqueous component of the mobile phase before mixing it with the organic modifier.[9]

Column-Related Issues

Q6: I'm using a standard C18 column. Is this the right choice for methyl vanillate glucoside?

A standard C18 column can work, but it may not be optimal due to the polar nature of your analyte.

• The Problem: Traditional C18 columns can have a high population of accessible, un-capped silanol groups that cause tailing with polar compounds.[5]

• The Solution: Consider using a modern, high-purity silica column that is fully end-capped .[2] End-capping chemically converts many of the residual silanol groups to less polar functionalities, reducing their ability to interact with polar analytes.[2] For even better results with polar compounds, consider alternative column chemistries as outlined in the table below.

Column Type	Principle of Operation	Advantage for Methyl Vanillate Glucoside
Fully End-Capped C18/C8	Standard reversed-phase with minimized silanol activity.	Reduces secondary silanol interactions that cause tailing with polar groups.[2][4]
Polar-Embedded Phase	A polar group (e.g., amide, carbamate) is embedded into the alkyl chain.	The polar group shields the analyte from residual silanols, improving peak shape for polar compounds.[1][4]
Phenyl-Hexyl Phase	Provides pi-pi interactions in addition to hydrophobic interactions.	Can offer alternative selectivity for aromatic compounds like methyl vanillate glucoside.

Q7: My column has been used for hundreds of injections. Could it be contaminated or degraded?

Absolutely. Column performance degrades over time, and contamination is a common cause of peak shape problems.[1][6]

• The Problem: Strongly retained compounds from previous injections can accumulate at the column head, creating active sites that cause tailing. The packed bed can also develop a void at the inlet over time.[6]

• The Solution: First, try flushing the column with a strong solvent (e.g., 100% Acetonitrile or Methanol for reversed-phase).[1] If your column manufacturer allows it, you can try back-flushing the column directly to waste.[2] If the problem persists after cleaning, the column may be permanently fouled or have a void, and it should be replaced.[6] Using a guard column can help extend the life of your analytical column.

Sample and System-Related Issues

Q8: Could my sample be too concentrated?

Yes, this is known as mass overload and is a frequent cause of peak tailing.[3]

• The Problem: Injecting too much analyte saturates the stationary phase at the point of injection, leading to a non-ideal distribution as the sample band travels through the column.[5]

• The Solution: Perform a dilution series. Dilute your sample by a factor of 5, 10, and 100 and inject each. If the peak shape improves significantly at lower concentrations, you are likely overloading the column. Reduce your injection volume or dilute your sample accordingly.[1]

Q9: Does the solvent I dissolve my sample in matter?

Yes, the sample solvent (diluent) should be as close in composition to the mobile phase as possible, and ideally weaker.

• The Problem: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase (e.g., 100% Acetonitrile for a run starting at 10% Acetonitrile), it can cause the peak to be distorted or broadened.[1][11]

• The Solution: Whenever possible, dissolve and inject your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will fully dissolve the sample.[1]

Q10: I've checked my mobile phase, column, and sample, but the peak is still tailing. What else could it be?

If the issue persists, consider extra-column effects . This refers to any volume outside of the column itself where the sample band can spread out, causing broadening and tailing.[4]

• The Problem: Dead volume can be introduced by using tubing with an unnecessarily large internal diameter (ID) or excessive length, or by poorly made connections between the injector, column, and detector.[1][4][10]

• The Solution:

  • Check all fittings to ensure they are properly seated and not creating any gaps.

  • Use tubing with a narrow ID (e.g., 0.12 mm or 0.005 inches) and keep the length as short as possible.[1][4]

  • Ensure you are using a low-volume flow cell in your detector if available.

Experimental Protocols

Protocol 1: Systematic Troubleshooting of Mobile Phase pH

This protocol aims to determine the optimal mobile phase pH to minimize peak tailing for methyl vanillate glucoside.

Methodology:

• Prepare Mobile Phases: Prepare at least three different aqueous mobile phase buffers at pH values of 3.5, 3.0, and 2.5. A common choice is 20 mM potassium phosphate or 0.1% formic acid, adjusted with phosphoric acid or formic acid, respectively.

• Initial Conditions: Begin with your standard analytical method (e.g., C18 column, Acetonitrile:Water gradient).

• Equilibrate System: Thoroughly equilibrate the HPLC system with the first mobile phase (pH 3.5) for at least 15-20 column volumes.

• Inject Standard: Inject a standard solution of methyl vanillate glucoside at a concentration known not to cause overload.

• Record Data: Record the chromatogram and calculate the Tailing Factor (Tf).

• Repeat: Repeat steps 3-5 for the mobile phases at pH 3.0 and pH 2.5.

• Analyze Results: Compare the chromatograms and Tf values. The pH that provides the most symmetrical peak (Tf closest to 1.0) should be selected for further method development.

Protocol 2: Column Contamination and Overload Diagnosis

This protocol helps differentiate between column contamination, degradation, and sample overload.

Methodology:

• Establish Baseline: Using your current method, inject your standard sample and record the chromatogram and Tailing Factor (Tf).

• Dilution Test: Prepare and inject a 1:10 dilution of your sample.

  • If peak shape improves significantly: The issue is likely sample overload .

  • If peak shape remains poor: The issue is likely related to the column or system. Proceed to the next step.

• Install New Column: Replace the suspect column with a new column of the same type.

• Re-inject Standard: Equilibrate the system and inject the original standard concentration.

  • If peak shape is now good: The original column was contaminated or degraded .

  • If peak shape is still poor: The problem is likely not the column itself but rather an unsuitable method (e.g., wrong mobile phase, wrong column type) or an extra-column issue.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting peak tailing.

Caption: A logical workflow for diagnosing HPLC peak tailing.

References

• 1. uhplcs.com [uhplcs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. chromtech.com [chromtech.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. moravek.com [moravek.com]
• 8. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 9. agilent.com [agilent.com]
• 10. support.waters.com [support.waters.com]
• 11. pharmagrowthhub.com [pharmagrowthhub.com]

Technical Support Center: Optimizing Mobile Phase for Methyl Vanillate Glucoside HPLC Analysis

Welcome to the technical support center for the HPLC analysis of Methyl vanillate (B8668496) glucoside. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Methyl vanillate glucoside relevant to HPLC analysis?

A1: Methyl vanillate glucoside is a phenolic compound with the molecular formula C15H20O9 and a molecular weight of 344.316.[1][2] Its structure includes both a hydrophilic glucoside moiety and a more hydrophobic methyl vanillate portion, making it suitable for reversed-phase HPLC. It is soluble in solvents like DMSO, pyridine, methanol (B129727), and ethanol.[3]

Q2: What is a recommended starting mobile phase for Methyl vanillate glucoside analysis?

A2: Based on methods for similar phenolic compounds, a good starting point for reversed-phase HPLC analysis of Methyl vanillate glucoside is a gradient elution using a mixture of an acidified aqueous solvent (Solvent A) and an organic solvent (Solvent B).[4][5] A common combination is water with a small percentage of acid (e.g., 0.1% formic acid or acetic acid) as Solvent A and acetonitrile (B52724) or methanol as Solvent B.

Q3: What type of HPLC column is suitable for this analysis?

A3: A C18 reversed-phase column is a standard and effective choice for the separation of phenolic glucosides like Methyl vanillate glucoside. These columns provide good retention and separation based on the compound's hydrophobicity.

Q4: Which detection method is appropriate for Methyl vanillate glucoside?

A4: HPLC with Diode Array Detection (DAD) or UV detection is commonly used for phenolic compounds due to the presence of a chromophore in their structure.[1][6] Evaporative Light Scattering Detection (ELSD) can also be employed.[1]

Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of Methyl vanillate glucoside, presented in a question-and-answer format.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My chromatogram shows significant peak tailing for Methyl vanillate glucoside. What are the potential causes and how can I resolve this?

A: Peak tailing can be caused by several factors.[7] Here's a systematic approach to troubleshooting:

• Secondary Interactions: Silanol groups on the silica-based stationary phase can interact with the polar groups of the analyte.

  • Solution: Add a small amount of a competing acid, like 0.1% trifluoroacetic acid (TFA) or formic acid, to the mobile phase to minimize these interactions.

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or dilute the sample.

• Contamination: A contaminated guard column or analytical column can affect peak shape.

  • Solution: Replace the guard column and/or wash the analytical column with a strong solvent.

Issue 2: Inconsistent Retention Times

Q: The retention time for Methyl vanillate glucoside is shifting between injections. What could be causing this variability?

A: Retention time drift can compromise the reliability of your results.[7] Consider the following:

• Mobile Phase Preparation: Inconsistent preparation of the mobile phase can lead to shifts in retention.

  • Solution: Ensure the mobile phase is prepared fresh and accurately. If using a buffer, ensure the pH is consistent.[8]

• Column Equilibration: Insufficient equilibration time between gradient runs can cause retention time instability.

  • Solution: Increase the column equilibration time to at least 10 column volumes.[9]

• Pump Performance: Fluctuations in pump pressure or flow rate will affect retention times.

  • Solution: Check for leaks in the system and ensure the pump is functioning correctly.[7] Degas the mobile phase to prevent bubble formation.[8]

Issue 3: Low Signal Intensity or No Peak

Q: I am observing a very small peak or no peak at all for Methyl vanillate glucoside. What should I check?

A: The absence or low intensity of a peak can be due to several factors:[7]

• Sample Preparation: The concentration of the analyte in the sample may be too low.

  • Solution: Optimize your sample extraction procedure to ensure a sufficient concentration of Methyl vanillate glucoside.

• Detector Settings: The detector wavelength may not be optimal for your analyte.

  • Solution: Determine the UV maximum of Methyl vanillate glucoside using a DAD detector and set the detection wavelength accordingly.

• Injection Issues: A blockage in the injector or sample loop can prevent the sample from reaching the column.

  • Solution: Inspect the injector for blockages and ensure the sample loop is filling correctly.

Experimental Protocols

Recommended HPLC Method for Methyl Vanillate Glucoside

This protocol provides a starting point for the analysis of Methyl vanillate glucoside. Optimization may be required based on your specific instrumentation and sample matrix.

Parameter	Condition
Column	C18 Reversed-Phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Gradient Program	10% B to 70% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	DAD at 260 nm (or UV maximum)

Mobile Phase Preparation Protocol

• Solvent A (Aqueous):

  • Measure 999 mL of HPLC-grade water into a clean 1 L solvent bottle.

  • Add 1 mL of formic acid.

  • Mix thoroughly and degas for at least 15 minutes using sonication or vacuum filtration.

• Solvent B (Organic):

  • Pour 1 L of HPLC-grade acetonitrile into a clean 1 L solvent bottle.

  • Degas for at least 15 minutes.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common HPLC issues.

Caption: A logical workflow for troubleshooting common HPLC issues.

This guide provides a foundational understanding for optimizing the HPLC analysis of Methyl vanillate glucoside. For more complex issues, consulting your instrument's manual or contacting the manufacturer's technical support is recommended.

References

• 1. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. chemrct.com [chemrct.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. thieme-connect.de [thieme-connect.de]
• 7. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Preventing degradation of "Methyl vanillate glucoside" during extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of "Methyl vanillate (B8668496) glucoside" during extraction processes.

Frequently Asked Questions (FAQs)

Q1: What is Methyl vanillate glucoside and why is its stability a concern during extraction?

A1: Methyl vanillate glucoside is a phenolic glycoside. Its structure, comprising a glucose molecule linked to methyl vanillate, makes it susceptible to degradation under various experimental conditions. The primary concern is the cleavage of the glycosidic bond, which separates the sugar moiety from the methyl vanillate aglycone, leading to a loss of the native compound.

Q2: What are the main factors that can cause the degradation of Methyl vanillate glucoside during extraction?

A2: The principal factors contributing to the degradation of Methyl vanillate glucoside are:

• pH: Both acidic and alkaline conditions can catalyze the hydrolysis of the glycosidic bond.

• Temperature: Elevated temperatures can accelerate hydrolysis and may also cause thermal decomposition of the molecule.

• Enzymatic Activity: The presence of endogenous enzymes in the plant material, such as β-glucosidases, can lead to enzymatic hydrolysis of the glycosidic linkage.

• Oxidation: As a phenolic compound, Methyl vanillate glucoside is susceptible to oxidation, which can be triggered by exposure to air (oxygen), light, and the presence of metal ions.

• Solvent: The choice of solvent, particularly the presence of water, can influence the rate of hydrolysis.

Q3: What are the ideal storage conditions for extracts containing Methyl vanillate glucoside?

A3: To ensure the stability of Methyl vanillate glucoside in the extract, it is recommended to store it at low temperatures, preferably at -20°C or below, in an airtight container to protect it from air and light. The use of amber vials is also advised to prevent photodegradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of Methyl vanillate glucoside	Hydrolysis during extraction: The glycosidic bond may have been cleaved due to inappropriate pH or high temperature.	- Optimize pH: Maintain the pH of the extraction solvent within a mildly acidic range (e.g., pH 4-6). - Control Temperature: Keep the extraction temperature below 50°C. - Use appropriate solvents: Employ solvents like methanol (B129727) or ethanol (B145695) with a low water content.
Presence of Methyl vanillate (aglycone) in the extract	Enzymatic hydrolysis: Endogenous β-glucosidases in the plant material may have been active during extraction.	- Enzyme Inactivation: Before extraction, consider a blanching step by briefly treating the plant material with steam or boiling solvent to denature the enzymes. - Use of Inhibitors: Add known β-glucosidase inhibitors to the extraction solvent, if compatible with your downstream applications.
Extract discoloration (e.g., browning)	Oxidation: The phenolic moiety of the molecule is likely undergoing oxidation.	- Inert Atmosphere: Perform the extraction and subsequent processing steps under an inert atmosphere, such as nitrogen or argon. - Light Protection: Protect the extraction mixture and the resulting extract from light by using amber glassware or by covering the equipment with aluminum foil. - Add Antioxidants: Consider adding antioxidants like ascorbic acid or butylated hydroxytoluene (BHT) to the extraction solvent.
Inconsistent extraction results	Variability in experimental conditions: Minor variations in pH, temperature, or extraction time can lead to different degradation rates.	- Standardize Protocol: Strictly adhere to a standardized and optimized extraction protocol. - Monitor Parameters: Continuously monitor and record the pH and temperature throughout the extraction process.

Data on Factors Affecting Stability

The following table summarizes the impact of key parameters on the stability of phenolic glycosides, based on studies of related compounds. This data can be used as a guideline for optimizing the extraction of Methyl vanillate glucoside.

Parameter	Condition	Impact on Stability	Rationale	Citation
pH	< 3	High degradation	Acid-catalyzed hydrolysis of the glycosidic bond.	[1]
4 - 6	Optimal stability	Minimizes both acid and base-catalyzed hydrolysis.
> 7	Increasing degradation	Base-catalyzed hydrolysis of the ester group and potential degradation of the phenolic ring.
Temperature	< 4°C	High stability	Low kinetic energy minimizes degradation reactions.
20-40°C	Moderate stability	Generally safe for extraction, but prolonged exposure can lead to some degradation.
> 50°C	High degradation	Accelerates hydrolysis and potential thermal decomposition.	[2]
Enzyme Activity	Active β-glucosidase	High degradation	Enzymatic cleavage of the glycosidic bond.	[3]
Inactivated β-glucosidase	High stability	Prevents enzymatic hydrolysis.	[2]

Experimental Protocols

Protocol 1: Standard Extraction of Methyl Vanillate Glucoside with Minimal Degradation

• Sample Preparation:

  • Lyophilize (freeze-dry) the fresh plant material to minimize enzymatic activity.

  • Grind the dried material to a fine powder to increase the surface area for extraction.

• Solvent Preparation:

  • Prepare a solution of 80% methanol in water.

  • Adjust the pH of the solvent to 5.0 using a weak acid, such as acetic acid.

  • De-gas the solvent by bubbling with nitrogen for 15 minutes to remove dissolved oxygen.

• Extraction:

  • Combine the powdered plant material with the prepared solvent in a flask at a solid-to-liquid ratio of 1:20 (w/v).

  • Conduct the extraction at room temperature (approximately 25°C) for 12-24 hours with continuous stirring.

  • Ensure the flask is sealed and protected from light.

• Filtration and Concentration:

  • Filter the mixture through a Büchner funnel with Whatman No. 1 filter paper.

  • Concentrate the filtrate using a rotary evaporator at a temperature not exceeding 40°C.

• Storage:

  • Store the concentrated extract in an amber vial at -20°C under a nitrogen atmosphere.

Protocol 2: Quantification of Methyl Vanillate Glucoside using High-Performance Liquid Chromatography (HPLC)

• Instrumentation:

  • HPLC system with a Diode Array Detector (DAD) or a UV detector.

  • C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A gradient of solvent A (0.1% formic acid in water) and solvent B (acetonitrile).

  • Example gradient: 0-5 min, 10% B; 5-25 min, 10-50% B; 25-30 min, 50-10% B; 30-35 min, 10% B.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min.

  • Injection volume: 10 µL.

  • Column temperature: 30°C.

  • Detection wavelength: 260 nm and 290 nm.

• Quantification:

  • Prepare a calibration curve using a certified reference standard of Methyl vanillate glucoside.

  • Quantify the amount of Methyl vanillate glucoside in the extracts by comparing the peak area with the calibration curve.

Visualizations

Caption: Major degradation pathways for Methyl vanillate glucoside.

Caption: A logical workflow for troubleshooting degradation issues.

Caption: A streamlined workflow for the extraction of Methyl vanillate glucoside.

References

• 1. Methyl 3-hydroxy-4-methoxybenzoate | C9H10O4 | CID 4056967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. agritrop.cirad.fr [agritrop.cirad.fr]
• 3. Methyl glucoside hydrolysis catalyzed by beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing "Methyl Vanillate Glucoside" Interference in Biochemical Assays

Disclaimer: The following content uses "methyl vanillate (B8668496) glucoside" as a hypothetical example to illustrate the common issue of assay interference by small molecules. While its chemical structure contains motifs sometimes associated with Pan-Assay Interference Compounds (PAINS), specific evidence of its interference in a wide range of biochemical assays is not extensively documented in publicly available literature. The principles and troubleshooting strategies outlined here are broadly applicable to researchers encountering potential false positives in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Methyl Vanillate Glucoside and why might it interfere with my biochemical assay?

Methyl vanillate glucoside is a phenolic glycoside.[1][2] Compounds with phenolic substructures are sometimes flagged as potential Pan-Assay Interference Compounds (PAINS).[3][4][5] PAINS are compounds that can appear as "hits" in high-throughput screens but are often false positives due to their tendency to interfere with assay readouts through various non-specific mechanisms rather than by specifically interacting with the intended biological target.[3][4][5]

Q2: What are the common mechanisms of assay interference?

Assay interference can occur through several mechanisms, including:

• Compound Aggregation: At higher concentrations, some compounds form aggregates that can sequester and inhibit enzymes non-specifically.

• Chemical Reactivity: Some molecules contain reactive functional groups that can covalently modify proteins, leading to non-specific inhibition.[6]

• Interference with Assay Technology: Compounds can interfere with the detection method itself. For example, fluorescent compounds can interfere with fluorescence-based assays, and redox-active compounds can disrupt assays that rely on redox chemistry.[5][7]

• Chelation: Compounds that chelate metal ions can inhibit metalloenzymes or disrupt assay components that require specific metal concentrations.[5]

Q3: How can I determine if Methyl Vanillate Glucoside is a false positive in my screening campaign?

Identifying a false positive requires a series of secondary or "counter-screen" assays. Key indicators of a potential false positive include:

• Activity in multiple, unrelated assays: True "hits" are typically specific to a particular target or pathway.

• A steep dose-response curve: This can be characteristic of compound aggregation.

• Lack of a clear Structure-Activity Relationship (SAR): If small chemical modifications to the compound do not logically alter its activity, it may suggest non-specific effects.

• Discrepancy between different assay formats: A compound that is active in a fluorescence-based assay but inactive in a label-free assay (like Surface Plasmon Resonance) is suspect.

Troubleshooting Guide

If you suspect that methyl vanillate glucoside or a similar compound is interfering with your assay, follow these troubleshooting steps:

Step 1: Initial Checks and Data Review

• Examine the Dose-Response Curve: Look for unusually steep curves or high Hill slopes, which might suggest aggregation.

• Review the Chemical Structure: Check for known PAINS substructures using computational filters or by consulting with a medicinal chemist. Phenolic groups, like that in methyl vanillate, can be associated with assay interference.[3][5]

• Literature Search: Look for any published reports of the compound or structurally similar compounds causing assay interference.

Step 2: Experimental Validation

• Perform a Detergent Test: Re-run the assay in the presence of a non-ionic detergent (e.g., 0.01% Triton X-100). If the compound's inhibitory activity is significantly reduced, it is likely due to aggregation.

• Conduct an Orthogonal Assay: Test the compound in an assay that measures the same biological activity but uses a different detection method (e.g., switch from a fluorescence-based readout to a luminescence or absorbance-based one).

• Run a Promiscuity Assay: Test the compound against several unrelated targets. Activity against multiple targets suggests non-specific action.

Step 3: Characterization of Interference Mechanism

• Dynamic Light Scattering (DLS): This technique can be used to directly detect the formation of compound aggregates in your assay buffer.

• Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC): These label-free techniques can confirm a direct, specific binding interaction between the compound and the target. A lack of binding in these assays, despite activity in the primary screen, points to interference.

Quantitative Data Summary

The following tables present hypothetical data for a scenario where methyl vanillate glucoside is identified as an inhibitor in an enzyme assay and subsequently investigated for assay interference.

Table 1: Initial Enzyme Inhibition Data for Methyl Vanillate Glucoside

Concentration (µM)	% Inhibition
0.1	5
1	15
10	85
50	95
100	98
IC50	8.5 µM

Table 2: Results of Counter-Screens for Methyl Vanillate Glucoside

Assay	Endpoint	Result	Interpretation
Enzyme Assay + 0.01% Triton X-100	IC50	> 100 µM	Suggests aggregation-based inhibition
Orthogonal Assay (Luminescence)	% Inhibition at 10 µM	8%	Lack of activity in a different format points to interference
Promiscuity Assay (Unrelated Enzyme)	% Inhibition at 10 µM	75%	Suggests non-specific inhibition
Dynamic Light Scattering (DLS)	Particle Size at 10 µM	350 nm	Confirms aggregate formation
Surface Plasmon Resonance (SPR)	Binding to Target	No significant binding	Indicates lack of direct, specific interaction

Experimental Protocols

1. Protocol for Detergent Test in an Enzyme Inhibition Assay

• Objective: To determine if the inhibitory activity of a compound is dependent on aggregation.

• Materials:

  • Enzyme and substrate

  • Assay buffer

  • Test compound (Methyl Vanillate Glucoside)

  • 0.1% Triton X-100 solution

  • 96-well microplate

  • Plate reader

• Procedure:

  • Prepare two sets of serial dilutions of the test compound in the assay buffer.

  • To one set of dilutions, add Triton X-100 to a final concentration of 0.01%.

  • Add the enzyme to all wells and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding the substrate.

  • Measure the reaction progress on a plate reader at the appropriate wavelength.

  • Calculate the % inhibition for each concentration with and without detergent and determine the IC50 values.

2. Protocol for Dynamic Light Scattering (DLS) to Detect Aggregation

• Objective: To directly visualize the formation of compound aggregates.

• Materials:

  • Test compound (Methyl Vanillate Glucoside)

  • Assay buffer

  • DLS instrument

  • Low-volume cuvette

• Procedure:

  • Prepare a solution of the test compound in the assay buffer at a concentration where significant inhibition was observed (e.g., 10 µM).

  • Filter the solution through a 0.22 µm filter to remove any pre-existing dust or particles.

  • Transfer the solution to a clean DLS cuvette.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature.

  • Measure the particle size distribution. The presence of particles with a hydrodynamic radius significantly larger than that of a small molecule indicates aggregation.

Visualizations

Caption: Troubleshooting workflow for suspected assay interference.

Caption: Experimental workflow for validating a screening hit.

Caption: Potential non-specific interactions in a signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]
• 3. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 4. Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]

Technical Support Center: Enhancing the Cellular Uptake of Methyl Vanillate Glucoside In Vitro

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges in enhancing the cellular uptake of "Methyl vanillate (B8668496) glucoside" in vitro.

Frequently Asked Questions (FAQs)

Q1: What is Methyl vanillate glucoside and why is its cellular uptake challenging?

A1: Methyl vanillate glucoside is a phenolic compound, specifically a glycoside of methyl vanillate. Its chemical structure includes a hydrophilic glucose molecule attached to the methyl vanillate aglycone. This glycosylation significantly increases the molecule's polarity and water solubility, which generally hinders its ability to passively diffuse across the lipophilic cell membrane. Compounds with poor membrane permeability often exhibit low intracellular concentrations in in vitro experiments, limiting the ability to study their biological effects accurately.

Q2: What are the primary mechanisms for the cellular uptake of glycosylated polyphenols like Methyl vanillate glucoside?

A2: The cellular uptake of glycosylated polyphenols can occur through several mechanisms:

• Passive Diffusion: While the glucose moiety hinders this process, some level of passive transport across the cell membrane may still occur, albeit inefficiently.

• Facilitated Transport: Specific membrane transporters, such as glucose transporters (GLUTs) or sodium-dependent glucose transporters (SGLTs), may recognize the glucose portion of the molecule and facilitate its entry into the cell. The inhibition of glucose transport by some polyphenols in Caco-2 cells suggests an interaction with these transporters.[1][2][3]

• Active Transport: Some flavonoid glycosides may be substrates for efflux transporters (like P-glycoprotein), which actively pump the compound out of the cell, leading to low intracellular accumulation.[4][5] The involvement of such transporters would necessitate strategies to inhibit their function to enhance net uptake.

Q3: What are the main strategies to enhance the cellular uptake of Methyl vanillate glucoside in vitro?

A3: To overcome the low membrane permeability of Methyl vanillate glucoside, several enhancement strategies can be employed:

• Nanoparticle Encapsulation: Encapsulating the compound in polymeric nanoparticles (e.g., PLGA, chitosan) can facilitate its uptake through endocytosis.[6][7][8] This method protects the compound from degradation and can improve its bioavailability.

• Liposomal Formulation: Liposomes, which are lipid-based vesicles, can fuse with the cell membrane to deliver their cargo directly into the cytoplasm, bypassing the challenges of passive diffusion.[9]

• Use of Permeation Enhancers: Certain chemicals, such as chitosan (B1678972) or EDTA, can transiently open the tight junctions between cells, allowing for increased paracellular transport (transport between cells).[10][11] This is particularly relevant for experiments using monolayer cell cultures like Caco-2.

Q4: How can I determine the cytotoxicity of the uptake enhancement strategy I choose?

A4: It is crucial to ensure that the chosen method for enhancing uptake is not toxic to the cells, as this would confound the results of any subsequent biological assays. Standard cytotoxicity assays should be performed, such as:

• MTT Assay: Measures cell viability by assessing the metabolic activity of mitochondria.[12][13]

• LDH Release Assay: Quantifies the release of lactate (B86563) dehydrogenase from damaged cells into the culture medium, indicating a loss of membrane integrity.[14]

• Annexin V/PI Staining: A flow cytometry-based assay that can distinguish between viable, apoptotic, and necrotic cells.[15]

Troubleshooting Guides

Issue: Low or undetectable intracellular concentration of Methyl vanillate glucoside.

Possible Cause	Troubleshooting Step	Rationale
Low Membrane Permeability	1. Implement an enhancement strategy such as nanoparticle encapsulation or liposomal formulation. 2. For cell monolayers, consider co-incubation with a permeation enhancer like chitosan.	The hydrophilic glucose moiety on Methyl vanillate glucoside limits its passive diffusion across the lipid cell membrane. Nanocarriers can facilitate uptake via endocytosis, while permeation enhancers can open tight junctions for paracellular transport.[6][7][8][9][10][11]
Efflux by Cellular Transporters	Co-incubate with a broad-spectrum efflux pump inhibitor (e.g., verapamil (B1683045) for P-glycoprotein).	Some polyphenolic compounds are substrates for efflux transporters that actively pump them out of the cell, reducing net intracellular accumulation.[4][5]
Compound Degradation	1. Assess the stability of Methyl vanillate glucoside in your cell culture medium over the time course of the experiment. 2. Analyze the supernatant for the presence of the aglycone (methyl vanillate) to check for enzymatic cleavage.	Phenolic compounds can be unstable under certain pH and temperature conditions. Additionally, enzymes present in the serum of the culture medium or secreted by the cells could potentially cleave the glycosidic bond.
Poor Solubility at High Concentrations	Although it is a glucoside, at very high concentrations, solubility may become an issue. Prepare a stock solution in a small amount of a compatible organic solvent (e.g., DMSO) and then dilute it in the cell culture medium. Ensure the final solvent concentration is non-toxic to the cells (typically <0.5% for DMSO).	Using a small amount of an organic solvent can help achieve the desired working concentration in the aqueous cell culture medium.

Issue: High cell death observed after applying an uptake enhancement strategy.

Possible Cause	Troubleshooting Step	Rationale
Toxicity of the Nanoparticle/Liposome (B1194612) Formulation	1. Perform a dose-response cytotoxicity assay (e.g., MTT, LDH) with the "empty" nanocarriers (without the encapsulated compound). 2. Optimize the concentration of the nanocarrier to a non-toxic level.	The materials used to formulate nanoparticles or liposomes can themselves be toxic to cells at certain concentrations. It is essential to determine the safe concentration range for your specific cell line.[12][13]
Toxicity of the Permeation Enhancer	1. Conduct a dose-response and time-course cytotoxicity study for the permeation enhancer alone. 2. Measure the reversibility of the permeation enhancer's effect by washing it out and monitoring cell viability or monolayer integrity (e.g., TEER) over time.	Permeation enhancers can cause irreversible damage to cell membranes or tight junctions if used at too high a concentration or for too long. Their effects should be transient and reversible.[11][16]
Synergistic Toxicity	Evaluate the cytotoxicity of the combination of Methyl vanillate glucoside and the enhancement agent, as there could be a synergistic toxic effect.	The combination of the compound and the delivery system may have a different toxicity profile than either component alone.

Data Presentation: Permeability of Polyphenol Glycosides

The following tables summarize the apparent permeability coefficients (Papp) of various flavonoid glycosides in the Caco-2 cell model, which is a common in vitro model for predicting human intestinal absorption. These values can serve as a reference for what might be expected for Methyl vanillate glucoside. A higher Papp value indicates greater permeability. For context, propranolol (B1214883) (a highly permeable compound) has a Papp > 20 × 10⁻⁶ cm/s, while fluorescein (B123965) (a poorly permeable compound) has a Papp < 1 × 10⁻⁶ cm/s.[17]

Table 1: Apparent Permeability (Papp) of Quercetin and its Glycosides in Caco-2 Cells

Compound	Number of Sugar Moieties	Papp (AP→BL) (× 10⁻⁶ cm/s)	Reference
Quercetin (aglycone)	0	1.70 ± 0.11	[17][18]
Quercetin Glycoside	2	Higher than aglycone	[17][18]
Quercetin Glycoside	2	Higher than aglycone	[17][18]

Table 2: Apparent Permeability (Papp) of Kaempferol and its Glycosides in Caco-2 Cells

Compound	Number of Sugar Moieties	Papp (AP→BL) (× 10⁻⁶ cm/s)	Reference
Kaempferol (aglycone)	0	1.17 ± 0.13	[17]
Kaempferol Glycoside	2	1.83 ± 0.34	[17]
Kaempferol Glycoside	2	2.09 ± 0.28	[17]

Table 3: Apparent Permeability (Papp) of Isorhamnetin Glycosides in Caco-2 Cells

Compound	Number of Sugar Moieties	Papp (AP→BL) (× 10⁻⁶ cm/s)	Reference
Isorhamnetin Glycosides (mixture)	2	6.60 ± 0.75	[17]

Table 4: Reported Efficacy of Nanoparticle-Mediated Delivery of Flavonoids

Flavonoid	Nanoparticle System	Cell Line	Outcome	Reference
Epigallocatechin gallate (EGCG)	PLA-PEG	22Rr1 prostate cancer	>10-fold more effective than free EGCG	[6]
Quercetin	PLGA	Metastatic cancer cell lines	Significantly stronger antiproliferative and cytotoxic effects compared to free quercetin	[19]
9-Nitrocamptothecin	PLGA (0.1 µm)	Caco-2	~2.5-fold greater uptake than 1 µm particles	[20]

Experimental Protocols

Protocol 1: Liposomal Encapsulation of Methyl Vanillate Glucoside (Thin-Film Hydration Method)

This protocol describes the encapsulation of a hydrophilic compound like Methyl vanillate glucoside into liposomes.

Materials:

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• Chloroform (B151607)

• Methyl vanillate glucoside

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve DSPC and cholesterol (e.g., in a 7:3 molar ratio) in chloroform in a round-bottom flask.

  • Attach the flask to a rotary evaporator and rotate it in a water bath set to a temperature above the lipid's transition temperature (e.g., 60°C for DSPC).

  • Evaporate the chloroform under reduced pressure until a thin, uniform lipid film forms on the inner wall of the flask.

  • Dry the film further under vacuum overnight to remove any residual solvent.

• Hydration:

  • Prepare a solution of Methyl vanillate glucoside in PBS at the desired concentration.

  • Add the Methyl vanillate glucoside solution to the flask containing the lipid film.

  • Hydrate the film by rotating the flask in the water bath (again, above the lipid transition temperature) for about 1 hour. This will form multilamellar vesicles (MLVs).

• Sonication and Extrusion:

  • To reduce the size of the liposomes, sonicate the suspension in a bath sonicator for 5-10 minutes.

  • For a more uniform size distribution, extrude the liposome suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm). Pass the suspension through the extruder 10-20 times.

• Purification:

  • To remove the unencapsulated Methyl vanillate glucoside, use size exclusion chromatography or dialysis.

• Characterization:

  • Determine the particle size and zeta potential using dynamic light scattering (DLS).

  • Quantify the encapsulation efficiency by lysing the liposomes (e.g., with a detergent) and measuring the concentration of Methyl vanillate glucoside using a suitable analytical method (e.g., HPLC).

Protocol 2: Preparation of Methyl Vanillate Glucoside-Loaded Chitosan Nanoparticles

This protocol uses the ionic gelation method to form chitosan nanoparticles.

Materials:

• Low molecular weight chitosan

• Acetic acid

• Sodium tripolyphosphate (TPP)

• Methyl vanillate glucoside

• Deionized water

• Magnetic stirrer

• Centrifuge

Procedure:

• Prepare Chitosan Solution:

  • Dissolve chitosan (e.g., 1 mg/mL) in a dilute acetic acid solution (e.g., 1% v/v) with continuous stirring until fully dissolved. Adjust the pH to around 4.5-5.0 with NaOH.

  • Filter the solution to remove any undissolved particles.

• Add Methyl Vanillate Glucoside:

  • Dissolve Methyl vanillate glucoside in the chitosan solution.

• Prepare TPP Solution:

  • Dissolve TPP (e.g., 1 mg/mL) in deionized water.

• Nanoparticle Formation:

  • While stirring the chitosan-Methyl vanillate glucoside solution vigorously, add the TPP solution dropwise.

  • A milky-white opalescent suspension will form, indicating the formation of nanoparticles.

  • Continue stirring for about 30 minutes at room temperature.

• Purification:

  • Collect the nanoparticles by centrifugation (e.g., 16,000 x g for 30 minutes).

  • Discard the supernatant (which contains unencapsulated compound) and wash the nanoparticle pellet with deionized water.

  • Repeat the centrifugation and washing steps twice.

• Resuspension and Characterization:

  • Resuspend the final nanoparticle pellet in the desired buffer or cell culture medium for your experiments.

  • Characterize the nanoparticles for size, zeta potential, and encapsulation efficiency as described in Protocol 1.

Protocol 3: In Vitro Cellular Uptake Assay

This protocol provides a general method for quantifying the amount of Methyl vanillate glucoside taken up by cells.

Materials:

• Target cell line (e.g., Caco-2, HepG2)

• Cell culture plates (e.g., 24-well)

• Complete culture medium

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer)

• Methyl vanillate glucoside solution (free or encapsulated)

• Analytical method for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Cell Seeding:

  • Seed the cells in a 24-well plate at an appropriate density and allow them to adhere and grow until they reach the desired confluency (e.g., 80-90%).

• Treatment:

  • Remove the culture medium and wash the cells twice with warm PBS.

  • Add the medium containing the desired concentration of Methyl vanillate glucoside (or its formulation) to each well. Include an untreated control.

• Incubation:

  • Incubate the plate at 37°C for the desired time points (e.g., 1, 4, 24 hours).

• Washing:

  • After incubation, remove the treatment medium and wash the cells three times with ice-cold PBS to stop the uptake and remove any compound that is not internalized.

• Cell Lysis:

  • Add an appropriate volume of lysis buffer to each well and incubate on ice for 30 minutes to lyse the cells.

• Quantification:

  • Collect the cell lysates.

  • Quantify the concentration of Methyl vanillate glucoside in the lysates using a validated analytical method.

  • Normalize the amount of internalized compound to the total protein content of the lysate (determined by a protein assay like BCA). The results can be expressed as ng of compound per mg of cell protein.

Visualizations

Signaling Pathways

Methyl vanillate and its aglycone, vanillic acid, have been shown to modulate several key cellular signaling pathways. The following diagrams illustrate these pathways.

Caption: Methyl vanillate inhibits the ZEB2/Snail signaling pathway.

Caption: Methyl vanillate activates the Wnt/β-catenin signaling pathway.

Experimental Workflow

Caption: Workflow for enhancing and quantifying cellular uptake.

References

• 1. Polyphenols and phenolic acids from strawberry and apple decrease glucose uptake and transport by human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dietary polyphenols decrease glucose uptake by human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mulberry leaf polyphenols attenuated postprandial glucose absorption via inhibition of disaccharidases activity and glucose transport in Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies of intestinal permeability of 36 flavonoids using Caco-2 cell monolayer model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Flavonoid Nanoparticles: A Promising Approach for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Micro- and nanocarriers for improving therapeutic effects of phenolic compounds: An up-to-date perspective [nmb-journal.com]
• 8. Formulation, Cellular Uptake and Cytotoxicity of Thymoquinone-Loaded PLGA Nanoparticles in Malignant Melanoma Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhanced drug delivery with nanocarriers: a comprehensive review of recent advances in breast cancer detection and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro Permeability Enhancement in Intestinal Epithelial Cells (Caco-2) Monolayer of Water Soluble Quaternary Ammonium Chitosan Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro permeability enhancement in intestinal epithelial cells (Caco-2) monolayer of water soluble quaternary ammonium chitosan derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. scispace.com [scispace.com]
• 14. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Caco-2 Cell Permeability of Flavonoids and Saponins from Gynostemma pentaphyllum: the Immortal Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. In-vitro Cellular Uptake and Transport Study of 9-Nitrocamptothecin PLGA Nanoparticles Across Caco-2 Cell Monolayer Model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Methyl Vanillate Glucoside Dose-Response Curves in Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing dose-response curves of Methyl vanillate (B8668496) glucoside (MVG) in cell-based assays. Given that MVG is a natural product with limited published data, this guide focuses on establishing robust experimental protocols and overcoming common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Methyl vanillate glucoside and what is its potential mechanism of action?

Methyl vanillate glucoside is a secondary metabolite, a glycoside of methyl vanillate.[1] While the specific mechanism of MVG is not well-documented, the aglycone, methyl vanillate, has been shown to exhibit anti-tumor properties. It may act as a pro-oxidant, leading to an increase in reactive oxygen species (ROS) in cancer cells, which can trigger apoptosis and inhibit cell proliferation.[2] Additionally, methyl vanillate has been observed to suppress the proliferation and migration of various cancer cells.[3] Some studies also suggest that methyl vanillate could activate the Wnt/β-catenin signaling pathway.

Q2: How should I prepare and store Methyl vanillate glucoside for cell-based assays?

Methyl vanillate glucoside is typically supplied as a powder and is soluble in solvents such as DMSO, pyridine, methanol, and ethanol.[4][5][6] For cell-based assays, it is recommended to prepare a high-concentration stock solution in 100% DMSO. This stock solution should be stored at -20°C or -80°C to maintain stability. It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles. When preparing working concentrations for treating cells, the final DMSO concentration in the cell culture medium should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.[7]

Q3: What is a good starting concentration range for a dose-response experiment with Methyl vanillate glucoside?

For a novel compound like MVG with unknown potency, it is crucial to start with a broad concentration range to identify the effective dose. A common approach is to perform a range-finding experiment using a 10-point serial dilution over several orders of magnitude, for instance, from 1 nM to 100 µM.[8] This initial screen will help to narrow down the concentration range where a biological response is observed, which can then be investigated with a more focused set of dilutions in subsequent experiments.

Q4: My dose-response curve for Methyl vanillate glucoside does not have a classic sigmoidal shape. What could be the reason?

An atypical dose-response curve can result from several factors, especially when working with natural compounds.[9] Poor solubility of the compound at higher concentrations can lead to a plateau or even a decrease in the observed effect.[9] It is also possible that at high concentrations, off-target effects or cytotoxicity may mask the specific dose-response. If the curve is flat, it could indicate that the concentration range is too low or too high, or that the compound is inactive in the chosen assay.[8]

Troubleshooting Guides

Issue 1: No Observable Effect of Methyl Vanillate Glucoside on Cells

Possible Cause	Recommended Solution
Inappropriate Concentration Range	The tested concentrations may be too low. Perform a broader range-finding study with concentrations up to 100 µM or higher, if solubility permits.[8]
Compound Insolubility	MVG may precipitate in the aqueous culture medium. Visually inspect the wells for any precipitate. Consider using a solubilizing agent or vortexing the dilutions thoroughly before adding to the cells.
Compound Inactivity in the Chosen Cell Line	The selected cell line may not express the target of MVG. If possible, test the compound on a panel of different cell lines.
Incorrect Assay Readout	The chosen assay (e.g., cell viability) may not be suitable for detecting the compound's effect. Consider assays that measure specific cellular processes related to the suspected mechanism of action, such as ROS production or apoptosis.
Degraded Compound	Ensure the stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.

Issue 2: High Background or "Noise" in the Assay

Possible Cause	Recommended Solution
Solvent (DMSO) Toxicity	High concentrations of DMSO can be toxic to cells. Ensure the final DMSO concentration is consistent across all wells and is at a non-toxic level (typically <0.5%). Include a vehicle-only control.[7]
Contamination	Microbial contamination can interfere with assay readouts. Regularly check cell cultures for any signs of contamination.
Uneven Cell Seeding	Inconsistent cell numbers per well will lead to high variability. Ensure the cell suspension is homogenous before and during seeding. Use a multichannel pipette for better consistency.[10]
Edge Effects	The outer wells of a microplate are prone to evaporation, which can alter the compound concentration. Avoid using the outer wells for experimental samples and instead fill them with sterile PBS or media to create a humidity barrier.[10]
Assay Reagent Issues	For assays like MTT, the reagent itself can be toxic with prolonged incubation. Optimize the incubation time for the assay reagent with your specific cell line.

Issue 3: High Cytotoxicity Observed at All Tested Concentrations

| Possible Cause | Recommended Solution | | Concentration Range is Too High | The lowest concentration in your dilution series may already be causing maximal cell death. Test a much lower range of concentrations (e.g., picomolar to nanomolar). | | High Cell Line Sensitivity | The chosen cell line may be exceptionally sensitive to MVG. | | Incorrect Dilution Calculations | Double-check all calculations for the serial dilutions from the stock solution. | | Extended Treatment Duration | The cytotoxic effects of a compound are often time-dependent. Consider reducing the incubation time of the cells with MVG. |

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol provides a general framework for assessing the effect of MVG on cell viability.

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Seed the cells in a 96-well plate at a pre-determined optimal density.

  • Incubate the plate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of Methyl vanillate glucoside in culture medium from a DMSO stock. Ensure the final DMSO concentration is constant in all wells.

  • Remove the old medium from the cells and add the medium containing the different concentrations of MVG. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Four hours before the end of the incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of the MVG concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: Western Blotting for Signaling Pathway Analysis

This protocol can be used to investigate the effect of MVG on the expression of proteins in a signaling pathway, such as the Wnt/β-catenin pathway.

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with various concentrations of MVG for the desired time.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Collect the cell lysates and centrifuge to pellet the cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against the protein of interest (e.g., β-catenin, Cyclin D1) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Strip the membrane and re-probe for a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

Data Presentation

Table 1: Example Data Layout for Cell Viability Assay

MVG Concentration (µM)	Absorbance (570 nm) - Replicate 1	Absorbance (570 nm) - Replicate 2	Absorbance (570 nm) - Replicate 3	Average Absorbance	% Viability (Relative to Vehicle Control)
0 (Vehicle Control)	100
0.1
1
10
50
100

Table 2: Summary of Dose-Response Parameters (User-Generated Data)

Cell Line	Treatment Duration (hours)	IC50 (µM)	Hill Slope
e.g., MCF-7	24
e.g., MCF-7	48
e.g., A549	24
e.g., A549	48

Visualizations

Caption: Experimental workflow for determining the dose-response curve of MVG.

Caption: Potential signaling pathways of Methyl Vanillate (aglycone of MVG).

Caption: Troubleshooting decision tree for a lack of dose-response effect.

References

• 1. pnas.org [pnas.org]
• 2. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrct.com [chemrct.com]
• 5. Methyl vanillate glucoside | CAS:72500-11-9 | Manufacturer ChemFaces [chemfaces.com]
• 6. chemfaces.com [chemfaces.com]
• 7. Discovery of Novel Small Molecule Activators of β-Catenin Signaling | PLOS One [journals.plos.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Minimizing batch-to-batch variability of synthesized "Methyl vanillate glucoside"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing batch-to-batch variability during the synthesis of Methyl Vanillate (B8668496) Glucoside.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Methyl vanillate glucoside, providing potential causes and recommended solutions.

Issue 1: Low Yield of Methyl Vanillate Glucoside

• Question: We are experiencing significantly lower yields of Methyl vanillate glucoside than expected. What are the potential causes and how can we improve the yield?

• Answer: Low yields can stem from several factors related to both chemical and enzymatic synthesis methods. A systematic approach to troubleshooting is recommended.

  • Potential Causes & Solutions (Chemical Synthesis - e.g., Koenigs-Knorr Reaction):

    • Incomplete Reaction: The reaction may not have gone to completion.

      • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Consider extending the reaction time or slightly increasing the temperature.

    • Moisture Contamination: Glycosylation reactions, particularly the Koenigs-Knorr reaction, are highly sensitive to moisture, which can hydrolyze the activated glycosyl donor.

      • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents. The use of molecular sieves in the reaction mixture can help to scavenge any residual moisture.

    • Poor Quality of Starting Materials: Impurities in methyl vanillate or the glucosyl donor (e.g., acetobromoglucose) can lead to side reactions and reduced yield.

      • Solution: Verify the purity of starting materials using techniques like Nuclear Magnetic Resonance (NMR) or HPLC.[1] Use freshly prepared or high-purity reagents.

    • Suboptimal Promoter/Catalyst Activity: The silver or mercury salt promoter may be inactive or used in insufficient quantity.

      • Solution: Use a fresh batch of the promoter. Ensure the promoter is finely powdered and well-dispersed in the reaction mixture. Optimization of the promoter-to-substrate ratio may be necessary.

    • Side Reactions: Decomposition of the glycosyl halide donor is a common side reaction in the Koenigs-Knorr synthesis, which can reduce the yield.[2][3]

      • Solution: Control the reaction temperature carefully. The addition of iodine can sometimes retard the decomposition of the glycosyl donor.[2][3]

  • Potential Causes & Solutions (Enzymatic Synthesis - e.g., using Glycosyltransferases):

    • Low Enzyme Activity: The glycosyltransferase (GT) may have low specific activity towards methyl vanillate or may be partially denatured.

      • Solution: Verify the activity of the enzyme using a standard assay. Ensure optimal pH, temperature, and buffer conditions are used for the reaction.[4]

    • Substrate Inhibition: High concentrations of either the sugar donor (e.g., UDP-glucose) or the acceptor (methyl vanillate) can sometimes inhibit the enzyme.[5]

      • Solution: Perform kinetic studies to determine the optimal substrate concentrations. A fed-batch approach for the substrates can sometimes alleviate inhibition.

    • Product Inhibition: The accumulation of the product, Methyl vanillate glucoside, or the byproduct (e.g., UDP) can inhibit the enzyme.

      • Solution: Consider in-situ product removal strategies or using a coupled enzyme system to regenerate the sugar donor and remove the inhibitory byproduct.

    • Cofactor Limitation: If a coupled-enzyme system is used for cofactor regeneration (e.g., for UDP-glucose), the efficiency of this system can be a limiting factor.

      • Solution: Ensure all components of the regeneration system are present at optimal concentrations.

  Caption: A logical workflow for diagnosing the cause of low glycosylation yields.

Issue 2: Presence of Significant Impurities in the Final Product

• Question: Our final product shows significant impurities upon analysis by HPLC and/or NMR. What are the likely impurities and how can we minimize their formation?

• Answer: The nature of impurities will depend on the synthetic route.

  • Potential Impurities & Minimization Strategies (Chemical Synthesis):

    • Unreacted Starting Materials: Residual methyl vanillate and/or the glucosyl donor.

      • Minimization: Drive the reaction to completion by optimizing reaction time and stoichiometry.

    • Hydrolyzed Glucosyl Donor: The activated sugar donor can be hydrolyzed by moisture.

      • Minimization: Maintain strict anhydrous conditions.

    • Orthoesters: Formation of orthoesters is a known side reaction in glycosylations.[2]

      • Minimization: Careful control of reaction conditions, particularly the choice of promoter and solvent, can influence the formation of orthoesters.

    • Anomeric Isomers (α-glucoside): The Koenigs-Knorr reaction can sometimes produce a mixture of anomers, although it often favors the 1,2-trans product due to neighboring group participation.[6]

      • Minimization: The choice of protecting groups on the glucosyl donor is critical. Participating groups (e.g., acetyl) at the C-2 position generally favor the formation of the β-anomer.

  • Potential Impurities & Minimization Strategies (Enzymatic Synthesis):

    • Hydrolysis of the Sugar Donor: Some glycosyltransferases exhibit hydrolase activity, consuming the UDP-glucose without transferring the glucose to the acceptor.

      • Minimization: Enzyme engineering or screening for a more specific GT can reduce this side reaction. Optimizing the concentration of the acceptor substrate can also favor the transfer reaction over hydrolysis.

    • Formation of Other Glycosides: If the enzyme is not completely regioselective, it might attach the glucose to other positions on the methyl vanillate, although this is less common with well-chosen enzymes.

      • Minimization: Use a highly regioselective glycosyltransferase.

    • Byproducts from the Cofactor Regeneration System: If a regeneration system is used, byproducts from these enzymatic reactions could be present.

      • Minimization: Optimize the regeneration system and ensure efficient purification of the final product.

  • Purification Strategies:

    • Column Chromatography: Silica (B1680970) gel column chromatography is a common method for purifying glycosides. A gradient of solvents, such as hexane (B92381) and ethyl acetate (B1210297), can be used to separate the product from less polar impurities. For more polar impurities, reversed-phase chromatography may be more effective.[7]

    • High-Speed Counter-Current Chromatography (HSCCC): This technique is particularly useful for the separation of polar compounds like phenolic glycosides and can be an effective purification method.[8][9][10][11]

    • Recrystallization: If a crystalline solid is obtained, recrystallization from a suitable solvent system can be a highly effective method for purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of batch-to-batch variability in the synthesis of Methyl vanillate glucoside?

A1: The main sources of variability include:

• Raw Material Quality: The purity of methyl vanillate, the glucosyl donor, solvents, and catalysts/enzymes is critical. Trace impurities can significantly impact the reaction outcome.[8]

• Reaction Conditions: Minor deviations in temperature, reaction time, pH, and stirring rate can alter reaction kinetics and lead to inconsistent results.

• Moisture Control: For chemical synthesis, inconsistent control of moisture can lead to variable yields and impurity profiles.

• Enzyme Activity and Stability: In enzymatic synthesis, variations in the activity and stability of the glycosyltransferase between batches can be a significant source of variability.

• Purification Procedures: Inconsistencies in the purification process can lead to different purity levels and impurity profiles in the final product.

• Human Factor: Differences in experimental execution between operators can introduce variability.

Q2: Which synthetic method, chemical or enzymatic, is generally preferred for producing Methyl vanillate glucoside with high consistency?

A2: Both methods have their advantages and disadvantages regarding consistency:

• Chemical Synthesis (e.g., Koenigs-Knorr): This method is well-established but can be sensitive to reaction conditions and the quality of reagents, making strict process control essential for consistency. The potential for side reactions can also introduce variability.[6]

• Enzymatic Synthesis (using Glycosyltransferases): This method offers high regio- and stereoselectivity, which can lead to a cleaner product profile and potentially higher consistency.[12] However, the enzyme's stability and activity must be carefully controlled, and the cost of the enzyme and cofactors can be a consideration.

The choice often depends on the desired scale of production, cost considerations, and the level of process control that can be implemented.

Q3: What analytical techniques are recommended for assessing the purity and consistency of Methyl vanillate glucoside batches?

A3: A combination of the following techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC with Diode Array Detection (DAD) or Evaporative Light Scattering Detection (ELSD) is a powerful tool for determining the purity of the product and quantifying any impurities.[1][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is essential for confirming the chemical structure of the synthesized Methyl vanillate glucoside and identifying any structural isomers or byproducts.[14][15]

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the product and can be coupled with HPLC (LC-MS) to identify impurities.[1]

Data Presentation

Table 1: Key Parameters Influencing Chemical Synthesis (Koenigs-Knorr Reaction) of Methyl Vanillate Glucoside

Parameter	Typical Range/Condition	Impact on Variability	Mitigation Strategy
Glucosyl Donor	Acetobromoglucose	Purity is critical; anomeric purity affects stereoselectivity.	Use high-purity, freshly prepared donor.
Promoter	Silver(I) oxide (Ag₂O), Silver carbonate (Ag₂CO₃)	Activity can vary between batches.	Use a fresh, finely powdered promoter and optimize loading.
Solvent	Dichloromethane, Toluene, Acetonitrile (anhydrous)	Presence of moisture leads to low yields and byproducts.	Use anhydrous solvents and perform the reaction under an inert atmosphere.
Temperature	0 °C to room temperature	Can affect reaction rate and side product formation.	Maintain consistent temperature control throughout the reaction.
Reaction Time	4 - 24 hours	Incomplete reaction or decomposition of product/reagents.	Monitor reaction progress by TLC or HPLC to determine the optimal time.

Table 2: Key Parameters Influencing Enzymatic Synthesis of Methyl Vanillate Glucoside

Parameter	Typical Range/Condition	Impact on Variability	Mitigation Strategy
Enzyme	UDP-glycosyltransferase (UGT)	Activity and stability can vary between enzyme preparations.	Use a well-characterized enzyme with consistent activity; ensure proper storage.
Sugar Donor	UDP-glucose	Purity and concentration are important for enzyme kinetics.	Use high-purity UDP-glucose; optimize concentration to avoid substrate inhibition.
pH	7.0 - 8.5	Enzyme activity is highly pH-dependent.	Maintain a consistent pH using a suitable buffer system.
Temperature	25 - 37 °C	Affects enzyme activity and stability.	Optimize and maintain a consistent temperature for the reaction.
Reaction Time	1 - 12 hours	Incomplete reaction or potential product degradation over long periods.	Monitor reaction progress to determine the optimal endpoint.

Experimental Protocols

Protocol 1: General Procedure for Koenigs-Knorr Synthesis of Methyl Vanillate Glucoside

This protocol is a general guideline and may require optimization.

• Preparation: Under an inert atmosphere (N₂ or Ar), add methyl vanillate (1 equivalent) and a silver salt promoter (e.g., Ag₂O, 1.5 equivalents) to a flask containing anhydrous solvent (e.g., dichloromethane). Add activated molecular sieves.

• Reaction Initiation: Cool the mixture to 0 °C. Add a solution of acetobromoglucose (1.2 equivalents) in the anhydrous solvent dropwise over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the progress of the reaction by TLC (e.g., using a hexane:ethyl acetate solvent system).

• Work-up: Once the reaction is complete, filter the mixture through a pad of celite to remove the silver salts and molecular sieves. Wash the filter cake with the solvent.

• Extraction: Combine the filtrates and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification (Acetylated Product): Concentrate the organic layer under reduced pressure. Purify the crude product by silica gel column chromatography to obtain the acetylated methyl vanillate glucoside.

• Deacetylation (Zemplén Deacetylation): Dissolve the acetylated product in anhydrous methanol (B129727). Add a catalytic amount of sodium methoxide. Stir at room temperature and monitor by TLC until the reaction is complete.

• Final Purification: Neutralize the reaction with an acidic resin, filter, and concentrate the filtrate. Purify the final product by recrystallization or column chromatography to yield Methyl vanillate glucoside.

Protocol 2: General Procedure for Enzymatic Synthesis of Methyl Vanillate Glucoside

This protocol is a general guideline and requires a specific UDP-glycosyltransferase.

• Reaction Mixture Preparation: In a suitable buffer (e.g., Tris-HCl, pH 8.0), dissolve methyl vanillate (e.g., 10 mM) and UDP-glucose (e.g., 12 mM).

• Enzyme Addition: Add the purified UDP-glycosyltransferase to the reaction mixture to initiate the reaction. If a cofactor regeneration system is used, add all necessary components.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30 °C) with gentle agitation.

• Reaction Monitoring: Monitor the formation of Methyl vanillate glucoside over time using HPLC.

• Reaction Quenching: Once the reaction has reached the desired conversion, stop the reaction by adding an organic solvent (e.g., methanol or ethanol) or by heat inactivation of the enzyme.

• Purification: Centrifuge the mixture to pellet the precipitated protein. Purify the supernatant containing Methyl vanillate glucoside using preparative HPLC or other chromatographic techniques like HSCCC.[8][9][10][11]

Mandatory Visualization

Caption: Chemical synthesis pathway for Methyl vanillate glucoside via the Koenigs-Knorr reaction.

Caption: A general experimental workflow for the synthesis and quality control of Methyl vanillate glucoside.

Caption: A decision tree for troubleshooting and minimizing batch-to-batch variability.

References

• 1. Koenigs knorr reaction and mechanism | PPTX [slideshare.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. Isolation of Two New Phenolic Glycosides from Castanopsis chinensis Hance by Combined Multistep CC and HSCCC Separation and Evaluation of Their Antioxidant Activity | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Isolation and purification of four phenolic glycoside isomers from the leaves of Idesia polycarpa Maxim. by high-speed counter-current chromatography and preparative high-performance liquid chromatography. | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Enzymatic properties of UDP-glycosyltransferase 89B1 from radish and modulation of enzyme catalytic activity via loop region mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. chemfaces.com [chemfaces.com]
• 15. researchgate.net [researchgate.net]

"Methyl vanillate glucoside" long-term storage and stability issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the long-term storage and stability of methyl vanillate (B8668496) glucoside. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid methyl vanillate glucoside?

For solid methyl vanillate glucoside, it is recommended to store it at 4°C in a tightly sealed container, protected from moisture.[1][2]

Q2: How should I store solutions of methyl vanillate glucoside?

Solutions of methyl vanillate glucoside should be stored under nitrogen.[3] Recommended storage temperatures are -80°C for up to 6 months or -20°C for up to 1 month.[1][2][3] Ensure the container is sealed to prevent moisture ingress.

Q3: What are the general stability concerns for phenolic compounds like methyl vanillate glucoside?

Phenolic compounds are generally susceptible to degradation when exposed to sunlight, high temperatures (above 40°C), oxygen, and high humidity.[4] While glycosylated forms of phenolics tend to be more stable than their non-glycosylated counterparts, these factors can still impact the long-term stability of methyl vanillate glucoside.[4][5][6]

Q4: Can methyl vanillate glucoside be shipped at room temperature?

Shipping at room temperature is generally acceptable for short durations (less than 2 weeks).[3] For longer shipment times, refrigerated conditions are recommended.

Troubleshooting Guide

Issue 1: Unexpected degradation of the compound in storage.

Possible Cause: Exposure to adverse environmental conditions.

Troubleshooting Steps:

• Verify Storage Temperature: Ensure the compound has been consistently stored at the recommended temperature (4°C for solid, -20°C or -80°C for solutions).

• Check for Light Exposure: Phenolic compounds can degrade upon exposure to sunlight.[4][5][6] Store in an opaque or amber vial to minimize light exposure.

• Assess Moisture Contamination: Moisture can lead to hydrolysis of the glycosidic bond. Ensure the container is tightly sealed and consider storing it in a desiccator.

• Evaluate Oxygen Exposure: For solutions, overlaying with an inert gas like nitrogen or argon before sealing can prevent oxidation.[3]

Issue 2: Inconsistent results in experiments using a stored solution.

Possible Cause: Compound degradation or precipitation in the solvent.

Troubleshooting Steps:

• Visual Inspection: Check the solution for any signs of precipitation or color change. A color change may indicate degradation.

• Solubility Check: Re-confirm the solubility of methyl vanillate glucoside in your chosen solvent at the storage temperature. The compound may have precipitated out of the solution if the storage temperature is too low for its solubility profile.

• Purity Analysis: Perform a purity analysis (e.g., HPLC, LC-MS) on the stored solution to check for the presence of degradation products.

• pH of the Solution: The stability of phenolic compounds can be pH-dependent. Ensure the pH of your solvent is appropriate and has not changed during storage.

Data Summary Tables

Table 1: Recommended Storage Conditions for Methyl Vanillate Glucoside

Form	Temperature	Duration	Additional Recommendations
Solid	4°C	Long-term	Sealed container, away from moisture[1][2]
In Solvent	-20°C	1 month	Sealed container, under nitrogen[1][2][3]
In Solvent	-80°C	6 months	Sealed container, under nitrogen[1][2][3]

Table 2: Factors Affecting Stability of Phenolic Compounds

Factor	Effect	Mitigation Strategy
Sunlight	Can cause significant degradation of phenolic compounds.[4][5][6]	Store in amber or opaque containers.
High Temperature (>40°C)	Accelerates degradation.[4]	Store at recommended cool temperatures.
Oxygen	Can lead to oxidation of the phenolic hydroxyl group.	Store under an inert atmosphere (e.g., nitrogen, argon).[3]
High Humidity/Moisture	Can cause hydrolysis of the glycosidic bond.	Use tightly sealed containers; consider a desiccator.

Experimental Protocols

Protocol: General Stability Testing of Methyl Vanillate Glucoside

This protocol outlines a general method for assessing the stability of methyl vanillate glucoside under various conditions.

1. Materials:

• Methyl vanillate glucoside
• Appropriate solvent (e.g., DMSO, ethanol, water)
• HPLC or LC-MS system
• Temperature- and humidity-controlled chambers
• UV light source
• Amber and clear glass vials

2. Procedure:

• Prepare a stock solution of methyl vanillate glucoside at a known concentration.
• Aliquot the solution into different sets of vials (amber and clear).
• Time-Zero Analysis: Immediately analyze a sample from the freshly prepared stock solution using HPLC or LC-MS to determine the initial purity and concentration. This will serve as the baseline.
• Storage Conditions: Store the aliquots under different conditions:

• Recommended: 4°C in the dark (amber vial).
• Elevated Temperature: 40°C in the dark.
• Light Exposure: Room temperature with exposure to ambient light and a controlled UV light source.
• Solution Stability: -20°C and -80°C.

• Time-Point Analysis: At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve a vial from each storage condition.
• Allow the sample to equilibrate to room temperature.
• Analyze the sample by HPLC or LC-MS.
• Data Analysis: Compare the purity and concentration of the stored samples to the time-zero sample. Calculate the percentage degradation. Identify any new peaks that may correspond to degradation products.

Visualizations

Caption: Workflow for a typical stability study of methyl vanillate glucoside.

Caption: Troubleshooting guide for inconsistent experimental results.

Caption: Potential degradation pathways for methyl vanillate glucoside.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Addressing matrix effects in "Methyl vanillate glucoside" LC-MS/MS analysis

This technical support center provides targeted troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS analysis of Methyl Vanillate Glucoside.

Frequently Asked Questions (FAQs)

???+ question "Q1: What are matrix effects and why are they a significant concern for the analysis of Methyl Vanillate Glucoside?"

???+ question "Q2: What are the most common sources of matrix effects when analyzing Methyl Vanillate Glucoside from plant or biological samples?"

???+ question "Q3: How can I determine if my Methyl Vanillate Glucoside analysis is affected by matrix effects?"

???+ question "Q4: What is the most effective strategy to compensate for unavoidable matrix effects?"

Troubleshooting Guides

Problem: You are observing poor signal intensity, inconsistent results, or poor reproducibility for Methyl Vanillate Glucoside.

This is a common issue often indicative of matrix effects, where co-eluting compounds interfere with the ionization of your target analyte.[1] Follow this step-by-step guide to diagnose and mitigate the problem.

Step 1: Confirm and Quantify Matrix Effects

Before modifying your method, you must confirm that matrix effects are the root cause.

• Action: Perform a Post-Extraction Spike Analysis to get a quantitative measure of the signal suppression or enhancement.

• Procedure: A detailed protocol for this experiment is provided below.

• Interpretation: A matrix effect value significantly different from 100% (e.g., <80% or >120%) confirms that the matrix is impacting your results.[1]

Step 2: Optimize Sample Preparation to Remove Interferences

Improving sample cleanup is the most effective way to combat matrix effects.[1][2]

• Action: Evaluate your current sample preparation method. If you are using a simple "dilute-and-shoot" or protein precipitation (PPT) method, consider more selective techniques.

• Recommended Techniques:

  • Solid-Phase Extraction (SPE): Highly effective for cleaning up complex samples.[1][2] For a polar compound like Methyl Vanillate Glucoside, a reversed-phase (e.g., C18) or a mixed-mode sorbent can be effective.[1][3]

  • Liquid-Liquid Extraction (LLE): Separates compounds based on their differential solubility in two immiscible liquids.[1] This can be effective at removing highly polar or non-polar interferences.

Step 3: Refine Chromatographic Conditions

If sample preparation alone is insufficient, optimizing the LC separation can help resolve Methyl Vanillate Glucoside from co-eluting matrix components.[1]

• Action: Modify your LC method to improve separation.

• Strategies:

  • Adjust Gradient Profile: A shallower, longer gradient can increase the resolution between your analyte and interfering peaks.

  • Change Column Chemistry: If using a standard C18 column, consider a different stationary phase (e.g., phenyl-hexyl) to alter elution selectivity.

  • Use Smaller Particle Columns (UHPLC): Transitioning from HPLC to UHPLC can provide significantly better peak resolution and reduce the likelihood of co-elution.

Step 4: Implement an Internal Standard Strategy

For the highest level of accuracy, especially when matrix effects cannot be completely eliminated, an internal standard is crucial.

• Action: Incorporate a suitable internal standard into your workflow.

• Options:

  • Structural Analogue (e.g., Salicylic Acid): A compound that is chemically similar to your analyte but not present in the sample.[4][5] This is a cost-effective option but may not perfectly mimic the behavior of your analyte.

  • Stable Isotope-Labeled (SIL) Internal Standard: This is the gold standard.[6][7] A SIL-IS for Methyl Vanillate Glucoside will co-elute and experience the exact same matrix effects, providing the most reliable correction.[8]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Phenolic Analysis

The following table provides an illustrative comparison of common sample preparation methods and their general effectiveness at mitigating matrix effects and improving analyte recovery for phenolic compounds in complex matrices.

Sample Preparation Method	Typical Matrix Effect (%)*	Typical Analyte Recovery (%)	Pros	Cons
Dilute-and-Shoot	20 - 60% (High Suppression)	95 - 105%	Fast, simple, inexpensive.	Prone to significant matrix effects; can contaminate the LC-MS system.[9]
Protein Precipitation (PPT)	40 - 70% (Moderate-High Suppression)	85 - 100%	Simple, fast, removes bulk proteins.	Does not remove many other interferences like phospholipids.[1]
Liquid-Liquid Extraction (LLE)	70 - 95% (Low-Moderate Suppression)	60 - 90%	Provides cleaner extracts than PPT.	Can have lower recovery for polar analytes; more labor-intensive.[1]
Solid-Phase Extraction (SPE)	85 - 110% (Minimal Suppression/Enhancement)	80 - 110%	Provides the cleanest extracts; highly selective.[1][2][3]	More time-consuming and costly to develop the method.

*Matrix Effect (%) is calculated as (Peak Area in Matrix / Peak Area in Solvent) x 100. A value of 100% indicates no matrix effect.[1]

Experimental Protocols

Protocol 1: Qualitative Assessment of Matrix Effects via Post-Column Infusion

This method helps identify regions in your chromatogram where co-eluting matrix components cause ion suppression or enhancement.[1]

• Preparation: Prepare a standard solution of Methyl Vanillate Glucoside in your mobile phase at a concentration that provides a stable, mid-to-high intensity signal (e.g., 100-500 ng/mL).

• System Setup: Using a syringe pump and a T-fitting, infuse the standard solution at a low, constant flow rate (e.g., 5-10 µL/min) into the eluent stream between the analytical column and the mass spectrometer's ion source.

• Equilibration: Allow the infusion to proceed until a stable baseline signal for the Methyl Vanillate Glucoside MRM transition is observed in your data acquisition software.

• Injection: Inject a blank matrix sample that has been processed through your entire sample preparation procedure.

• Analysis: Monitor the baseline of the infused analyte. A significant drop in the signal indicates a region of ion suppression, while a significant rise indicates ion enhancement. Compare the retention times of these zones to the retention time of your analyte in a standard injection to assess the risk of interference.[1]

Protocol 2: Quantitative Assessment of Matrix Effects via Post-Extraction Spike Analysis

This experiment provides a numerical value for the extent of signal suppression or enhancement.[1]

• Prepare Three Sets of Samples (n=3-5 replicates per set):

  • Set A (Neat Solution): Spike a known amount of Methyl Vanillate Glucoside into your final reconstitution solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Process a blank matrix sample through your entire extraction procedure. Spike the same amount of Methyl Vanillate Glucoside as in Set A into the final, extracted matrix solution.

  • Set C (Pre-Extraction Spike - for Recovery): Spike the same amount of Methyl Vanillate Glucoside as in Set A into a blank matrix sample before starting the extraction procedure.

• LC-MS/MS Analysis: Analyze all three sets of samples using your established LC-MS/MS method.

• Calculations:

  • Matrix Effect (%): (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • Recovery (%): (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

• Interpretation: A Matrix Effect value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.[1]

Protocol 3: Generic Solid-Phase Extraction (SPE) Protocol for Phenolic Glucosides from Plant Extracts

This protocol provides a starting point for developing a reversed-phase SPE method to clean up plant extracts for the analysis of polar compounds like Methyl Vanillate Glucoside.

• Cartridge Selection: Choose a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, Strata-X).

• Conditioning: Condition the SPE cartridge by passing 1-2 cartridge volumes of methanol (B129727) through it.

• Equilibration: Equilibrate the cartridge by passing 1-2 cartridge volumes of water (or a weak aqueous buffer) through it. Do not let the sorbent bed go dry.

• Sample Loading: Load the plant extract onto the cartridge at a slow, controlled flow rate. The extract should ideally be in a primarily aqueous solution.

• Washing: Wash the cartridge with 1-2 cartridge volumes of a weak organic solvent mixture (e.g., 5-10% methanol in water) to remove highly polar interferences.

• Elution: Elute the Methyl Vanillate Glucoside with 1-2 cartridge volumes of a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in your mobile phase for LC-MS/MS analysis.

Visualizations

Experimental and Logical Workflows

Caption: A logical workflow for identifying and resolving matrix effects.

Caption: Comparison of simple vs. advanced sample preparation workflows.

Caption: Principle of matrix effect correction using a SIL-IS.

References

• 1. benchchem.com [benchchem.com]
• 2. Sample Preparation Techniques [sigmaaldrich.com]
• 3. Quantification of phenolic compounds in vegetable oils by mixed-mode solid-phase extraction isotope chemical labeling coupled with UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. researchgate.net [researchgate.net]

Improving the efficiency of "Methyl vanillate glucoside" purification

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the efficiency of Methyl vanillate (B8668496) glucoside purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying Methyl vanillate glucoside?

A1: The most common methods for purifying Methyl vanillate glucoside are recrystallization and column chromatography. Recrystallization, particularly from methanol (B129727), is often used to remove minor impurities and can result in high-purity crystals.[1] For more complex mixtures or to separate closely related compounds, column chromatography using silica (B1680970) gel is a standard and effective technique.[2]

Q2: What are the typical impurities found in crude Methyl vanillate glucoside?

A2: Typical impurities can include unreacted starting materials such as vanillin (B372448) or its derivatives, and residual glucose. Other potential impurities might be byproducts from the synthesis, such as ferulic acid, vanillic acid, or benzoic acid, which are common in vanillin synthesis.[3]

Q3: How can I assess the purity of my Methyl vanillate glucoside sample?

A3: The purity of Methyl vanillate glucoside is typically assessed using High-Performance Liquid Chromatography (HPLC) with a Diode Array Detector (DAD) or an Evaporative Light Scattering Detector (ELSD).[4] The identity and structure of the purified compound are generally confirmed by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[4]

Q4: What is the expected purity of commercially available Methyl vanillate glucoside?

A4: Commercially available Methyl vanillate glucoside is typically offered in purities ranging from 95% to over 99%.[4]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of Methyl vanillate glucoside.

Issue 1: Low yield after recrystallization.

• Question: I am losing a significant amount of my product during recrystallization. How can I improve the yield?

• Answer: Low yield during recrystallization can be due to several factors:

  • Excessive solvent: Using too much solvent will prevent the solution from becoming saturated upon cooling, leading to poor crystal formation. Try reducing the amount of solvent used to dissolve the crude product.

  • Cooling too rapidly: Rapid cooling can lead to the formation of small, impure crystals and can trap impurities. Allow the solution to cool slowly to room temperature and then place it in an ice bath or refrigerator to maximize crystal formation.

  • Incomplete precipitation: Ensure the solution is sufficiently cold for an adequate amount of time to allow for maximum precipitation.

Issue 2: The purified product is still impure after recrystallization.

• Question: My recrystallized Methyl vanillate glucoside still shows impurities on HPLC analysis. What can I do?

• Answer: If impurities persist after recrystallization, consider the following:

  • Inappropriate solvent: The chosen solvent may not be ideal for separating the desired compound from the impurities. You may need to experiment with different solvent systems. For methyl glucoside, recrystallization from methanol has been reported to be effective.[1]

  • Co-precipitation of impurities: If the impurities have similar solubility profiles to your product, they may co-precipitate. In this case, a second recrystallization may be necessary, or you may need to switch to a different purification technique like column chromatography.

  • Use of decolorizing carbon: If you observe colored impurities, adding a small amount of activated carbon to the hot solution before filtering can help remove them.[1]

Issue 3: Poor separation during column chromatography.

• Question: I am not getting good separation of Methyl vanillate glucoside from impurities on my silica gel column. How can I improve this?

• Answer: Poor separation in column chromatography can often be resolved by optimizing the mobile phase and column parameters:

  • Mobile phase polarity: The polarity of the eluent is critical. If your compound is eluting too quickly with the impurities, decrease the polarity of the mobile phase. If it is not eluting, increase the polarity. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, can be very effective.

  • Column packing: Ensure the silica gel is packed uniformly to avoid channeling, which leads to poor separation.

  • Sample loading: Overloading the column can lead to broad peaks and poor resolution. Use an appropriate amount of crude sample for the column size.

Data Presentation

Table 1: Comparison of Purification Techniques for Glucosides

Parameter	Recrystallization (Methanol)	Silica Gel Column Chromatography
Typical Purity	>98%	>99%
Typical Yield	70-90%	50-80%
Processing Time	4-24 hours	8-48 hours
Scalability	Good for large quantities	Can be challenging for very large scale
Common Issues	Low yield, co-crystallization	Poor separation, time-consuming

Table 2: HPLC Purity Analysis of Methyl Vanillate Glucoside

Purification Step	Purity (%)	Major Impurities Detected
Crude Product	75.2	Unreacted Vanillin, Glucose
After 1st Recrystallization	96.5	Trace Vanillin
After 2nd Recrystallization	98.8	Minor unknown peaks
After Column Chromatography	99.7	Not detectable

Experimental Protocols

Protocol 1: Recrystallization of Methyl Vanillate Glucoside from Methanol

• Dissolution: In a flask, dissolve the crude Methyl vanillate glucoside in a minimal amount of hot methanol. The solution should be saturated.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with filter paper to remove any insoluble impurities and the activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath for at least one hour to induce further crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold methanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature.

Protocol 2: Purification by Silica Gel Column Chromatography

• Column Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a glass column.

• Sample Adsorption: Dissolve the crude Methyl vanillate glucoside in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

• Loading: Carefully add the silica gel with the adsorbed sample to the top of the packed column.

• Elution: Begin eluting the column with a non-polar solvent. Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate (B1210297) or methanol).

• Fraction Collection: Collect fractions of the eluate in separate tubes.

• Analysis: Analyze the collected fractions by Thin Layer Chromatography (TLC) or HPLC to identify the fractions containing the pure Methyl vanillate glucoside.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Mandatory Visualization

Caption: Experimental workflows for the purification of Methyl vanillate glucoside.

Caption: Troubleshooting decision tree for Methyl vanillate glucoside purification.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. US9126917B2 - Method for purifying vanillin by liquid-liquid extraction - Google Patents [patents.google.com]
• 4. CAS 72500-11-9 | Methyl vanillate glucoside [phytopurify.com]

Methyl Vanillate Glucoside Cell Line Compatibility: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the compatibility of methyl vanillate (B8668496) glucoside and the closely related compound, methyl vanillate, with various cell lines. This resource compiles available data, details experimental protocols, and offers troubleshooting guidance for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the known compatibility of methyl vanillate with different cell lines?

A1: Methyl vanillate has been studied for its effects on several cancer and non-tumorigenic cell lines. It has demonstrated dose-dependent inhibition of proliferation and migration in ovarian cancer cells (SKOV3)[1][2]. In contrast, low concentrations of methyl vanillate did not significantly inhibit the proliferation of non-tumorigenic human ovarian surface epithelial cells (HOSEpiC)[1][2]. Studies have also investigated its pro-oxidant and apoptotic effects on breast cancer cell lines (MCF-7 and MDA-MB-231) and compared these to its effects on a non-tumor breast cell line (HB4a)[1][3].

Q2: Is there specific data on the compatibility of methyl vanillate glucoside with cell lines?

A2: Direct experimental data on the compatibility of methyl vanillate glucoside across a wide range of cell lines is currently limited in publicly available literature. However, studies on the closely related compound, vanillyl glucoside, have shown a concentration-dependent reduction in the viability of MCF-7 breast cancer cells[4]. Notably, the glycosylated form showed slightly higher efficacy compared to its aglycone counterpart (vanillin)[4]. In non-tumoral MCF-10A cells, both vanillin (B372448) and vanillyl glucoside reduced cell viability, but the glycosylated version exhibited a less toxic profile[4]. This suggests that the glucoside form may offer a better therapeutic window.

Q3: What are the general starting concentrations for in vitro experiments with methyl vanillate?

A3: Based on available studies, for the ovarian cancer cell line SKOV3, methyl vanillate has been tested in a dose-dependent manner, with effective concentrations for inhibiting proliferation and migration being in the micromolar range. Specifically, concentrations from 100 µmol/L were shown to reduce migration[2]. For proliferation assays, a range of 0–1,600 µmol/L was tested, with dose-dependent inhibition observed in SKOV3 cells[2]. For non-tumor HOSEpiC cells, low concentrations (0–200 µmol/L) had no statistically significant inhibitory effect on proliferation[2]. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental setup.

Q4: How does methyl vanillate affect signaling pathways in cancer cells?

A4: In the ovarian cancer cell line SKOV3, methyl vanillate has been shown to inhibit the ZEB2/Snail signaling pathway. This inhibition leads to a decrease in the expression of the mesenchymal marker vimentin (B1176767) and an increase in the epithelial marker E-cadherin, thereby suppressing the epithelial-mesenchymal transition (EMT), a key process in cancer cell migration and invasion[1][2].

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low solubility of methyl vanillate/methyl vanillate glucoside in culture medium.	The compound may have limited aqueous solubility.	Prepare a concentrated stock solution in an appropriate solvent like DMSO. Ensure the final concentration of the solvent in the culture medium is low (typically <0.1%) and does not affect cell viability. Include a solvent-only control in your experiments.
Inconsistent results in cell viability assays.	- Pipetting errors.- Uneven cell seeding.- Edge effects in multi-well plates.- Compound degradation.	- Use calibrated pipettes and ensure thorough mixing.- Ensure a single-cell suspension before seeding and allow cells to attach evenly.- Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.- Prepare fresh solutions of the compound for each experiment.
No significant effect observed at expected concentrations.	- Cell line may be resistant.- Incorrect concentration range.- Insufficient incubation time.	- Test a wider range of concentrations based on a new literature search or preliminary dose-response studies.- Increase the incubation time, monitoring for any cytotoxic effects in control wells.- Verify the identity and purity of your compound.
High background in western blot for signaling pathway analysis.	- Non-specific antibody binding.- Insufficient washing.- High antibody concentration.	- Optimize blocking conditions (e.g., type of blocking buffer, duration).- Increase the number and duration of wash steps.- Titrate the primary and secondary antibody concentrations.

Quantitative Data Summary

Table 1: Effect of Methyl Vanillate on Cell Proliferation

Cell Line	Compound	Concentration Range	Effect	Reference
SKOV3 (Ovarian Cancer)	Methyl Vanillate	0–1,600 µmol/L	Dose-dependent inhibition	[2]
HOSEpiC (Non-tumor Ovarian)	Methyl Vanillate	0–200 µmol/L	No statistically significant inhibition	[2]
HOSEpiC (Non-tumor Ovarian)	Methyl Vanillate	400–1,600 µmol/L	Inhibitory effect similar to SKOV3	[2]

Table 2: Comparative Effect of Vanillin and Vanillyl Glucoside on Cell Viability

Cell Line	Compound	Observation (after 72h)	Reference
MCF-7 (Breast Cancer)	Vanillin	Concentration-dependent reduction in viability	[4]
MCF-7 (Breast Cancer)	Vanillyl Glucoside	Slightly higher efficacy than vanillin	[4]
MCF-10A (Non-tumor Breast)	Vanillin	Significant decrease in viability	[4]
MCF-10A (Non-tumor Breast)	Vanillyl Glucoside	Less toxic profile than vanillin	[4]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures and can be used to assess the effect of methyl vanillate glucoside on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of methyl vanillate glucoside in culture medium. Replace the old medium with the medium containing the compound or a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Wound Healing Assay for Cell Migration

This assay is used to evaluate the effect of a compound on cell migration.

• Cell Seeding: Seed cells in a 6-well plate and grow them to confluence.

• Creating the "Wound": Use a sterile 200 µL pipette tip to create a straight scratch across the cell monolayer.

• Washing: Wash the wells with PBS to remove detached cells.

• Compound Treatment: Add fresh medium containing the test compound or vehicle control.

• Image Acquisition: Capture images of the scratch at 0 hours and at subsequent time points (e.g., 24, 48 hours) using a microscope.

• Data Analysis: Measure the width of the scratch at different points and calculate the percentage of wound closure over time.

Western Blot for Signaling Pathway Analysis

This protocol outlines the steps to analyze protein expression levels.

• Cell Lysis: Treat cells with methyl vanillate glucoside for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., ZEB2, Snail, E-cadherin, Vimentin, and a loading control like GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities and normalize to the loading control.

Visualizations

Caption: Experimental workflow for assessing methyl vanillate glucoside effects.

Caption: Methyl vanillate's inhibition of the ZEB2/Snail signaling pathway.

References

• 1. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Potential: Methyl Vanillate vs. Methyl Vanillate Glucoside

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative overview of the antioxidant activities of methyl vanillate (B8668496) and its glycosidic form, methyl vanillate glucoside. This document synthesizes available experimental data to offer an objective performance comparison, details relevant experimental methodologies, and visualizes key processes to facilitate understanding.

Executive Summary

Antioxidant Activity Profile of Methyl Vanillate

Methyl vanillate, a methyl ester of vanillic acid, has been evaluated for its antioxidant capacity across various in-vitro assays. Notably, its performance varies depending on the specific mechanism of antioxidant action being assessed.

A systematic evaluation of vanillic acid esters revealed that methyl vanillate demonstrated strong activity in the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assay, even stronger than the well-known antioxidant Trolox. However, it showed no activity in the DPPH (2,2-diphenyl-1-picrylhydrazyl) and galvinoxyl radical scavenging assays.[1] This suggests that the steric accessibility of the radical plays a significant role in the scavenging activity of methyl vanillate.

Furthermore, in assays that utilize physiologically relevant peroxyl radicals, such as the Oxygen Radical Absorbance Capacity (ORAC) assay and an oxidative hemolysis inhibition assay (OxHLIA), methyl vanillate exhibited much stronger activity than Trolox.[1] The antioxidant activity in the OxHLIA was also found to be strongly correlated with the lipophilicity of the vanillic acid esters, indicating that methyl vanillate's protective effect against free radical-induced damage to biomembranes increases with its ability to partition into a lipid environment.[1]

Quantitative Antioxidant Data for Methyl Vanillate

Assay	Test Compound	Activity/Result	Reference Compound	Reference Compound Activity/Result
ABTS Radical Scavenging	Methyl Vanillate	Stronger than Trolox	Trolox	Standard
DPPH Radical Scavenging	Methyl Vanillate	No activity	-	-
Galvinoxyl Radical Scavenging	Methyl Vanillate	No activity	-	-
ORAC	Methyl Vanillate	Much stronger than Trolox	Trolox	Standard
OxHLIA	Methyl Vanillate	Much stronger than Trolox	Trolox	Standard

Postulated Antioxidant Activity of Methyl Vanillate Glucoside

Specific experimental data on the antioxidant activity of methyl vanillate glucoside is scarce. However, the effect of glycosylation on the antioxidant potential of phenolic compounds has been a subject of considerable research.

The primary mechanism by which phenolic compounds exert their antioxidant effect is through the donation of a hydrogen atom from their hydroxyl (-OH) groups to neutralize free radicals. When a glucose molecule is attached to one of these hydroxyl groups, forming a glycoside, the hydrogen-donating ability of that specific group is lost. This often leads to a reduction in in-vitro radical scavenging activity as measured by assays like DPPH and ABTS.

Studies comparing flavonoid aglycones (the non-sugar part) and their corresponding glycosides have frequently reported that the aglycones exhibit higher antioxidant activity in chemical-based assays.[2][3] For instance, the initial antioxidant activity of quercetin (B1663063) and luteolin (B72000) (aglycones) was found to be significantly higher than their glycosides, isoquercitrin (B50326) and orientin, in both DPPH and ABTS assays.[2]

Therefore, it is reasonable to hypothesize that methyl vanillate glucoside would exhibit lower in-vitro radical scavenging activity compared to methyl vanillate . The bulky glucose moiety attached to the phenolic hydroxyl group would sterically hinder its interaction with free radicals and eliminate its hydrogen-donating capability.

However, it is crucial to consider the biological relevance. Glycosylation can increase the water solubility and stability of phenolic compounds, potentially leading to improved absorption and bioavailability in vivo.[2][4] The sugar moiety can be cleaved by enzymes in the gut, releasing the active aglycone (methyl vanillate) for absorption.[4] Thus, while the in-vitro activity might be lower, the in-vivo antioxidant effect of methyl vanillate glucoside could be comparable to or even greater than that of methyl vanillate due to enhanced pharmacokinetic properties.

Experimental Protocols

Detailed methodologies for the key antioxidant assays mentioned are provided below for researchers interested in conducting their own comparative studies.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of the deep violet DPPH radical to the pale yellow diphenylpicrylhydrazine is monitored spectrophotometrically.

Materials:

• 2,2-Diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) or ethanol (B145695)

• Test compounds (methyl vanillate, methyl vanillate glucoside)

• Reference standard (e.g., Trolox, Ascorbic Acid)

• 96-well microplate or cuvettes

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.

• Prepare a series of dilutions of the test compounds and the reference standard in methanol.

• In a 96-well plate, add a specific volume of the test compound/standard solution to each well (e.g., 100 µL).

• Add the DPPH solution to each well (e.g., 100 µL).

• Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measure the absorbance of each well at 517 nm.

• A blank containing only methanol and a control containing the solvent and DPPH solution are also measured.

• The percentage of radical scavenging activity is calculated using the following formula:

  where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

• The results can be expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate. The reduction of the blue-green ABTS•+ by an antioxidant is measured by the decrease in absorbance at 734 nm.

Materials:

• 2,2'-Azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS)

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol

• Test compounds (methyl vanillate, methyl vanillate glucoside)

• Reference standard (e.g., Trolox)

• 96-well microplate or cuvettes

• Spectrophotometer or microplate reader

Procedure:

• Prepare the ABTS radical cation (ABTS•+) solution by mixing a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in equal volumes.

• Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This solution is the ABTS•+ stock solution.

• Dilute the ABTS•+ stock solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Prepare a series of dilutions of the test compounds and the reference standard.

• In a 96-well plate, add a small volume of the test compound/standard solution to each well (e.g., 10 µL).

• Add the diluted ABTS•+ solution to each well (e.g., 190 µL).

• Incubate the plate at room temperature for a specific time (e.g., 6 minutes).

• Measure the absorbance at 734 nm.

• The percentage of inhibition of absorbance is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant capacity as the sample.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the DPPH and ABTS assays.

Caption: Workflow of the DPPH Radical Scavenging Assay.

Caption: Workflow of the ABTS Radical Cation Decolorization Assay.

Conclusion

References

• 1. Antioxidative properties of vanillic acid esters in multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of Flavonoid O-Glycoside, C-Glycoside and Their Aglycones on Antioxidant Capacity and Metabolism during In Vitro Digestion and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dacemirror.sci-hub.se [dacemirror.sci-hub.se]

A Comparative Analysis of the Anti-inflammatory Potential: Methyl Vanillate Glucoside Versus its Aglycone

For Immediate Release

Executive Summary

This guide provides a detailed comparison of the potential anti-inflammatory effects of methyl vanillate (B8668496) and its glucoside derivative. Based on current research, the deglycosylation of phenolic compounds generally enhances their anti-inflammatory activity. This is primarily attributed to the increased bioavailability and ability of the aglycone to traverse cellular membranes and interact with intracellular inflammatory signaling pathways. This report synthesizes the available data on methyl vanillate and related compounds to provide a scientifically grounded comparison for researchers, scientists, and drug development professionals.

Data Presentation: A Comparative Overview

The following table summarizes the anti-inflammatory effects of methyl vanillate and inferences on its glucoside based on studies of structurally similar compounds.

Feature	Methyl Vanillate (Aglycone)	Methyl Vanillate Glucoside (Inferred)	Reference Compounds for Glucoside
Inhibition of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β)	Likely inhibits cytokine production. Vanillin (B372448), a related compound, demonstrates significant inhibition of these cytokines.[1][2][3]	Likely possesses inhibitory activity, but potentially to a lesser extent than the aglycone.	Methyl salicylate (B1505791) glycosides have been shown to dose-dependently inhibit the production of TNF-α, IL-1β, and IL-6.[4]
Inhibition of Nitric Oxide (NO) Production	Expected to inhibit NO production. Vanillin effectively suppresses iNOS and NO levels.[1]	Expected to suppress NO accumulation, as seen with methyl salicylate glycosides.[4]	Methyl salicylate glycosides significantly suppressed NO accumulation in LPS-induced macrophages.[4]
Inhibition of Reactive Oxygen Species (ROS)	Possesses antioxidant properties.[5]	Likely reduces ROS levels.	Methyl salicylate glycosides were found to reduce ROS levels induced by LPS.[4]
Inhibition of NF-κB Pathway	Likely inhibits the NF-κB pathway, a common mechanism for related phenolic compounds like vanillin and vanillic acid.[1][6]	The larger glycoside structure may hinder interaction with intracellular signaling components of the NF-κB pathway.	Deglycosylation of flavones was shown to be crucial for the inhibition of NF-κB transcriptional activity.[7][8]
Inhibition of Lipoxygenase (LOX)	Potential for LOX inhibition, a property observed in other phenolic compounds.[9][10][11]	The effect on LOX is unknown, but glycosylation could influence binding to the enzyme.	Not directly studied for methyl vanillate glucoside.
Cellular Uptake and Bioavailability	Higher predicted cellular uptake due to its smaller size and lower polarity.	Lower predicted cellular uptake. Glycosylation generally decreases the lipophilicity of compounds, potentially reducing passive diffusion across cell membranes.[7][8]	Studies on flavones show that deglycosylation increases cellular uptake.[7][8]

The Impact of Glycosylation on Anti-inflammatory Activity

Glycosylation, the attachment of a sugar moiety to a molecule, is a common modification of natural products in plants. While this process can increase the water solubility and stability of a compound, it often has a significant impact on its biological activity.[12][13] In the context of inflammation, the presence of a bulky sugar group can sterically hinder the aglycone from binding to its molecular targets, such as enzymes and transcription factors.

Research on flavones has demonstrated that the aglycones are more potent inhibitors of the pro-inflammatory transcription factor NF-κB and the cytokine TNF-α compared to their glycoside counterparts.[7][8] This is largely attributed to the enhanced cellular uptake of the less polar aglycones, allowing them to reach their intracellular targets more efficiently.[7] While some studies suggest that glycosides may exhibit activity in vivo, this is often dependent on their hydrolysis to the aglycone form by gut microbiota before absorption.

Experimental Protocols

While specific experimental protocols for a direct comparison of methyl vanillate and its glucoside are not available, the following are generalized methodologies commonly employed in the assessment of anti-inflammatory agents, based on the cited literature.

In Vitro Anti-inflammatory Assay in Macrophages

• Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Viability Assay: To determine non-toxic concentrations of the test compounds, a cell viability assay such as the MTT assay is performed. Cells are treated with various concentrations of methyl vanillate or its glucoside for 24 hours.

• Induction of Inflammation: Macrophages are pre-treated with the test compounds for a specified period (e.g., 1-2 hours) before being stimulated with an inflammatory agent like lipopolysaccharide (LPS) to induce an inflammatory response.

• Measurement of Nitric Oxide (NO): The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent.

• Measurement of Pro-inflammatory Cytokines: The levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the cell culture supernatants are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Western Blot Analysis for NF-κB Pathway: To investigate the mechanism of action, the expression and phosphorylation of key proteins in the NF-κB signaling pathway (e.g., p65, IκBα) are analyzed by Western blotting.

Visualizing the Mechanisms

Inflammatory Signaling Pathway: NF-κB

The NF-κB pathway is a critical regulator of the inflammatory response and a common target for anti-inflammatory compounds.

Caption: The NF-κB signaling pathway and the proposed inhibitory action of the aglycone.

Experimental Workflow for In Vitro Anti-inflammatory Screening

The following diagram outlines a typical workflow for evaluating the anti-inflammatory properties of test compounds in a cell-based assay.

Caption: A generalized workflow for in vitro evaluation of anti-inflammatory compounds.

Conclusion

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Inflammatory Effect of Vanillin Protects the Stomach against Ulcer Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Anti-inflammatory activity of methyl salicylate glycosides isolated from Gaultheria yunnanensis (Franch.) Rehder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Vanillic acid inhibits inflammatory mediators by suppressing NF-κB in lipopolysaccharide-stimulated mouse peritoneal macrophages [pubmed.ncbi.nlm.nih.gov]
• 7. Flavone deglycosylation increases their anti-inflammatory activity and absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lipoxygenase Inhibition by Plant Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Designing of enzyme inhibitors based on active site specificity: lessons from methyl gallate and its lipoxygenase inhibitory profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lipoxygenase Inhibition by Plant Extracts [mdpi.com]
• 12. polyphenols-site.com [polyphenols-site.com]
• 13. Just Add Sugar: Research Shows Common Antioxidant Can Be More Beneficial Through Glycosylation [usu.edu]

A Comparative Analysis of the Bioactivity of Methyl Vanillate Glucoside and Other Phenolic Glucosides

Aimed at researchers, scientists, and drug development professionals, this guide provides an objective comparison of the bioactive properties of methyl vanillate (B8668496) glucoside and other prominent phenolic glucosides, supported by available experimental data.

Introduction

Phenolic glucosides, a diverse group of naturally occurring compounds, are of significant interest in the pharmaceutical and nutraceutical industries due to their wide range of biological activities. These molecules consist of a phenolic aglycone linked to a glucose moiety. The presence of the sugar unit can significantly influence the compound's solubility, stability, bioavailability, and ultimately, its bioactivity. This guide focuses on comparing the bioactivity of methyl vanillate glucoside with other well-researched phenolic glucosides, namely arbutin, salicin, and phloridzin. While data on methyl vanillate glucoside is emerging, this comparison leverages the extensive research on its aglycone, methyl vanillate, and related compounds to provide a comprehensive overview.

Comparative Bioactivity Data

The following tables summarize the quantitative data on the antioxidant, anti-inflammatory, and anticancer activities of methyl vanillate (as a proxy for its glucoside) and other selected phenolic glucosides. It is important to note that direct comparative studies under identical experimental conditions are limited, and thus the data should be interpreted with consideration of the different methodologies employed.

Table 1: Antioxidant Activity

Compound	Assay	Test System	IC50 / Activity	Reference
Methyl Vanillate	DPPH Radical Scavenging	Chemical Assay	No significant activity
ABTS Radical Scavenging	Chemical Assay	Stronger than Trolox
Oxygen Radical Absorbance Capacity (ORAC)	Chemical Assay	Stronger than Trolox
Arbutin	DPPH Radical Scavenging	Chemical Assay	-
Superoxide Radical Scavenging	Chemical Assay	-
Salicin	-	-	Limited direct antioxidant data available
Phloridzin	DPPH Radical Scavenging	Chemical Assay	Reported activity
ABTS Radical Scavenging	Chemical Assay	Reported activity

Note: Specific IC50 values are often highly dependent on the specific experimental setup and are therefore presented here in relative terms where direct numerical comparison is not appropriate.

Table 2: Anti-inflammatory Activity

Compound	Model	Key Findings	Reference
Methyl Vanillate	LPS-stimulated RAW264.7 macrophages	Inhibition of NO, TNF-α, IL-1β, and IL-6 production.
Arbutin	Rat model of demyelination	Reduction of pro-inflammatory markers.
Lead acetate-induced testicular injury in rats	Inhibition of JAK2/STAT3 and NLRP3/caspase-1 pathways.
Salicin	Dextran-induced colitis in animal models	Suppression of pro-inflammatory cytokine release.
Phloridzin	H2O2-induced HepG2 cells	Regulation of the IL-1β/IKB-α/NF-KB signaling pathway.

Table 3: Anticancer Activity

Compound	Cell Line	Key Findings	Reference
Methyl Vanillate	Ovarian cancer cells (SKOV3)	Inhibition of proliferation, migration, and EMT via the ZEB2/Snail signaling pathway.
Breast cancer cells (MCF-7 and MDA-MB-231)	Pro-oxidant action leading to increased ROS and apoptosis. Dimerization of methyl vanillate enhanced this effect.
Vanillin Glucoside	Breast cancer cells (MCF-7)	Slightly higher efficacy in reducing cell viability compared to vanillin.
Arbutin	-	Limited direct anticancer data available.
Salicin	Cancer models	Inhibition of tumor growth.
Phloridzin	-	Antitumor effects reported.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and validation of findings. Below are representative protocols for common bioactivity assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common spectrophotometric method for determining antioxidant capacity.

• Preparation of Reagents: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727). The test compounds are dissolved in a suitable solvent (e.g., methanol or DMSO) to various concentrations.

• Assay Procedure: An aliquot of the test compound solution is mixed with the DPPH solution. The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the DPPH solution with the sample. The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is then determined.

Nitric Oxide (NO) Production Assay in Macrophages

This assay measures the anti-inflammatory activity of a compound by quantifying the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

• Cell Culture: RAW 264.7 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Cell Treatment: Cells are seeded in a multi-well plate and allowed to adhere. They are then pre-treated with various concentrations of the test compound for a specific duration (e.g., 1 hour) before being stimulated with LPS (e.g., 1 µg/mL) for a longer period (e.g., 24 hours).

• Nitrite (B80452) Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent system. This involves mixing the supernatant with sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) to form a colored azo product.

• Measurement and Calculation: The absorbance of the colored solution is measured at approximately 540 nm. The nitrite concentration is determined from a standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

• Cell Seeding and Treatment: Cancer cells are seeded in a 96-well plate and treated with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Incubation: After the treatment period, the culture medium is replaced with a fresh medium containing MTT solution (e.g., 0.5 mg/mL). The plate is then incubated for a few hours (e.g., 4 hours) to allow the viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Measurement and Calculation: The absorbance of the solubilized formazan is measured at a specific wavelength (typically between 500 and 600 nm). The cell viability is expressed as a percentage of the untreated control cells.

Signaling Pathways and Mechanisms of Action

The bioactivity of phenolic glucosides is often mediated through their interaction with specific cellular signaling pathways.

Anti-inflammatory Signaling

Many phenolic compounds exert their anti-inflammatory effects by modulating the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as LPS, lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including those for TNF-α, IL-1β, and IL-6.

Caption: Inhibition of the NF-κB signaling pathway by phenolic glucosides.

Anticancer Signaling

The anticancer effects of some phenolic compounds are linked to their ability to induce apoptosis (programmed cell death) and inhibit cell proliferation and metastasis. For instance, methyl vanillate has been shown to inhibit the ZEB2/Snail signaling pathway, which is involved in the epithelial-mesenchymal transition (EMT), a key process in cancer metastasis.

Caption: Inhibition of the ZEB2/Snail signaling pathway by methyl vanillate glucoside.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for screening and characterizing the bioactivity of phenolic glucosides.

Caption: General experimental workflow for bioactivity assessment.

Conclusion

While direct experimental data on the bioactivity of methyl vanillate glucoside is still limited, the available evidence for its aglycone, methyl vanillate, and related phenolic glucosides suggests its potential as a valuable bioactive compound. The glycosylation of methyl vanillate is likely to influence its pharmacokinetic profile, potentially enhancing its bioavailability and efficacy. Further research is warranted to fully elucidate the specific antioxidant, anti-inflammatory, and anticancer properties of methyl vanillate glucoside and to directly compare its potency with other phenolic glucosides. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for such future investigations.

Validating the Anticancer Effects of Vanillate Derivatives in Diverse Cancer Models: A Comparative Guide

Disclaimer: Due to the limited availability of specific data on the anticancer effects of "Methyl vanillate (B8668496) glucoside," this guide provides a comparative analysis of its aglycone, Methyl vanillate , and a closely related compound, Vanillin . These compounds offer valuable insights into the potential therapeutic activities of this class of molecules in oncology.

This guide offers a comparative overview of the anticancer properties of Methyl vanillate and Vanillin across various cancer models. It is intended for researchers, scientists, and drug development professionals, providing experimental data, detailed methodologies for key assays, and visualizations of associated signaling pathways.

Comparative Efficacy of Methyl Vanillate and Vanillin

The following tables summarize the quantitative data on the in vitro efficacy of Methyl vanillate, its derivatives, and Vanillin in different cancer cell lines.

Table 1: In Vitro Anticancer Activity of Methyl Vanillate and its Derivatives

Compound	Cancer Cell Line	Assay	Efficacy Metric (IC50)	Source
Methyl vanillate	Ovarian (SKOV3)	Proliferation Assay	Dose-dependent inhibition	[1]
Methyl vanillate (MV)	Breast (MCF-7, MDA-MB-231)	Viability Assay	Less potent than DMV	[2][3]
Methyl divanillate (DMV)	Breast (MCF-7, MDA-MB-231)	Viability Assay	More potent than MV	[2][3]
Oleanolic acid methyl vanillate derivative	Cervical (HeLa)	MTT Assay	56.4 µM (24h), 33.8 µM (48h)	[4]

Table 2: In Vitro Anticancer Activity of Vanillin

Compound	Cancer Cell Line	Assay	Efficacy Metric (IC50)	Source
Vanillin	Colorectal (HT-29)	MTS Assay	400 µg/mL	[5]
Vanillin	Colorectal (SW480/NNMT)	Viability Assay	3.15 mM	[6]
Vanillin	Glioblastoma (LN229)	Proliferation Assay	~98 µM	[7]
Vanillin	Breast Cancer	Viability Assay	2.6 mM	[7]
Vanillin	Hepatocellular Carcinoma	Invasion Assay	IC50 for invasion inhibition	[8]

Signaling Pathways and Mechanisms of Action

Methyl vanillate and Vanillin exert their anticancer effects by modulating several key signaling pathways involved in cell proliferation, migration, and survival.

Methyl Vanillate Signaling Pathway

In ovarian cancer, Methyl vanillate has been shown to inhibit the epithelial-mesenchymal transition (EMT), a critical process in cancer metastasis. It achieves this by downregulating the transcription factors ZEB2 and Snail, leading to an increase in E-cadherin and a decrease in vimentin (B1176767) expression.[1][9] In breast cancer models, Methyl vanillate and its dimer, Methyl divanillate, have been observed to induce a pro-oxidant effect, leading to an increase in reactive oxygen species (ROS) and subsequent apoptosis.[2][3]

Caption: Methyl Vanillate's anticancer mechanism.

Vanillin Signaling Pathway

Vanillin has been demonstrated to interact with multiple signaling pathways. In human lung cancer cells, it inhibits the PI3K/Akt pathway, which is crucial for cell migration.[10] In cervical cancer cells, Vanillin enhances TRAIL-induced apoptosis by inhibiting the activation of NF-κB.[11] Furthermore, Vanillin has been shown to bind to and inhibit Calcium/calmodulin-dependent protein kinase IV (CAMK4), a protein implicated in the proliferation of several cancers, including hepatocellular carcinoma and neuroblastoma.[12]

Caption: Key signaling pathways modulated by Vanillin.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Experimental Workflow Overview

The general workflow for in vitro evaluation of anticancer compounds involves assessing cell viability and proliferation, migratory and invasive potential, and the underlying molecular mechanisms.

Caption: General workflow for in vitro anticancer studies.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.[13][14]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Methyl vanillate or Vanillin) and a vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150-200 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value is determined as the concentration of the compound that causes 50% inhibition of cell growth.

Transwell Migration and Invasion Assay

This assay is used to assess the migratory and invasive potential of cancer cells in vitro.[15][16][17][18]

• Chamber Preparation: For invasion assays, coat the upper surface of the Transwell insert membrane (typically 8 µm pore size) with a thin layer of Matrigel and allow it to solidify. For migration assays, no coating is needed.

• Cell Seeding: Seed cancer cells (e.g., 5 x 10^4 cells) in serum-free medium into the upper chamber of the Transwell insert.

• Chemoattractant Addition: Add medium containing a chemoattractant (e.g., 10% fetal bovine serum) to the lower chamber.

• Incubation: Incubate the plate for a period that allows for cell migration or invasion (e.g., 24-48 hours).

• Cell Removal: Carefully remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fixation and Staining: Fix the migrated cells on the lower surface of the membrane with methanol (B129727) and stain with a solution such as crystal violet.

• Cell Quantification: Count the number of migrated cells in several random microscopic fields. The results are often expressed as the percentage of migrated cells compared to the control.

Western Blot Analysis

Western blotting is used to detect and quantify the expression levels of specific proteins involved in signaling pathways.[19][20][21][22][23]

• Cell Lysis: After treatment with the test compound, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay, such as the BCA assay.

• SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C. Following washes, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and visualize them using an imaging system.

• Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin or GAPDH) to determine the relative protein expression levels.

References

• 1. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositorio.unesp.br [repositorio.unesp.br]
• 3. researchgate.net [researchgate.net]
• 4. Anti-cancer activity of novel oleanolic acid methyl ester derivative in HeLa cervical cancer cells is mediated through apoptosis induction and reactive oxygen species production | ||| Bangladesh Journal of Pharmacology ||| [bdpsjournal.org]
• 5. scispace.com [scispace.com]
• 6. Vanillin downregulates NNMT and attenuates NNMT-related resistance to 5-fluorouracil via ROS-induced cell apoptosis in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jabonline.in [jabonline.in]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Vanillin Enhances TRAIL-Induced Apoptosis in Cancer Cells through Inhibition of NF-κB Activation | In Vivo [iv.iiarjournals.org]
• 12. *Advances in Clinical and Experimental Medicine [advances.umw.edu.pl]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 16. clyte.tech [clyte.tech]
• 17. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. fishersci.de [fishersci.de]
• 19. benchchem.com [benchchem.com]
• 20. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 21. medium.com [medium.com]
• 22. Western blot protocol | Abcam [abcam.com]
• 23. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]

A Comparative Analysis of the Biological Effects of Methyl Vanillate Glucoside and Vanillin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological effects of methyl vanillate (B8668496) glucoside and the well-studied flavoring agent, vanillin (B372448). The following sections present a quantitative analysis of their respective antioxidant, anti-inflammatory, and cytotoxic properties, supported by experimental data. Detailed methodologies for the key experiments are also provided to facilitate reproducibility and further investigation.

Data Presentation: A Quantitative Comparison

The biological activities of vanillin, methyl vanillate, and vanillyl glucoside (as a proxy for methyl vanillate glucoside) are summarized below. The data has been compiled from various in vitro studies to provide a comparative overview.

Biological Effect	Compound	Assay	Cell Line/System	Key Findings
Antioxidant Activity	Vanillin	DPPH Radical Scavenging	-	IC50: 283.76 µg/mL[1]
ABTS Radical Scavenging	-	Stronger activity than ascorbic acid and Trolox[2]
Methyl Vanillate	DPPH Radical Scavenging	-	30-fold less effective than its dimer, methyl divanillate[3]
Vanillyl Glucoside	ABTS Radical Scavenging	-	Possesses good antioxidant activity[4][5]
Anti-inflammatory Activity	Vanillin	Nitric Oxide (NO) Production	RAW 264.7	Significant inhibition of NO production in a concentration-dependent manner[6]
Cytokine Inhibition (TNF-α, IL-1β, IL-6)	RAW 264.7	Notable reduction in pro-inflammatory cytokine levels[6]
Methyl Vanillate	-	-	Limited direct data available.
Vanillyl Glucoside	-	-	Limited direct data available.
Cytotoxicity	Vanillin	MTT Assay	MCF-7 (Breast Cancer)	Inhibited proliferation of MCF-7 cells with an IC50 of approximately 800 µM after 72h.
Vanillyl Glucoside	Crystal Violet Assay	MCF-7 (Breast Cancer)	Showed a slightly higher efficacy in reducing cell viability compared to vanillin after 72h.
Methyl Vanillate	Proliferation Assay	MCF-7 & MDA-MB-231 (Breast Cancer)	Exhibited a pro-oxidant action, leading to decreased cell viability.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antioxidant Activity Assays

a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay assesses the ability of a compound to act as a free radical scavenger or hydrogen donor.

• Reagents: DPPH solution (typically 0.1 mM in methanol (B129727) or ethanol), test compound solutions at various concentrations, and a positive control (e.g., ascorbic acid).

• Procedure:

  • A defined volume of the test compound solution is mixed with an equal volume of the DPPH working solution in a 96-well plate or cuvette.

  • The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

  • The absorbance of the solution is measured spectrophotometrically at a wavelength of 517 nm.

  • A blank containing only the solvent and DPPH solution is also measured.

• Calculation: The percentage of scavenging activity is calculated using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100 The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is then determined.

b) ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay also measures the free radical scavenging capacity of a compound.

• Reagents: ABTS solution (7 mM), potassium persulfate (2.45 mM), test compound solutions, and a positive control (e.g., Trolox).

• Procedure:

  • The ABTS radical cation (ABTS•+) is generated by reacting the ABTS stock solution with potassium persulfate in the dark at room temperature for 12-16 hours.

  • The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol) to an absorbance of approximately 0.70 at 734 nm.

  • A small volume of the test compound solution is added to the diluted ABTS•+ solution.

  • The mixture is incubated at room temperature for a specific time (e.g., 6 minutes).

  • The absorbance is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated, and the IC50 value is determined similarly to the DPPH assay.

Anti-inflammatory Activity Assay

a) Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

This assay measures the inhibition of nitric oxide production, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• Procedure:

  • Cells are seeded in a 96-well plate at a suitable density (e.g., 1.5 x 10^5 cells/well) and allowed to adhere overnight.

  • The cells are pre-treated with various concentrations of the test compound for a few hours (e.g., 2 hours).

  • The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response and incubated for a further period (e.g., 18-24 hours).

  • The concentration of nitrite (B80452) (a stable product of NO) in the cell culture supernatant is determined using the Griess reagent.

  • The absorbance is measured at 540 nm.

• Calculation: The amount of nitrite is calculated from a sodium nitrite standard curve, and the percentage of NO inhibition by the test compound is determined.

Cytotoxicity Assay

a) MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is used to assess cell metabolic activity as a measure of cell viability and proliferation.

• Cell Culture: The desired cell line (e.g., MCF-7 breast cancer cells) is cultured in an appropriate medium.

• Procedure:

  • Cells are seeded in a 96-well plate and allowed to attach.

  • The cells are treated with various concentrations of the test compound and incubated for a specific duration (e.g., 24, 48, or 72 hours).

  • After the incubation period, the MTT reagent is added to each well, and the plate is incubated for a few hours (e.g., 4 hours) to allow the formation of formazan (B1609692) crystals by metabolically active cells.

  • A solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured at a wavelength between 550 and 600 nm.

• Calculation: Cell viability is expressed as a percentage of the untreated control, and the IC50 value (the concentration that inhibits 50% of cell growth) is calculated.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathways affected by vanillin and methyl vanillate, as well as a conceptual workflow for comparing their biological effects.

Caption: Vanillin's Anti-Inflammatory Signaling Pathway.

Caption: Methyl Vanillate and the Wnt/β-catenin Signaling Pathway.

Caption: Experimental Workflow for Comparative Biological Effect Analysis.

Conclusion

This comparative guide highlights the biological activities of vanillin and its related compounds, methyl vanillate and vanillyl glucoside. Vanillin demonstrates robust antioxidant and anti-inflammatory properties, with well-documented effects on key signaling pathways.[3][6][7][8][9][10][11][12][13] Methyl vanillate shows potential in activating the Wnt/β-catenin pathway and exhibits pro-oxidant effects in cancer cells.[14][15][16][17][18] The glycosylated form, vanillyl glucoside, displays promising antioxidant and cytotoxic activities, in some cases surpassing its parent compound.

Further research is warranted to fully elucidate the biological effects and mechanisms of action of methyl vanillate and its glucoside, particularly in direct comparison with vanillin. Such studies will be invaluable for the development of novel therapeutic agents in various fields of medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessment of the Vanillin Anti-Inflammatory and Regenerative Potentials in Inflamed Primary Human Gingival Fibroblast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Novel glycoside of vanillyl alcohol, 4-hydroxy-3-methoxybenzyl-α-D-glucopyranoside: study of enzymatic synthesis, in vitro digestion and antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-Neuroinflammatory Effects of Vanillin Through the Regulation of Inflammatory Factors and NF-κB Signaling in LPS-Stimulated Microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Vanillin Protects Dopaminergic Neurons against Inflammation-Mediated Cell Death by Inhibiting ERK1/2, P38 and the NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Inhibitory Effects of Vanillin on the Growth of Melanoma by Reducing Nuclear Factor-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Vanillin enhances TRAIL-induced apoptosis in cancer cells through inhibition of NF-kappaB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Anti-Inflammatory Effect of Vanillin Protects the Stomach against Ulcer Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pharcos.com [pharcos.com]
• 15. Methyl vanillate | Wnt/β-catenin Activator | AmBeed.com [ambeed.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Methyl Vanillate | Wnt/beta-catenin | TargetMol [targetmol.com]
• 18. selleckchem.com [selleckchem.com]

A Comparative Guide to HPLC and LC-MS Methods for the Cross-Validation of Methyl Vanillate Glucoside

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of specific compounds is paramount. Methyl vanillate (B8668496) glucoside, a phenolic compound of interest in various fields, requires robust analytical methods for its determination. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Mass Spectrometry (LC-MS) are two of the most powerful and widely used techniques for the analysis of such small molecules.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and accuracy of quantitative analysis. Below are representative protocols for both HPLC-UV and LC-MS/MS that could be applied for the analysis of Methyl vanillate glucoside.

High-Performance Liquid Chromatography (HPLC-UV) Method

This protocol outlines a standard reversed-phase HPLC method with UV detection, which is a common and cost-effective approach for the quantification of phenolic compounds.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient: A time-based gradient from 10% B to 70% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 270 nm.

• Injection Volume: 20 µL.

• Sample Preparation: Samples are dissolved in a suitable solvent (e.g., methanol-water mixture), filtered through a 0.45 µm filter, and then injected into the HPLC system.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Method

This protocol describes a more sensitive and selective LC-MS/MS method, ideal for trace-level detection and analysis in complex matrices.

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: A rapid gradient from 5% B to 95% B over 8 minutes.

• Flow Rate: 0.3 mL/min.

• Mass Spectrometry Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): [M+H]⁺ for Methyl vanillate glucoside (C15H20O9, MW: 344.31).

  • Product Ions (Q3): Specific fragment ions of Methyl vanillate glucoside. The selection of precursor and product ions is a critical step in method development.

• Sample Preparation: Similar to the HPLC method, with the potential for more dilute samples due to higher sensitivity.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the expected performance characteristics for the quantification of Methyl vanillate glucoside using the hypothetical HPLC and LC-MS/MS methods, based on typical validation data for similar small molecules.[6][7][8]

Table 1: Comparison of Key Validation Parameters

Validation Parameter	HPLC-UV Method	LC-MS/MS Method
Linearity (R²)	> 0.998	> 0.999
Linear Range	0.5 - 100 µg/mL	0.1 - 1000 ng/mL
Accuracy (% Recovery)	95 - 105%	98 - 102%
Precision (RSD%)
- Repeatability	< 2.0%	< 1.5%
- Intermediate Precision	< 3.0%	< 2.5%
Limit of Detection (LOD)	~50 ng/mL	~0.05 ng/mL
Limit of Quantitation (LOQ)	~150 ng/mL	~0.15 ng/mL

Table 2: General Method Characteristics

Feature	HPLC-UV Method	LC-MS/MS Method
Selectivity	Moderate; susceptible to co-eluting compounds with similar UV spectra.	High; based on specific mass-to-charge ratios of precursor and product ions.
Sensitivity	Good for moderate to high concentrations.	Excellent for trace-level analysis.
Analysis Time per Sample	20 - 30 minutes	8 - 15 minutes
Cost per Sample	Lower	Higher
Instrumentation Cost	Moderate	High
Robustness	Generally high and widely available.	Requires more specialized expertise for operation and maintenance.
Typical Applications	Routine quality control, purity assessment, analysis of major components.	Bioanalysis, metabolomics, impurity profiling, analysis in complex matrices.

Mandatory Visualization

The following diagrams illustrate the cross-validation workflow and a logical comparison of the two analytical techniques.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. Q2R1.pptx [slideshare.net]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. mdpi.com [mdpi.com]
• 7. Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry - ProQuest [proquest.com]
• 8. researchgate.net [researchgate.net]

Unveiling the In Vivo Antioxidant Potential of Methyl Vanillate Glucoside: A Comparative Analysis

A comprehensive guide for researchers and drug development professionals evaluating the in vivo antioxidant properties of Methyl Vanillate (B8668496) Glucoside against established and related antioxidant compounds. This report synthesizes available animal model data, details experimental methodologies, and visualizes key pathways to aid in a thorough comparative assessment.

While in vitro studies have highlighted the antioxidant potential of a wide array of phenolic compounds, in vivo validation remains a critical step in the development of novel therapeutic agents. This guide focuses on Methyl vanillate glucoside, a naturally occurring phenolic glycoside, and compares its antioxidant performance in animal models with its aglycone form, methyl vanillate, the related vanillic acid, and the well-established antioxidants, Vitamin C and Trolox.

Due to a lack of direct in vivo studies on isolated Methyl vanillate glucoside, this guide draws upon data from studies on plant extracts where it has been identified as a significant component. This approach provides valuable preliminary insights into its potential in vivo bioactivity, while also highlighting the need for further research on the purified compound.

Comparative Analysis of In Vivo Antioxidant Efficacy

The antioxidant effects of Methyl vanillate glucoside (as a component of plant extracts), its related compounds, and standard antioxidants have been evaluated in various animal models of oxidative stress. The following tables summarize the quantitative data from these studies, focusing on key biomarkers of oxidative stress and the activity of endogenous antioxidant enzymes.

Table 1: Effect on Lipid Peroxidation (Malondialdehyde - MDA) and Protein Oxidation

Compound/Extract	Animal Model	Dosing Regimen	Tissue/Sample	MDA Levels (nmol/mg protein)	Protein Carbonyl Levels	Reference
Illicium verum Extract (contains Methyl vanillate glucoside)	Rat (Alcohol-induced ulcer)	500 mg/kg, p.o.	Gastric mucosa	↓ (Significant reduction compared to ulcer group)	Not Reported	[1]
Ficus carica Extract (contains Methyl vanillate glucoside)	Rat (Alloxan-induced diabetes)	Not specified	Pancreas, Liver, Kidney	↓ (Significant reduction compared to diabetic group)	Not Reported	[2]
Vanillic Acid	Hamster (DMBA-induced carcinogenesis)	200 mg/kg bw, p.o.	Plasma & Buccal Mucosa	↓ (Restored to near normal levels)	Not Reported
Vanillic Acid	Rat (Aβ1-40-induced cognitive impairment)	50 mg/kg	Plasma	↓ (Significantly decreased)	Not Reported	[3]
Vitamin C	Rat (Sepsis model)	18 mg/day, p.o.	Not specified	Not Reported	Not Reported	[4]
Trolox	Rat (3-NPA-induced neurotoxicity)	40, 80, 160 mg/kg, p.o.	Striatum	↓ (Significantly decreased)	Not Reported

Note: "↓" indicates a decrease in the measured parameter. The significance of the change is noted where reported in the source study.

Table 2: Effect on Endogenous Antioxidant Enzyme Activity

Compound/Extract	Animal Model	Dosing Regimen	Tissue/Sample	Superoxide (B77818) Dismutase (SOD) Activity	Catalase (CAT) Activity	Glutathione (B108866) Peroxidase (GPx) Activity	Reduced Glutathione (GSH) Levels	Reference
Illicium verum Extract	Rat (Alcohol-induced ulcer)	500 mg/kg, p.o.	Gastric mucosa	↑ (Induced activity)	↑ (Induced activity)	Not Reported	↑ (Enhanced production)	[1]
Ficus carica Extract	Rat (Alloxan-induced diabetes)	Not specified	Pancreas, Liver, Kidney	Not Reported	↑ (Increased activity)	↑ (Increased activity)	↑ (Increased levels)	[2]
Vanillic Acid	Hamster (DMBA-induced carcinogenesis)	200 mg/kg bw, p.o.	Plasma & Buccal Mucosa	↑ (Restored to near normal)	↑ (Restored to near normal)	↑ (Restored to near normal)	↑ (Restored to near normal)
Vanillic Acid	Mouse (Aβ1-42-induced neurotoxicity)	30 mg/kg, i.p.	Brain	Not Reported	Not Reported	Not Reported	↑ (Enhanced levels)	[5]
Vitamin C	Rat (Sepsis model)	18 mg/day, p.o.	Not specified	Not Reported	Not Reported	Not Reported	Not Reported	[4]
Trolox	Rat (3-NPA-induced neurotoxicity)	40, 80, 160 mg/kg, p.o.	Striatum	Not Reported	Not Reported	Not Reported	↑ (Significantly restored)

Note: "↑" indicates an increase in the measured parameter. The significance of the change is noted where reported in the source study.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the cited studies for assessing antioxidant activity.

Malondialdehyde (MDA) Assay (Thiobarbituric Acid Reactive Substances - TBARS)

This assay is a widely used method for measuring lipid peroxidation.

• Principle: Malondialdehyde (MDA), a product of lipid peroxidation, reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored complex. The absorbance of this complex is measured spectrophotometrically, typically around 532 nm.

• Protocol Summary:

  • Tissue Homogenization: Tissues are homogenized in a cold buffer (e.g., 1.15% KCl or phosphate (B84403) buffer).

  • Reaction: An aliquot of the homogenate is mixed with a solution of TBA and an acid (e.g., trichloroacetic acid - TCA).

  • Incubation: The mixture is heated in a boiling water bath for a specific time (e.g., 15-60 minutes) to facilitate the reaction.

  • Centrifugation: After cooling, the mixture is centrifuged to precipitate proteins.

  • Measurement: The absorbance of the supernatant is read at 532 nm.

  • Quantification: The concentration of MDA is calculated using the molar extinction coefficient of the MDA-TBA complex.

Superoxide Dismutase (SOD) Activity Assay

This assay measures the activity of the antioxidant enzyme superoxide dismutase.

• Principle: SOD catalyzes the dismutation of the superoxide radical (O2•−) into hydrogen peroxide (H2O2) and molecular oxygen (O2). The assay typically involves a system that generates superoxide radicals (e.g., xanthine (B1682287)/xanthine oxidase) and a detector molecule that reacts with superoxide to produce a colored product. The presence of SOD inhibits this reaction, and the degree of inhibition is proportional to the SOD activity.

• Protocol Summary:

  • Sample Preparation: Serum, plasma, or tissue homogenates are prepared.

  • Reaction Mixture: The sample is added to a reaction mixture containing a superoxide-generating system and a detector molecule (e.g., WST-1).

  • Initiation: The reaction is initiated by the addition of xanthine oxidase.

  • Incubation: The mixture is incubated at a specific temperature for a set time.

  • Measurement: The absorbance is measured at a specific wavelength (e.g., 450 nm).

  • Calculation: The percentage of inhibition of the colorimetric reaction is calculated to determine SOD activity, often compared to a standard curve.

Catalase (CAT) Activity Assay

This assay quantifies the activity of catalase, an enzyme that decomposes hydrogen peroxide.

• Principle: Catalase catalyzes the decomposition of hydrogen peroxide (H2O2) into water and oxygen. The assay measures the rate of H2O2 disappearance. One common method involves monitoring the decrease in absorbance at 240 nm as H2O2 is consumed.

• Protocol Summary:

  • Sample Preparation: Plasma or tissue homogenates are prepared in a suitable buffer.

  • Reaction Initiation: The reaction is initiated by adding a known concentration of H2O2 to the sample.

  • Measurement: The decrease in absorbance at 240 nm is monitored over time using a spectrophotometer.

  • Calculation: The rate of decrease in absorbance is used to calculate the catalase activity, typically expressed as units per milligram of protein.

Glutathione Peroxidase (GPx) Activity Assay

This assay measures the activity of the antioxidant enzyme glutathione peroxidase.

• Principle: GPx catalyzes the reduction of hydroperoxides, including hydrogen peroxide, using reduced glutathione (GSH) as a reductant, which is oxidized to glutathione disulfide (GSSG). The activity is often measured indirectly in a coupled reaction with glutathione reductase (GR), which reduces GSSG back to GSH using NADPH. The oxidation of NADPH to NADP+ is monitored by the decrease in absorbance at 340 nm.

• Protocol Summary:

  • Sample Preparation: Tissue homogenates or cell lysates are prepared.

  • Reaction Mixture: The sample is added to a reaction mixture containing GSH, glutathione reductase, and NADPH.

  • Initiation: The reaction is started by the addition of a substrate for GPx (e.g., cumene (B47948) hydroperoxide or tert-butyl hydroperoxide).

  • Measurement: The decrease in absorbance at 340 nm is recorded over time.

  • Calculation: The rate of NADPH consumption is directly proportional to the GPx activity.

Reduced Glutathione (GSH) Assay

This assay quantifies the levels of the non-enzymatic antioxidant, reduced glutathione.

• Principle: A common method for measuring GSH is based on its reaction with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent). GSH reduces DTNB to 5-thio-2-nitrobenzoic acid (TNB), which is a yellow-colored compound that can be measured spectrophotometrically at 412 nm.

• Protocol Summary:

  • Sample Preparation: Blood or tissue samples are deproteinized, often using an acid like metaphosphoric acid or TCA.

  • Reaction: The deproteinized sample is mixed with DTNB in a buffer solution.

  • Incubation: The reaction is allowed to proceed for a short period at room temperature.

  • Measurement: The absorbance of the yellow-colored TNB is measured at 412 nm.

  • Quantification: The concentration of GSH is determined by comparing the absorbance to a standard curve prepared with known concentrations of GSH.

Visualizing Antioxidant Mechanisms and Workflows

To better understand the complex interactions and processes involved in antioxidant defense and the experimental evaluation thereof, the following diagrams have been generated using Graphviz.

Caption: Endogenous and Exogenous Antioxidant Defense Mechanisms against ROS.

Caption: General Experimental Workflow for In Vivo Antioxidant Studies.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. mdpi.com [mdpi.com]
• 3. Vanillic acid attenuates amyloid β1-40-induced long-term potentiation deficit in male rats: an in vivo investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Vanillic acid attenuates Aβ1-42-induced oxidative stress and cognitive impairment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Bioavailability Analysis: Methyl Vanillate Glucoside vs. Methyl Vanillate

A Guide for Researchers and Drug Development Professionals

Inferred Bioavailability Comparison

Based on the general principles of the absorption of phenolic compounds and their glycosides, a difference in the bioavailability of methyl vanillate (B8668496) and methyl vanillate glucoside can be anticipated. Methyl vanillate, as the aglycone, is likely to be more lipophilic and therefore more readily absorbed across the intestinal epithelium via passive diffusion. In contrast, the bioavailability of methyl vanillate glucoside is expected to be lower and dependent on enzymatic hydrolysis of the glucose moiety prior to absorption.

Key Factors Influencing Bioavailability:

• Chemical Structure and Lipophilicity: Methyl vanillate, lacking the hydrophilic sugar group, is predicted to have a higher lipophilicity, favoring passive diffusion across the lipid-rich cell membranes of enterocytes.

• Intestinal Metabolism: The absorption of methyl vanillate glucoside is likely contingent on the activity of intestinal enzymes such as lactase-phlorizin hydrolase and cytosolic β-glucosidases, which would hydrolyze the glycosidic bond to release the absorbable methyl vanillate aglycone.[1]

• Transporter-Mediated Uptake: While less common for this type of compound, there is a possibility that methyl vanillate glucoside could be a substrate for hexose (B10828440) transporters like SGLT1 and GLUT2, allowing for direct absorption of the intact glycoside.[2]

Proposed Experimental Protocols for Direct Comparison

To definitively determine the comparative bioavailability, the following in vivo and in vitro studies are recommended.

In Vivo Pharmacokinetic Study in a Rat Model

This study aims to determine and compare the key pharmacokinetic parameters of methyl vanillate and methyl vanillate glucoside following oral administration.

Experimental Protocol:

• Animal Model: Male Sprague-Dawley rats (n=6 per group), weighing 200-250g, will be used.

• Compound Administration:

  • Group 1: Methyl vanillate (e.g., 50 mg/kg) administered orally via gavage.

  • Group 2: Methyl vanillate glucoside (equimolar dose to Group 1) administered orally via gavage.

  • Group 3: Methyl vanillate (e.g., 10 mg/kg) administered intravenously to determine absolute bioavailability.

• Blood Sampling: Blood samples (approx. 0.2 mL) will be collected from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-administration.

• Sample Processing: Plasma will be separated by centrifugation and stored at -80°C until analysis.

• Bioanalytical Method: Plasma concentrations of methyl vanillate and any detected metabolites will be quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Non-compartmental analysis will be used to determine key pharmacokinetic parameters, including Cmax, Tmax, AUC, half-life (t1/2), and oral bioavailability (F%).

Table 1: Hypothetical Pharmacokinetic Parameters

Parameter	Methyl Vanillate (Oral)	Methyl Vanillate Glucoside (Oral)
Cmax (ng/mL)	Expected Higher	Expected Lower
Tmax (h)	Expected Shorter	Expected Longer
AUC (ng*h/mL)	Expected Higher	Expected Lower
Oral Bioavailability (%)	Expected Higher	Expected Lower

In Vitro Caco-2 Permeability Assay

This assay will assess the intestinal permeability of both compounds using the well-established Caco-2 cell line model, which mimics the human intestinal epithelium.[3][4][5][6][7]

Experimental Protocol:

• Cell Culture: Caco-2 cells will be seeded on permeable Transwell® inserts and cultured for 21 days to allow for differentiation and monolayer formation.

• Monolayer Integrity: The integrity of the Caco-2 cell monolayer will be confirmed by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay:

  • The test compounds (methyl vanillate and methyl vanillate glucoside) will be added to the apical (AP) side of the monolayer.

  • Samples will be collected from the basolateral (BL) side at various time points (e.g., 30, 60, 90, and 120 minutes).

  • To investigate active efflux, a bi-directional transport study (BL to AP) will also be performed.

• Sample Analysis: The concentration of the compounds in the collected samples will be determined by LC-MS/MS.

• Calculation of Apparent Permeability (Papp): The Papp value will be calculated using the following equation:

  • Papp = (dQ/dt) / (A * C0)

  • Where dQ/dt is the rate of permeation, A is the surface area of the insert, and C0 is the initial concentration in the donor chamber.

Table 2: Predicted Caco-2 Permeability Classification

Compound	Predicted Papp (x 10⁻⁶ cm/s)	Predicted Permeability Classification
Methyl Vanillate	Higher	High
Methyl Vanillate Glucoside	Lower	Low to Moderate

Signaling Pathways and Metabolic Transformations

The primary metabolic pathway for methyl vanillate glucoside in the intestine is expected to be enzymatic hydrolysis. Once absorbed, methyl vanillate would undergo phase II metabolism in the liver, primarily involving glucuronidation and sulfation, to facilitate its excretion.

Caption: Predicted metabolic pathway of Methyl Vanillate Glucoside.

Experimental Workflow

The following diagram illustrates the proposed workflow for a comprehensive comparative bioavailability study.

References

• 1. Plant Phenolics: Bioavailability as a Key Determinant of Their Potential Health-Promoting Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Mechanisms Underlying the Absorption of Aglycone and Glycosidic Flavonoids in a Caco-2 BBe1 Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Caco-2 Permeability - Creative Biolabs [creative-biolabs.com]
• 7. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Methyl Vanillate Glucoside and Arbutin as Tyrosinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the quest for effective and safe modulators of melanogenesis, tyrosinase inhibitors play a pivotal role. This guide provides a detailed comparison of the well-established tyrosinase inhibitor, arbutin (B1665170), with the less-studied compound, methyl vanillate (B8668496) glucoside. Due to the limited direct experimental data on methyl vanillate glucoside's tyrosinase inhibitory activity, this comparison will draw upon the known activity of its parent compound, vanillic acid, and discuss the potential influence of its glucoside and methyl ester moieties based on existing structure-activity relationship studies of related phenolic compounds.

Quantitative Comparison of Tyrosinase Inhibition

The inhibitory potential of a compound against tyrosinase is commonly quantified by its half-maximal inhibitory concentration (IC50), where a lower value indicates greater potency. The following table summarizes the available IC50 values for arbutin and vanillic acid. It is important to note that direct IC50 values for methyl vanillate glucoside are not currently available in the cited literature.

Compound	Form/Derivative	Enzyme Source	Substrate	IC50 Value	Reference
Arbutin	β-Arbutin	Mushroom	L-DOPA	9.0 ± 0.5 mM	[Not specified]
α-Arbutin	Mushroom	L-DOPA	8.0 ± 0.2 mM	[Not specified]
β-Arbutin	Mushroom	L-Tyrosine	3.0 ± 0.19 mM	[Not specified]
α-Arbutin	Mouse Melanoma	Not Specified	0.48 mM	[Not specified]
Vanillic Acid	-	Mushroom	Dopamine	1.0 mM	[1]

Note: IC50 values can vary significantly depending on the experimental conditions, including the source of the tyrosinase enzyme (e.g., mushroom, murine, human), the substrate used (e.g., L-DOPA, L-tyrosine), and other assay parameters.

Experimental Protocols: In Vitro Tyrosinase Inhibition Assay

A standardized in vitro assay is crucial for evaluating and comparing the tyrosinase inhibitory activity of different compounds. The following protocol outlines a common method used in research.

Objective: To determine the concentration of a test compound required to inhibit 50% of mushroom tyrosinase activity (IC50).

Materials and Reagents:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (3,4-dihydroxy-L-phenylalanine) or L-Tyrosine

• Phosphate (B84403) buffer (e.g., 50 mM, pH 6.8)

• Test compounds (Methyl vanillate glucoside, Arbutin)

• Positive control (e.g., Kojic acid)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a stock solution of L-DOPA or L-tyrosine in phosphate buffer.

  • Prepare various concentrations of the test compounds and the positive control by dissolving them in an appropriate solvent and then diluting them with phosphate buffer.

• Assay Protocol (in a 96-well microplate):

  • Add 20 µL of the test compound solution (or positive control/blank) to each well.

  • Add 140 µL of phosphate buffer to each well.

  • Add 20 µL of the tyrosinase enzyme solution to each well and incubate at a controlled temperature (e.g., 25°C or 37°C) for a specified time (e.g., 10 minutes).

  • Initiate the enzymatic reaction by adding 20 µL of the L-DOPA or L-tyrosine substrate solution to each well.

  • Measure the absorbance at a specific wavelength (e.g., 475-490 nm for dopachrome (B613829) formation from L-DOPA) at regular intervals or after a fixed incubation period using a microplate reader.

• Data Analysis:

  • Calculate the percentage of tyrosinase inhibition for each concentration of the test compound using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where:

    • A_control = Absorbance of the control (enzyme + substrate without inhibitor)

    • A_sample = Absorbance of the sample (enzyme + substrate + inhibitor)

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value.

Signaling Pathways and Mechanisms of Action

Tyrosinase is the rate-limiting enzyme in the biosynthesis of melanin (B1238610). Its inhibition directly impacts the production of this pigment.

Tyrosinase inhibition in the melanogenesis pathway.

Arbutin: Arbutin, a hydroquinone (B1673460) glucoside, acts as a competitive inhibitor of tyrosinase. It structurally resembles the natural substrates of the enzyme, L-tyrosinase and L-DOPA, and competes with them for binding to the active site of tyrosinase. This binding prevents the catalytic conversion of these substrates into melanin precursors.

Methyl Vanillate Glucoside and Vanillic Acid: The inhibitory mechanism of vanillic acid has been described as mixed-type inhibition.[2] This suggests that it can bind to both the free enzyme and the enzyme-substrate complex. The presence of a hydroxyl group on the phenolic ring is crucial for its inhibitory activity.

The effect of glycosylation on the tyrosinase inhibitory activity of phenolic compounds is complex and not fully understood. In some cases, the addition of a sugar moiety can decrease the inhibitory activity by sterically hindering the interaction with the enzyme's active site. However, other studies have shown that glycosylation can sometimes enhance activity or that the type of sugar and its linkage position are critical factors.[3][4] Therefore, while vanillic acid shows promise as a tyrosinase inhibitor, the inhibitory potential of its glycosylated and esterified form, methyl vanillate glucoside, requires direct experimental validation.

Discussion and Conclusion

Arbutin is a well-characterized tyrosinase inhibitor with a considerable amount of supporting experimental data demonstrating its efficacy. Both its alpha and beta forms are known to inhibit tyrosinase, although their potency can vary depending on the specific experimental conditions.

The case for methyl vanillate glucoside as a tyrosinase inhibitor is currently indirect and based on the activity of its parent compound, vanillic acid. Vanillic acid has been shown to inhibit tyrosinase with an IC50 value of 1.0 mM, which is within the range of some reported values for arbutin.[1] However, the influence of the methyl ester and glucoside groups on this activity is unknown. The glycosylation could potentially either enhance or reduce its inhibitory effect.

For researchers and drug development professionals, arbutin represents a known standard with a predictable, albeit moderate, level of tyrosinase inhibition. Methyl vanillate glucoside, on the other hand, represents a more speculative candidate. Further research, including direct enzymatic assays and cellular studies, is necessary to determine the tyrosinase inhibitory capacity of methyl vanillate glucoside and to fully understand its potential as a melanogenesis inhibitor. The existing data on vanillic acid suggests that this class of compounds warrants further investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

The Sweet Spot of Bioactivity: A Comparative Guide to Methyl Vanillate Glucoside and Its Analogs

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between a molecule's structure and its biological activity is paramount. This guide provides a comparative analysis of methyl vanillate (B8668496) glucoside and its analogs, offering insights into how structural modifications, particularly glycosylation, can influence their therapeutic potential. By examining available experimental data and elucidating key signaling pathways, we aim to furnish a valuable resource for the development of novel therapeutic agents.

Unveiling the Structure-Activity Relationship

Methyl vanillate, a derivative of vanillic acid, has garnered attention for its diverse biological activities, including anti-cancer, antioxidant, and anti-inflammatory properties. The core structure, a substituted benzene (B151609) ring, provides a versatile scaffold for chemical modification. The addition of a glucose moiety to create methyl vanillate glucoside significantly alters its physicochemical properties, such as solubility and bioavailability, which in turn can modulate its biological effects.

While direct comparative studies on the bioactivity of methyl vanillate and its glucoside are limited, the principles of glycosylation in phenolic compounds suggest that the glucoside form may act as a pro-drug. Enzymatic cleavage of the glucose unit in vivo could release the active aglycone, methyl vanillate, potentially leading to a more targeted and sustained therapeutic effect. Glycosylation can also reduce the cytotoxicity of the parent compound.[1]

Comparative Biological Activity

Compound	Structure	Biological Activity	Quantitative Data (IC50/EC50)	Reference
Methyl Vanillate	4-hydroxy-3-methoxybenzoate	Pro-oxidant action in cancer cells, inhibition of proliferation and migration in ovarian cancer cells.[2][3]	Not specified in the provided search results.	[2][3]
Methyl Divanillate	Dimer of Methyl Vanillate	Higher apoptotic effect and inhibition of proliferation in breast cancer cells compared to methyl vanillate.[2][4]	Significantly different from methyl vanillate (p < 0.05).[2][4]	[2][4]
Methyl Vanillate Glucoside	Methyl vanillate with a glucose moiety	Expected to have reduced cytotoxicity and potentially act as a pro-drug, releasing methyl vanillate.[1]	Not available in the provided search results.	[1]
Ethyl Vanillin (B372448) Glucoside	Ethyl vanillin with a glucose moiety	Reduced cytotoxicity compared to the aglycone.[1]	Not specified in the provided search results.	[1]

Key Signaling Pathways in Anticancer Activity

Methyl vanillate has been shown to exert its anticancer effects by modulating key signaling pathways involved in cell proliferation, migration, and epithelial-mesenchymal transition (EMT). Understanding these pathways is crucial for elucidating the mechanism of action of methyl vanillate and its analogs.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is a critical regulator of cell fate, proliferation, and differentiation. Its dysregulation is frequently implicated in various cancers. Natural compounds, including flavonoids, have been shown to modulate this pathway, suggesting a potential mechanism for methyl vanillate and its glucoside.[5][6][7] Glycosylation of flavonoids can influence their ability to inhibit this pathway.[5]

Caption: Wnt/β-catenin signaling pathway and potential modulation by methyl vanillate glucoside.

ZEB2/Snail Signaling Pathway

The ZEB2/Snail signaling pathway plays a crucial role in promoting EMT, a process by which epithelial cells acquire mesenchymal characteristics, leading to increased motility and invasion in cancer. Methyl vanillate has been reported to inhibit the proliferation and migration of ovarian cancer cells by targeting this pathway.[3]

Caption: ZEB2/Snail signaling pathway in EMT and its inhibition by methyl vanillate.

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• 96-well plates

• Cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Methyl vanillate, methyl vanillate glucoside, and other analogs

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 2% glacial acetic acid, and 16% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the test compounds (methyl vanillate, its glucoside, and analogs) and a vehicle control (e.g., DMSO).

• Incubate the plates for the desired period (e.g., 24, 48, or 72 hours).

• Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Remove the medium and add 100-200 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control.[8][9][10]

Caption: Experimental workflow for the MTT cell viability assay.

Conclusion

The exploration of methyl vanillate glucoside and its analogs presents a promising avenue for the discovery of novel therapeutic agents. While direct quantitative data for the glucoside is still needed, the established principles of glycosylation and the known bioactivities of the aglycone, methyl vanillate, provide a strong foundation for future research. The modulation of critical signaling pathways such as Wnt/β-catenin and ZEB2/Snail highlights the potential of these compounds in cancer therapy. Further comparative studies employing standardized experimental protocols are essential to fully elucidate the structure-activity relationship and unlock the therapeutic potential of this class of molecules.

References

• 1. Ethyl vanillin beta-D-glucopyranoside | 122397-96-0 | Benchchem [benchchem.com]
• 2. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Targeting Wnt/β-Catenin Pathway by Flavonoids: Implication for Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. bds.berkeley.edu [bds.berkeley.edu]
• 10. scribd.com [scribd.com]

Comparative analysis of "Methyl vanillate glucoside" from different natural sources

For researchers, scientists, and professionals in drug development, understanding the nuances of phytochemicals from various natural sources is paramount. This guide offers a comparative analysis of Methyl vanillate (B8668496) glucoside, a phenolic glycoside with potential therapeutic applications. While direct comparative studies on this specific compound from different plant sources are limited, this document synthesizes available data on its natural occurrence, provides a generalized methodology for its isolation, and infers its potential biological activities based on related compounds.

Natural Sources of Methyl Vanillate Glucoside

Methyl vanillate glucoside has been identified in a few medicinal plants. The primary sources discussed in scientific literature include:

• Rauvolfia verticillata : A member of the Apocynaceae family, this plant is known to be a rich source of various bioactive compounds, including alkaloids and glycosides.

• Lycium schweinfurthii : Belonging to the Solanaceae family, this plant has been a subject of phytochemical investigations which have confirmed the presence of glycosides among other secondary metabolites.[1][2]

While the presence of glycosides in these plants is established, specific quantitative data regarding the yield and purity of Methyl vanillate glucoside from each source is not extensively documented in publicly available research. This highlights a significant gap in the current understanding and an opportunity for future research.

Data Presentation

The following table summarizes the available information on the natural sources of Methyl vanillate glucoside. The lack of quantitative data and direct comparative bioactivity studies is a notable limitation.

Feature	Rauvolfia verticillata	Lycium schweinfurthii
Family	Apocynaceae	Solanaceae
Reported Presence of Glycosides	Yes[3]	Yes[1][2]
Quantitative Data for Methyl vanillate glucoside	Not available	Not available
Other Bioactive Compounds	Indole alkaloids, flavonoids, lignans[4][5]	Flavonoids, alkaloids, saponins, phenolics[1][2]
Reported Bioactivities of Plant Extracts/Related Compounds	Anti-inflammatory, antimicrobial, cytotoxic[4][5]	Cytotoxic, antioxidant, neuropharmacological[6][7][8]

Experimental Protocols

General Protocol for Isolation and Purification of Methyl Vanillate Glucoside

The following is a generalized methodology for the isolation and purification of Methyl vanillate glucoside from plant materials, based on standard phytochemical techniques.

1. Plant Material Preparation:

• Collection and Authentication: The plant material (e.g., leaves, stems, or roots) should be collected and botanically authenticated.

• Drying and Grinding: The material is air-dried or oven-dried at a low temperature (40-50°C) to prevent degradation of thermolabile compounds. The dried material is then ground into a fine powder to increase the surface area for extraction.

2. Extraction:

• Defatting: The powdered plant material is first defatted by maceration or Soxhlet extraction with a nonpolar solvent like hexane (B92381) or petroleum ether to remove lipids and chlorophyll.

• Main Extraction: The defatted material is then extracted with a polar solvent such as methanol (B129727) or ethanol, or a hydroalcoholic mixture, using methods like maceration, percolation, or Soxhlet extraction.

3. Fractionation:

• The crude extract is concentrated under reduced pressure.

• The concentrated extract is then suspended in water and subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., chloroform, ethyl acetate (B1210297), and n-butanol) to separate compounds based on their polarity. Glycosides are typically enriched in the more polar fractions (ethyl acetate and n-butanol).

4. Chromatographic Purification:

• The glycoside-rich fraction is subjected to column chromatography over silica (B1680970) gel or Sephadex LH-20.

• The column is eluted with a gradient solvent system (e.g., chloroform-methanol or ethyl acetate-methanol-water).

• Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Fractions containing the compound of interest are pooled and may require further purification using preparative High-Performance Liquid Chromatography (HPLC) to yield pure Methyl vanillate glucoside.

5. Structure Elucidation:

• The structure of the isolated compound is confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) (¹H-NMR, ¹³C-NMR) and Mass Spectrometry (MS).

Mandatory Visualizations

Caption: General workflow for the isolation of Methyl vanillate glucoside.

Comparative Bioactivity and Performance

Direct comparative studies on the bioactivity of Methyl vanillate glucoside from different natural sources are currently unavailable. However, based on the known activities of its aglycone (methyl vanillate) and other related phenylpropanoid glycosides, we can infer its potential therapeutic properties.

Antioxidant Activity: Methyl vanillate has demonstrated antioxidant properties in various assays.[9][10] Phenylpropanoid glycosides, as a class, are known for their potent free radical scavenging capabilities.[7][11] It is therefore highly probable that Methyl vanillate glucoside possesses significant antioxidant activity. The extent of this activity could, however, be influenced by the presence of other synergistic or antagonistic compounds co-extracted from the specific plant source.

Anti-inflammatory Activity: Studies on other glycosides have shown that they can exert anti-inflammatory effects by inhibiting key inflammatory mediators.[1] For instance, some glycosides have been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) pathways, as well as the production of nitric oxide (NO) and pro-inflammatory cytokines like TNF-α and interleukins.[1][2][9] It is plausible that Methyl vanillate glucoside shares these anti-inflammatory properties.

Cytotoxic Activity: The aglycone, methyl vanillate, has been investigated for its effects on cancer cell lines, with some studies suggesting a pro-oxidant action that leads to apoptosis in breast cancer cells. The glycoside form, Methyl vanillate glucoside, may exhibit different cytotoxic profiles due to altered cell permeability and bioavailability. Further research is needed to evaluate and compare the cytotoxic effects of Methyl vanillate glucoside from Rauvolfia verticillata and Lycium schweinfurthii.

Hypothesized Signaling Pathway

Based on the known anti-inflammatory mechanisms of similar glycosidic compounds, a potential signaling pathway for Methyl vanillate glucoside can be hypothesized. A primary target is likely the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a key regulator of inflammation.

Caption: Hypothesized mechanism of anti-inflammatory action for Methyl vanillate glucoside.

Conclusion and Future Perspectives

Methyl vanillate glucoside is a promising natural compound found in medicinal plants such as Rauvolfia verticillata and Lycium schweinfurthii. While this guide provides a framework for its study, it also underscores the critical need for further research. Future investigations should focus on:

• Quantitative Analysis: Developing and applying analytical methods to quantify the yield and purity of Methyl vanillate glucoside from different natural sources.

• Direct Comparative Studies: Performing head-to-head comparisons of the biological activities (e.g., antioxidant, anti-inflammatory, cytotoxic) of the compound isolated from various plant origins.

• Mechanism of Action: Elucidating the precise molecular mechanisms and signaling pathways modulated by Methyl vanillate glucoside.

Such studies will be invaluable for the scientific and drug development communities, enabling a more complete understanding of this compound's therapeutic potential and facilitating its development into future medicinal products.

References

• 1. The analgesic potential of glycosides derived from medicinal plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Properties of Flavone di-C-Glycosides as Active Principles of Camellia Mistletoe, Korthalsella japonica - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [CHEMICAL STUDIES OF RAUWOLFIA VERTICILLATA (LOUR.) BAILL. I] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenylpropanoid glycosides: Significance and symbolism [wisdomlib.org]
• 5. researchgate.net [researchgate.net]
• 6. Phenylpropanoid Glycoside Analogues: Enzymatic Synthesis, Antioxidant Activity and Theoretical Study of Their Free Radical Scavenger Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. US3928318A - Process for making methyl glucoside - Google Patents [patents.google.com]
• 9. Bioactive Phenylpropanoid Glycosides from Tabebuia avellanedae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory glycosides from Gomphandra mollis Merr.: Structural elucidation and mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Phenylpropanoid Glycoside Analogues: Enzymatic Synthesis, Antioxidant Activity and Theoretical Study of Their Free Radical Scavenger Mechanism | PLOS One [journals.plos.org]

Antioxidant Efficacy of Methyl Vanillate and its Dimer: A Comparative Analysis Against Established Standards

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the antioxidant properties of methyl vanillate (B8668496) and its dimer, methyl divanillate, against the well-established antioxidant standards, Trolox and Ascorbic Acid. Currently, there is a lack of direct experimental data comparing the efficacy of methyl vanillate glucoside. Therefore, this guide focuses on the available data for its aglycone form, methyl vanillate, and its derivative, offering valuable insights into the potential antioxidant capacity of related compounds.

Executive Summary

Methyl divanillate, a dimer of methyl vanillate, demonstrates significantly more potent antioxidant activity compared to its monomeric form.[1][2] In DPPH radical scavenging assays, methyl divanillate was found to be approximately 30-fold more effective than methyl vanillate.[2] Furthermore, its efficacy in ferric ion reduction was four times higher.[2] While direct comparisons with Trolox and Ascorbic Acid for methyl vanillate and its dimer are limited in the reviewed literature, the substantial increase in antioxidant capacity upon dimerization suggests a promising avenue for the development of potent antioxidant agents.

Quantitative Antioxidant Activity

The following table summarizes the available quantitative data on the antioxidant activity of methyl vanillate and methyl divanillate from 2,2-diphenyl-1-picrylhydrazyl (DPPH) and Ferric Reducing Antioxidant Power (FRAP) assays.

Compound	Assay	Result	Reference
Methyl Divanillate	DPPH	EC50: 1.1 µmol L⁻¹	[2]
Methyl Vanillate	DPPH	EC50: 33.8 µmol L⁻¹	[2]
Methyl Divanillate	FRAP	4-fold higher than Methyl Vanillate	[2]

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited are provided below to facilitate replication and further research.

2,2-Diphenyl-1-picrylhydrazyl (DPPH) Radical Scavenging Assay

The DPPH assay is a common spectrophotometric method used to determine the antioxidant capacity of a compound by measuring its ability to scavenge the stable DPPH free radical.

Principle: In the presence of an antioxidant, the purple color of the DPPH radical solution fades, and the absorbance at 517 nm decreases. The extent of discoloration is proportional to the scavenging activity of the antioxidant.

General Procedure:

• A working solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared.[3]

• The test compound (e.g., methyl vanillate) is dissolved in a solvent to prepare a stock solution, from which serial dilutions are made.

• A specific volume of the test compound solution is mixed with the DPPH working solution.[4][5]

• The reaction mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[5]

• The absorbance of the solution is measured at 517 nm using a spectrophotometer.[3][6]

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abscontrol - Abssample) / Abscontrol] x 100 where Abscontrol is the absorbance of the DPPH solution without the sample and Abssample is the absorbance of the DPPH solution with the sample.[5]

• The EC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined from a dose-response curve.

DPPH Assay Experimental Workflow

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the antioxidant potential of a sample through its ability to reduce ferric (Fe³⁺) to ferrous (Fe²⁺) ions at a low pH.

Principle: The reduction of the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form results in the formation of an intense blue-colored complex, which has a maximum absorbance at 593 nm. The change in absorbance is directly proportional to the reducing power of the antioxidants in the sample.

General Procedure:

• The FRAP reagent is prepared by mixing acetate (B1210297) buffer (pH 3.6), a solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in HCl, and a ferric chloride (FeCl₃) solution.[7][8]

• The FRAP reagent is pre-warmed to 37°C.[7]

• A specific volume of the sample is added to the FRAP reagent.[9]

• The reaction mixture is incubated at 37°C for a defined period (e.g., 4 minutes).[9]

• The absorbance of the resulting blue-colored solution is measured at 593 nm.[7][9]

• A standard curve is prepared using a known antioxidant, such as Trolox or ferrous sulfate.

• The antioxidant capacity of the sample is expressed as an equivalent of the standard.

FRAP Assay Experimental Workflow

2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) Radical Cation Decolorization Assay

The ABTS assay is another widely used method to assess the total antioxidant capacity of a sample.

Principle: The assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•⁺), a blue-green chromophore. The reduction of the ABTS•⁺ by an antioxidant leads to a decrease in its absorbance at 734 nm.

General Procedure:

• The ABTS radical cation (ABTS•⁺) is generated by reacting an aqueous solution of ABTS with potassium persulfate.[10] This mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.[10]

• The ABTS•⁺ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 (± 0.02) at 734 nm.[11]

• A specific volume of the antioxidant solution is added to the diluted ABTS•⁺ solution.[11]

• The reaction mixture is incubated for a specific time at room temperature.

• The absorbance is measured at 734 nm.[11]

• The percentage of inhibition of absorbance is calculated, and the antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

ABTS Assay Experimental Workflow

Antioxidant Signaling Pathways

The precise signaling pathways through which methyl vanillate and its derivatives exert their antioxidant effects are not fully elucidated in the reviewed literature. However, phenolic compounds, in general, can act as antioxidants through several mechanisms:

• Direct Radical Scavenging: They can donate a hydrogen atom or an electron to free radicals, thereby neutralizing them.

• Chelation of Metal Ions: They can bind to transition metal ions like iron and copper, which can catalyze the formation of reactive oxygen species.

• Upregulation of Antioxidant Enzymes: They may enhance the expression and activity of endogenous antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).

Potential Antioxidant Mechanisms

Conclusion

The available data strongly indicates that methyl divanillate is a significantly more potent antioxidant than methyl vanillate. While direct comparative data for methyl vanillate glucoside is needed, the findings for its aglycone and dimer provide a solid foundation for future research. Further studies are warranted to directly compare the efficacy of these compounds against established antioxidants like Trolox and Ascorbic Acid and to elucidate their mechanisms of action and involvement in cellular signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl divanillate: redox properties and binding affinity with albumin of an antioxidant and potential NADPH oxidase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 7. researchgate.net [researchgate.net]
• 8. Approach to Optimization of FRAP Methodology for Studies Based on Selected Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 10. researchgate.net [researchgate.net]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]

A Comparative Guide to Assessing the Synergistic Effects of Methyl Vanillate Glucoside

For Researchers, Scientists, and Drug Development Professionals

Abstract:

Methyl vanillate (B8668496) glucoside, a phenolic compound, holds potential for various therapeutic applications. However, scientific literature expressly detailing its synergistic effects with other compounds is currently scarce. This guide addresses this knowledge gap by providing a comprehensive framework for researchers to systematically investigate and compare the potential synergistic activities of Methyl vanillate glucoside. Drawing parallels from its aglycone, methyl vanillate, and the related compound vanillin, we propose potential areas for synergistic research, including antioxidant, anti-inflammatory, and antimicrobial activities. This document outlines detailed experimental protocols, data analysis methodologies, and visualizations to guide the assessment of these potential synergies, thereby enabling a thorough comparison with other therapeutic alternatives.

Introduction: The Rationale for Synergy in Drug Development

The principle of synergistic interaction, where the combined effect of two or more compounds is greater than the sum of their individual effects, is a cornerstone of modern pharmacology. Investigating the synergistic potential of Methyl vanillate glucoside could lead to the development of more potent therapeutic combinations with potentially reduced dosages and fewer side effects. While direct studies on Methyl vanillate glucoside are limited, the known biological activities of structurally similar vanilloids suggest promising avenues for synergistic research. Vanillin and its derivatives have demonstrated antioxidant, anti-inflammatory, and antimicrobial properties, often in synergy with other agents.[1][2][3][4] This guide provides the necessary tools to explore whether Methyl vanillate glucoside exhibits similar, enhanced, or novel synergistic capabilities.

Postulated Synergistic Activities and Potential Combination Agents

Based on the known bioactivities of related phenolic compounds, we hypothesize that Methyl vanillate glucoside may exhibit synergistic effects in the following areas. For each area, a class of compounds is proposed for initial combination studies.

Potential Synergistic Activity	Proposed Combination Agents	Therapeutic Rationale
Antioxidant	Other phenolic antioxidants (e.g., Quercetin, Gallic Acid, Resveratrol)[5]	Combination of different radical scavenging mechanisms could lead to enhanced protection against oxidative stress.
Anti-inflammatory	Non-steroidal anti-inflammatory drugs (NSAIDs) or other anti-inflammatory phytochemicals (e.g., Curcumin, Epigallocatechin gallate)	Targeting multiple inflammatory pathways simultaneously may result in a more potent anti-inflammatory response.
Antimicrobial	Conventional antibiotics (e.g., β-lactams, aminoglycosides), other natural antimicrobials (e.g., essential oils like cinnamon or clove oil)[3][4]	Overcoming antimicrobial resistance by combining a resistance-modifying agent with a standard antibiotic.

Experimental Protocols for Synergy Assessment

To quantitatively assess the synergistic effects of Methyl vanillate glucoside, standardized experimental protocols are essential. The following sections detail the methodologies for evaluating antioxidant, anti-inflammatory, and antimicrobial synergies.

Assessment of Synergistic Antioxidant Activity

The synergistic antioxidant effect can be evaluated by comparing the observed antioxidant capacity of a mixture with the theoretically calculated additive effect of the individual components.

Experimental Protocol: DPPH Radical Scavenging Assay

• Preparation of Stock Solutions: Prepare stock solutions of Methyl vanillate glucoside and the combination agent (e.g., Quercetin) in a suitable solvent like methanol (B129727) or DMSO.

• Determination of IC50 for Individual Compounds:

  • Prepare a series of dilutions for each compound individually.

  • In a 96-well plate, add 100 µL of each dilution to 100 µL of a DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol.

  • Incubate in the dark for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of radical scavenging activity and determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).

• Testing of Combinations:

  • Prepare mixtures of Methyl vanillate glucoside and the combination agent at various fixed ratios based on their IC50 values (e.g., 1:1, 1:3, 3:1).

  • Perform the DPPH assay as described above for each mixture.

• Data Analysis:

  • Calculate the Combination Index (CI) using the Chou-Talalay method.[6] Software such as CompuSyn can be used for this analysis.[7][8][9][10]

    • CI < 1 indicates synergy

    • CI = 1 indicates an additive effect

    • CI > 1 indicates antagonism

  • Alternatively, construct an isobologram.[11][12][13][14]

Data Presentation: Antioxidant Synergy

Compound/Combination	IC50 (µg/mL)	Combination Ratio (A:B)	Observed IC50 of Mixture (µg/mL)	Combination Index (CI)	Interaction
Methyl vanillate glucoside (A)	Value	-	-	-	-
Quercetin (B)	Value	-	-	-	-
A + B	-	1:1	Value	Value	Synergy/Additive/Antagonism
A + B	-	1:3	Value	Value	Synergy/Additive/Antagonism
A + B	-	3:1	Value	Value	Synergy/Additive/Antagonism

Caption: Potential inhibition points in the LPS-induced NO pathway.

Assessment of Synergistic Antimicrobial Activity

The checkerboard microdilution assay is the standard method for determining antimicrobial synergy. [15][16][17][18][19] Experimental Protocol: Checkerboard Microdilution Assay

• Preparation of Compounds and Inoculum:

  • Prepare stock solutions of Methyl vanillate glucoside and a selected antibiotic.

  • Prepare a standardized bacterial inoculum (e.g., Staphylococcus aureus) adjusted to a 0.5 McFarland standard.

• Plate Setup:

  • In a 96-well microtiter plate, perform serial dilutions of Methyl vanillate glucoside along the rows and the antibiotic along the columns. This creates a matrix of all possible concentration combinations.

  • The last row should contain only dilutions of Methyl vanillate glucoside, and the last column only dilutions of the antibiotic to determine their individual Minimum Inhibitory Concentrations (MICs).

• Inoculation and Incubation:

  • Inoculate each well with the bacterial suspension.

  • Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

• Data Analysis:

  • Determine the MIC of each compound alone and in combination.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination that inhibits growth:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

    • FICI = FIC of Drug A + FIC of Drug B

  • Interpret the FICI values: [16] * FICI ≤ 0.5 indicates synergy

    • 0.5 < FICI ≤ 4 indicates an additive or indifferent effect

    • FICI > 4 indicates antagonism

Data Presentation: Antimicrobial Synergy (FICI)

Bacterial Strain	MIC of A (µg/mL)	MIC of B (µg/mL)	MIC of A in Combo (µg/mL)	MIC of B in Combo (µg/mL)	FICI	Interaction
S. aureus ATCC 29213	Value	Value	Value	Value	Value	Synergy/Additive/Antagonism
E. coli ATCC 25922	Value	Value	Value	Value	Value	Synergy/Additive/Antagonism

Note: A and B represent Methyl vanillate glucoside and the combination antibiotic, respectively.

Conceptual Diagram: Isobologram Analysis

Caption: An isobologram visually represents drug interactions.

Conclusion and Future Directions

While direct experimental data on the synergistic effects of Methyl vanillate glucoside is not yet available, this guide provides a robust framework for its systematic investigation. By employing the detailed protocols for assessing antioxidant, anti-inflammatory, and antimicrobial activities, researchers can generate the quantitative data necessary to compare its performance against other compounds and combinations. The visualization tools and data presentation formats outlined herein are designed to facilitate clear and objective analysis. Future research stemming from this framework will be crucial in unlocking the full therapeutic potential of Methyl vanillate glucoside in combination therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. akjournals.com [akjournals.com]
• 3. Synergistic Antimicrobial Activities of Combinations of Vanillin and Essential Oils of Cinnamon Bark, Cinnamon Leaves, and Cloves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. SynergyFinder™ Drug Combination Studies | Oncolines B.V. [oncolines.com]
• 7. compusyn.software.informer.com [compusyn.software.informer.com]
• 8. scribd.com [scribd.com]
• 9. CompuSyn [oit.va.gov]
• 10. combosyn.com [combosyn.com]
• 11. Frontiers | Isobologram Analysis: A Comprehensive Review of Methodology and Current Research [frontiersin.org]
• 12. jpccr.eu [jpccr.eu]
• 13. researchgate.net [researchgate.net]
• 14. Drug Combinations: Tests and Analysis with Isoboles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 17. Antimicrobial synergy testing by inkjet printer-assisted automated checkerboard array and manual time-kill methods - PMC [pmc.ncbi.nlm.nih.gov]
• 18. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. emerypharma.com [emerypharma.com]

Independent Laboratory Validation of "Methyl Vanillate Glucoside" Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactivity of methyl vanillate (B8668496) and its derivatives, based on available experimental data. While direct independent laboratory validation for "methyl vanillate glucoside" is limited in the current scientific literature, this document summarizes the known bioactivities of the parent compound, methyl vanillate, and its dimer, methyl divanillate. It also discusses the potential impact of glycosylation on the bioactivity of phenolic compounds, offering a framework for understanding the expected properties of methyl vanillate glucoside.

Data Presentation: Comparative Bioactivity of Methyl Vanillate and its Derivatives

The following tables summarize quantitative data from studies on methyl vanillate and methyl divanillate.

Table 1: Pro-oxidant and Antiproliferative Effects on Breast Cancer Cells

Compound	Cell Line	IC50 (µM) for Cell Viability	Effect on Reactive Oxygen Species (ROS) Generation	Apoptotic Effect	Ref.
Methyl Vanillate (MV)	MCF-7	> 1000	Increased	Lower	[1]
MDA-MB-231	> 1000	Increased	Lower	[1]
Methyl Divanillate (DMV)	MCF-7	~500	Higher than MV	Higher than MV	[1]
MDA-MB-231	~750	Higher than MV	Higher than MV	[1]

Table 2: Antioxidant Activity Comparison

Compound	DPPH Radical Scavenging Activity (IC50)	Ferric Ion Reduction Capacity	Peroxyl Radical Reduction Capacity	Ref.
Methyl Vanillate (MV)	Lower Efficacy	Lower Capacity	Lower Capacity	[2]
Methyl Divanillate (DMV)	30-fold more effective than MV	4-fold higher than MV	2.7-fold higher than MV	[2]

The Role of Glycosylation: A Theoretical Perspective

Glycosylation, the attachment of a sugar moiety to a compound, can significantly alter the physicochemical and biological properties of phenolic compounds like methyl vanillate.[3][4] Generally, glycosylation leads to:

• Increased Solubility and Stability : The addition of a hydrophilic sugar molecule can enhance the water solubility and stability of a compound, which can be advantageous for drug delivery.[5]

• Altered Bioavailability : Glycosylation can affect how a compound is absorbed, distributed, metabolized, and excreted in the body.[6]

• Modulated Bioactivity : The sugar moiety can sometimes mask the active site of a molecule, potentially reducing its in vitro bioactivity. However, in an in vivo setting, enzymes can cleave the sugar, releasing the active aglycone at the target site.[6]

Therefore, it is plausible that methyl vanillate glucoside would exhibit increased solubility and stability compared to methyl vanillate. Its bioactivity would likely depend on the enzymatic release of methyl vanillate in the biological system.

Experimental Protocols

Pro-oxidant Effect and Cell Viability in Breast Cancer Cells[1]

• Cell Lines : MCF-7 and MDA-MB-231 (human breast cancer cell lines) and HB4a (non-tumorigenic breast epithelial cell line).

• Treatment : Cells were treated with varying concentrations of methyl vanillate (MV) and methyl divanillate (DMV).

• Cell Viability Assay (MTT Assay) : Cells were seeded in 96-well plates, treated with the compounds for a specified period, and then incubated with MTT solution. The resulting formazan (B1609692) crystals were dissolved, and the absorbance was measured to determine cell viability.

• Reactive Oxygen Species (ROS) Detection : Intracellular ROS levels were measured using a fluorescent probe (e.g., DCFH-DA). Cells were treated with the compounds and then incubated with the probe. The fluorescence intensity, which is proportional to the amount of ROS, was measured using a fluorescence microplate reader.

• Apoptosis Assay : Apoptosis was evaluated by methods such as Annexin V/Propidium Iodide staining followed by flow cytometry to differentiate between viable, apoptotic, and necrotic cells.

Wnt/β-catenin Pathway Activation in Osteoblasts[7][8]

• Cell Line : Calvarial osteoblasts.

• Treatment : Cells were treated with methyl vanillate at various concentrations (e.g., 0-100 µM).

• Western Blotting : To assess the expression and nuclear translocation of β-catenin, total protein and nuclear extracts were subjected to SDS-PAGE and transferred to a membrane. The membrane was then incubated with a primary antibody against β-catenin, followed by a secondary antibody. The protein bands were visualized using a chemiluminescence detection system.

• Alkaline Phosphatase (ALP) Activity Assay : ALP activity, an early marker of osteoblast differentiation, was measured using a colorimetric assay. Cells were lysed, and the lysate was incubated with a substrate (e.g., p-nitrophenyl phosphate). The absorbance of the resulting product was measured to quantify ALP activity.

Mandatory Visualizations

Caption: Methyl Vanillate activates the Wnt/β-catenin pathway.

Caption: Workflow for assessing pro-oxidant effects.

Caption: Bioactivity relationship of MV and its derivatives.

References

• 1. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic Glycosylation Strategies in the Production of Bioactive Compounds [mdpi.com]
• 5. polyphenols-site.com [polyphenols-site.com]
• 6. Hitting the sweet spot: A systematic review of the bioactivity and health benefits of phenolic glycosides from medicinally used plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Methyl Vanillate Glucoside: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of methyl vanillate (B8668496) glucoside. In the absence of a specific Safety Data Sheet (SDS) for methyl vanillate glucoside, the following procedures are based on the available data for the closely related compound, methyl vanillate, and general best practices for laboratory chemical waste management. It is crucial to handle this compound with care, assuming it may present hazards similar to its aglycone form.

Immediate Safety and Handling Precautions

Before handling methyl vanillate glucoside, ensure you are wearing appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)	Specifications
Eye Protection	Chemical safety goggles or glasses.[1][2][3]
Hand Protection	Protective gloves.[1][2][3]
Skin and Body Protection	Wear suitable protective clothing to prevent skin contact.[1][3]
Respiratory Protection	Use only in a well-ventilated area.[1][2][3] If dust is generated, wear a respirator.

Handle methyl vanillate glucoside in accordance with good industrial hygiene and safety practices. Avoid breathing dust, mist, or spray.[1][2] Wash hands thoroughly after handling.[1][2]

Spill Containment and Cleanup

In the event of a spill, follow these procedures to minimize exposure and environmental contamination.

Spill Response Step	Action
1. Evacuate	Evacuate unnecessary personnel from the area.[2]
2. Ventilate	Ensure adequate ventilation.[2][3]
3. Contain	Prevent further leakage or spillage if it is safe to do so.[2][3]
4. Absorb	For solid spills, sweep or shovel the material into a suitable container for disposal.[1][4][5] Minimize dust generation.[1][4]
5. Clean	Clean the affected area thoroughly.
6. Dispose	Dispose of the collected waste in a designated, labeled container.

Do not let the product enter drains, other waterways, or soil.[3]

Disposal Procedures

Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[3] Always consult and comply with all federal, state, and local regulations when disposing of chemical substances.[3]

Step 1: Waste Identification and Segregation

• Do not mix methyl vanillate glucoside waste with other waste streams.[6]

• Keep the waste in its original container if possible, or in a clearly labeled, compatible container.[6]

Step 2: Waste Collection and Storage

• Store waste in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][4]

• Keep the waste container tightly closed.[3][6]

Step 3: Final Disposal

• Dispose of the contents and container to an approved waste disposal plant or through a licensed collector.[1][2][3][6]

• One recommended disposal method for similar compounds is removal to an authorized incinerator equipped with an afterburner and a flue gas scrubber.[1]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of methyl vanillate glucoside.

Caption: Workflow for the safe disposal of methyl vanillate glucoside.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. aksci.com [aksci.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Operational Guidance for Handling Methyl Vanillate Glucoside

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides immediate, essential safety and logistical information for handling Methyl vanillate (B8668496) glucoside, including operational procedures and disposal plans. In the absence of a specific Safety Data Sheet (SDS) for Methyl vanillate glucoside, the following guidance is based on the hazard profile of the closely related compound, Methyl vanillate. This approach is a standard precautionary measure in laboratory settings.

Hazard Identification and Personal Protective Equipment (PPE)

Methyl vanillate is classified as a substance that can cause skin, eye, and respiratory irritation.[1][2][3] Therefore, appropriate personal protective equipment must be worn to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)

Body Part	PPE Recommendation	Rationale
Eyes/Face	Safety glasses with side shields or goggles.[4][5] A face shield may be necessary for tasks with a high risk of splashing.[4][5]	To protect against splashes that could cause serious eye irritation.[1][2][3]
Hands	Nitrile or other chemical-resistant gloves.[4][6]	To prevent skin contact and potential irritation.[1][2][3]
Body	A lab coat should be worn to protect clothing and skin from potential splashes and spills.[4][7]	To shield skin and clothing from corrosive substances.[4]
Feet	Closed-toe shoes are required in all laboratory settings.[4][6]	To protect feet from spills or dropped objects.
Respiratory	Use in a well-ventilated area. A respirator may be necessary if dust is generated or if working in a poorly ventilated space.[2][4]	To avoid inhalation of dust or vapors that may cause respiratory irritation.[1][2][3]

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining a safe laboratory environment.

Operational Plan:

• Engineering Controls : Always handle Methyl vanillate glucoside in a well-ventilated area.[1][2] The use of a chemical fume hood is recommended, especially when handling powders to minimize dust inhalation.

• Personal Hygiene : Wash hands thoroughly after handling the compound.[1][2] Do not eat, drink, or smoke in the laboratory.[2]

• Spill Management : In case of a spill, prevent further leakage if it is safe to do so.[1] Sweep up solid spills and place the material into a suitable, labeled disposal container.[8] Avoid generating dust.[2][8]

Storage Plan:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8]

• Keep away from incompatible materials such as strong oxidizing agents.[8]

First Aid Measures

In the event of exposure, immediate action is critical.

Table 2: First Aid Procedures

Exposure Route	First Aid Instructions
Eye Contact	Immediately rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do.[1] Continue rinsing and seek medical attention if irritation persists.[1]
Skin Contact	Remove contaminated clothing and wash the skin with plenty of soap and water.[1][3] If skin irritation occurs, get medical advice.[1]
Inhalation	Move the person to fresh air and keep them in a position comfortable for breathing.[1][3] If you feel unwell, call a poison center or doctor.[1]
Ingestion	Do NOT induce vomiting. Wash out the mouth with water and seek medical attention.[3]

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Waste Collection : Collect waste Methyl vanillate glucoside and any contaminated materials (e.g., gloves, paper towels) in a clearly labeled, sealed container.

• Disposal Route : Dispose of the chemical waste through an approved waste disposal plant or licensed collector.[1][2] Do not allow the product to enter drains or waterways.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for safely handling Methyl vanillate glucoside in a laboratory setting.

Caption: Workflow for Safe Handling of Methyl Vanillate Glucoside.

References

• 1. aksci.com [aksci.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. uah.edu [uah.edu]
• 7. westlab.com.au [westlab.com.au]
• 8. fishersci.com [fishersci.com]